The 4,4-Dimethyl-1-nitrosopiperidine Paradigm: Chemical Properties, Metabolic Activation, and Analytical Workflows
Target Audience: Toxicologists, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary The emergence of N-nitrosamine impurities as a critical quality attribute in p...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Toxicologists, Analytical Chemists, and Drug Development Professionals
Document Type: Technical Whitepaper
Executive Summary
The emergence of N-nitrosamine impurities as a critical quality attribute in pharmaceutical manufacturing has necessitated a deep understanding of their structural derivatives. 4,4-Dimethyl-1-nitrosopiperidine (CAS: 32062-81-0) represents a sterically hindered analog of the classic N-nitrosopiperidine[1]. By featuring a gem-dimethyl substitution at the C4 position, this molecule presents unique conformational dynamics that fundamentally alter its metabolic susceptibility and toxicokinetic profile. This whitepaper dissects its physicochemical properties, the causality behind its metabolic activation, and provides self-validating experimental workflows for its study and detection.
Physicochemical Landscape
Understanding the physical properties of 4,4-Dimethyl-1-nitrosopiperidine is the first step in predicting its behavior in both biological matrices and chromatographic systems. The gem-dimethyl group increases the molecule's lipophilicity compared to unsubstituted piperidines, directly impacting its extraction efficiency and membrane permeability.
Table 1: Quantitative Chemical & Hazard Properties
Mechanistic Toxicology: The Role of Steric Hindrance
N-nitrosamines are not inherently reactive; they are pro-mutagens that require enzymatic activation. The highlights the critical nature of this activation pathway in assessing genotoxic risk.
The Causality of the C4 Blockade:
In unsubstituted , cytochrome P450 enzymes (specifically CYP2E1 and CYP2A6) can oxidize the ring at multiple positions. However, in 4,4-Dimethyl-1-nitrosopiperidine, the bulky gem-dimethyl group at the C4 position creates severe steric hindrance. This structural blockade prevents β- and γ-oxidation, forcing the metabolic flux almost entirely toward α-hydroxylation at the C2 or C6 positions.
This α-hydroxylation is the precise trigger required for toxicity. It forms an unstable α-hydroxy-N-nitrosamine intermediate that spontaneously collapses, releasing an aldehyde and yielding a highly electrophilic alkyldiazonium ion. This ion covalently binds to nucleophilic sites on DNA (e.g., N7-guanine, O6-guanine), initiating mutagenesis.
Metabolic activation pathway of 4,4-dimethyl-1-nitrosopiperidine via CYP450 α-hydroxylation.
Self-Validating Protocol: In Vitro Metabolic Activation
To study the toxicokinetics of this compound, researchers must simulate hepatic first-pass metabolism. The following protocol utilizes Human Liver Microsomes (HLMs) and is designed as a self-validating system —meaning internal controls inherently prove the success or failure of the assay without relying on external assumptions.
Step-by-Step Methodology
System Preparation: Thaw HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological intracellular pH.
Reaction Mixture Assembly: Combine 1 mg/mL HLM protein, 3.3 mM MgCl₂, and 10 µM 4,4-Dimethyl-1-nitrosopiperidine in the buffer.
Causality: MgCl₂ is required as a cofactor to stabilize the NADPH-cytochrome P450 reductase complex.
Self-Validation Controls:
Negative Control: Omit NADPH. (Validates that degradation is strictly CYP450-dependent, not due to chemical instability).
Positive Control: Run a parallel reaction with Chlorzoxazone (a known CYP2E1 substrate). (Validates the enzymatic viability of the HLM batch).
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.
Quenching: At designated time points (0, 15, 30, 60 mins), extract 100 µL aliquots and immediately mix with 300 µL of ice-cold acetonitrile containing an internal standard.
Causality: Cold acetonitrile instantly precipitates the microsomal proteins and halts enzymatic activity, "freezing" the metabolic profile for accurate temporal analysis.
Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C. Extract the supernatant for LC-MS/MS analysis.
Analytical Paradigm: Trace Detection via LC-MS/MS
Because nitrosamines are potent mutagens, regulatory limits are often set at parts-per-billion (ppb) levels. UV detection is fundamentally inadequate due to the weak chromophore of the N-NO bond. Therefore, High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.
LC-MS/MS analytical workflow for the trace quantification of nitrosamine impurities.
Self-Validating LC-MS/MS Protocol
Sample Preparation (SPE): Pass the sample through a polymeric reversed-phase Solid Phase Extraction (SPE) cartridge. Wash with 5% methanol and elute with 100% dichloromethane.
Causality: Dichloromethane efficiently extracts the lipophilic 4,4-dimethyl-1-nitrosopiperidine while leaving highly polar matrix interferences behind.
Internal Standardization: Spike the sample with N-nitrosopiperidine-d10 prior to extraction.
Causality: The deuterated internal standard (IS) co-elutes with the target analyte and experiences the exact same matrix suppression during ionization. By quantifying the ratio of Analyte/IS, the system self-corrects for variable extraction recoveries and ion suppression.
Chromatography: Inject 10 µL onto a sub-2 µm C18 UHPLC column. Use a gradient of Water (0.1% Formic Acid) and Methanol.
Ionization Choice (APCI vs. ESI): Utilize Atmospheric Pressure Chemical Ionization in positive mode (APCI+).
Causality: Nitrosamines lack highly basic functional groups. While Electrospray Ionization (ESI) relies on solution-phase basicity, APCI relies on gas-phase proton transfer, providing significantly higher sensitivity and lower matrix effects for low-molecular-weight, semi-volatile nitrosamines.
System Suitability Test (SST): Before running samples, inject a known 1 ng/mL standard. The run is only validated if the Signal-to-Noise (S/N) ratio > 10 and peak tailing factor is < 1.5.
References
NextSDS Chemical Substance Database. "4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information." NextSDS. Verified hazard classifications and regulatory identifiers. [Link]
U.S. Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs." FDA Guidance Documents. Explains the regulatory thresholds and mechanistic concerns of genotoxic nitrosamines.[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 37604, N-Nitrosopiperidine." PubChem. Baseline structural and toxicological data for unsubstituted analogs.[Link]
An In-depth Technical Guide to 4,4-Dimethyl-1-nitrosopiperidine: Synthesis, Characterization, and Toxicological Profile
For Researchers, Scientists, and Drug Development Professionals Introduction 4,4-Dimethyl-1-nitrosopiperidine is a chemical compound belonging to the N-nitrosamine class. N-nitrosamines are characterized by a nitroso gro...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
4,4-Dimethyl-1-nitrosopiperidine is a chemical compound belonging to the N-nitrosamine class. N-nitrosamines are characterized by a nitroso group (-N=O) bonded to a nitrogen atom. This class of compounds has garnered significant scientific interest due to the established carcinogenicity of many of its members in animal studies. The presence of N-nitrosamines as impurities in various consumer products and pharmaceuticals has led to stringent regulatory oversight. Understanding the synthesis, characterization, and toxicological properties of specific N-nitrosamines like 4,4-Dimethyl-1-nitrosopiperidine is crucial for risk assessment, impurity profiling in drug development, and for its use as a reference standard in analytical chemistry[1].
This technical guide provides a comprehensive overview of 4,4-Dimethyl-1-nitrosopiperidine, from its logical synthesis to its analytical characterization and a discussion of its potential toxicological significance based on data from structurally related compounds.
Synthesis of 4,4-Dimethyl-1-nitrosopiperidine
The synthesis of 4,4-Dimethyl-1-nitrosopiperidine is predicated on the well-established nitrosation of secondary amines. The most common and direct method involves the reaction of the corresponding secondary amine, 4,4-dimethylpiperidine, with a nitrosating agent, typically derived from sodium nitrite under acidic conditions.
Causality Behind Experimental Choices
The selection of the nitrosation method is critical for achieving a high yield and purity of the final product while ensuring a safe experimental procedure. The use of sodium nitrite in an acidic medium generates nitrous acid (in situ), which is the active nitrosating species. The choice of acid and solvent can influence the reaction rate and minimize the formation of byproducts. An aqueous acidic environment is typically employed to facilitate the formation of the nitrosonium ion (NO+), the electrophile that attacks the lone pair of electrons on the nitrogen of the secondary amine.
Experimental Protocol: Synthesis of 4,4-Dimethyl-1-nitrosopiperidine
Materials:
4,4-Dimethylpiperidine
Sodium Nitrite (NaNO₂)
Hydrochloric Acid (HCl), concentrated
Dichloromethane (CH₂Cl₂)
Saturated Sodium Bicarbonate (NaHCO₃) solution
Anhydrous Magnesium Sulfate (MgSO₄)
Distilled water
Ice bath
Round-bottom flask
Magnetic stirrer
Separatory funnel
Rotary evaporator
Step-by-Step Methodology:
Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve a known quantity of 4,4-dimethylpiperidine in distilled water. Cool the flask in an ice bath to 0-5 °C.
Acidification: While stirring, slowly add concentrated hydrochloric acid dropwise to the solution. The addition of acid protonates the piperidine, making it soluble and preparing it for the reaction.
Nitrosation: Prepare a solution of sodium nitrite in distilled water. Add this solution dropwise to the cooled, acidic solution of 4,4-dimethylpiperidine over a period of 30-60 minutes, ensuring the temperature remains below 10 °C. The slow addition is crucial to control the exothermic reaction and prevent the decomposition of nitrous acid.
Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir in the ice bath for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane).
Work-up and Extraction: Once the reaction is complete, carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases. Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).
Drying and Concentration: Combine the organic extracts and dry them over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude 4,4-Dimethyl-1-nitrosopiperidine as a yellow to orange oil.
Purification (Optional): If necessary, the crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.
Caption: Workflow for the synthesis of 4,4-Dimethyl-1-nitrosopiperidine.
Analytical Characterization
A comprehensive characterization of the synthesized 4,4-Dimethyl-1-nitrosopiperidine is essential to confirm its identity, purity, and structure. The following analytical techniques are typically employed.
Spectroscopic Data
Technique
Expected Observations for 4,4-Dimethyl-1-nitrosopiperidine
¹H NMR
Signals corresponding to the piperidine ring protons and the two methyl groups. The protons on the carbons alpha to the nitrogen will be deshielded and may show distinct signals due to the anisotropic effect of the nitroso group. The gem-dimethyl groups at the C4 position will likely appear as a singlet.
¹³C NMR
Resonances for all seven carbon atoms. The carbons alpha to the nitrogen will be significantly shifted. The quaternary carbon at the C4 position will have a characteristic chemical shift.[2]
Mass Spec.
The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (C₇H₁₄N₂O). Common fragmentation patterns for N-nitrosamines include the loss of the nitroso group (-NO) and cleavage of the piperidine ring.[3][4][5]
FT-IR
A characteristic strong absorption band in the region of 1430-1460 cm⁻¹ corresponding to the N-N=O stretching vibration.
UV-Vis
N-nitrosamines typically exhibit two absorption bands: a weak n→π* transition around 330-370 nm and a stronger π→π* transition around 230-250 nm.[3]
Experimental Protocols for Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy:
Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.
Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).
Data Analysis: Process the spectra to determine chemical shifts (δ), coupling constants (J), and integration values to elucidate the molecular structure.
Mass Spectrometry (MS):
Sample Introduction: Introduce the sample into the mass spectrometer, typically via gas chromatography (GC-MS) for volatile compounds or by direct infusion for less volatile samples.
Ionization: Utilize an appropriate ionization technique, such as electron ionization (EI) or electrospray ionization (ESI).
Mass Analysis: Analyze the resulting ions to determine their mass-to-charge ratio (m/z) and fragmentation patterns.
Caption: Workflow for the analytical characterization of 4,4-Dimethyl-1-nitrosopiperidine.
Toxicological Profile and Safety Considerations
Expertise & Experience in Toxicological Assessment
The toxicological assessment of a specific N-nitrosamine that may not have extensive individual studies relies on established principles of structure-activity relationships within this chemical class. The carcinogenicity of N-nitrosamines is primarily attributed to their metabolic activation by cytochrome P450 enzymes to form unstable α-hydroxy-N-nitrosamines. These intermediates can decompose to yield alkyldiazonium ions, which are potent alkylating agents that can modify cellular macromolecules, including DNA, leading to mutations and the initiation of cancer.
Trustworthiness Through Self-Validating Systems
The carcinogenic potential of methylated nitrosopiperidines has been investigated, and the position of the methyl groups on the piperidine ring significantly influences their biological activity. Studies on various methylated nitrosopiperidines have shown that substitution can alter the site of tumor induction and the overall carcinogenic potency. For instance, a study comparing nitrosopiperidine with its methylated derivatives, including 2-methyl-, 3-methyl-, and 4-methyl-nitrosopiperidine, found that all induced tumors of the nasal turbinates or upper gastrointestinal tract in rats[6][7]. However, blockage of one or both alpha-carbon atoms by methyl groups has been shown to reduce carcinogenic activity[6][7].
In the case of 4,4-Dimethyl-1-nitrosopiperidine, the methyl groups are at the C4 position, which is gamma to the nitroso function. Therefore, it is reasonable to anticipate that this compound will be metabolically activated and exhibit carcinogenic properties, similar to other N-nitrosopiperidines. The presence of the gem-dimethyl group at the 4-position is not expected to sterically hinder the enzymatic α-hydroxylation at the C2 and C6 positions, which is the key step in metabolic activation.
The International Agency for Research on Cancer (IARC) has classified N-nitrosopiperidine as a Group 2A carcinogen, meaning it is probably carcinogenic to humans. This classification is based on sufficient evidence of carcinogenicity in experimental animals. While specific toxicological data for 4,4-Dimethyl-1-nitrosopiperidine is limited in publicly available literature, the structural similarity to N-nitrosopiperidine and other carcinogenic methylated derivatives suggests that it should be handled with extreme caution as a potential carcinogen.
All work with 4,4-Dimethyl-1-nitrosopiperidine and other N-nitrosamines should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be worn at all times. Due to their potential carcinogenicity, exposure should be minimized.
Conclusion
This technical guide has provided a comprehensive overview of the synthesis, characterization, and toxicological considerations for 4,4-Dimethyl-1-nitrosopiperidine. The synthesis is readily achievable through the nitrosation of its secondary amine precursor. A thorough analytical characterization is paramount to confirm its identity and purity. Based on the extensive data available for the N-nitrosamine class and structurally related compounds, 4,4-Dimethyl-1-nitrosopiperidine should be regarded as a potential carcinogen and handled with appropriate safety precautions. This guide serves as a valuable resource for researchers and professionals working with this compound, enabling them to conduct their work safely and with a strong scientific foundation.
References
Lijinsky, W., Reuber, M. D., Singer, S. S., & Singer, G. M. (1982). Carcinogenesis by isomers of N-nitroso-3,5-dimethylpiperidine. Journal of the National Cancer Institute, 68(6), 989–991. [Link]
Lijinsky, W., & Taylor, H. W. (1975). Carcinogenicity of methylated nitrosopiperidines. International Journal of Cancer, 16(2), 318–322. [Link]
PubChem. (n.d.). N-Nitrosopiperidine. National Center for Biotechnology Information. Retrieved from [Link]
Restek. (n.d.). N-Nitrosopiperidine. Retrieved from [Link]
NIST. (n.d.). Piperidine, 1-nitroso-. NIST Chemistry WebBook. Retrieved from [Link]
Shan, G., et al. (2015).
Singer, S. S., et al. (1981).
Jeyaraman, R., & Ravindran, T. (1991). Chemistry of N-nitroso compounds. 1. Synthesis and stereodynamics of N-nitrosopiperidines and N-nitrosopiperidin-4-ones. The Journal of Organic Chemistry, 56(17), 5349–5356. [Link]
He, L., et al. (2003). Comparative metabolism of N- nitrosopiperidine and N- nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Carcinogenesis, 24(2), 355–363. [Link]
Alam, S. M., et al. (1971). Synthesis of nitrosopiperidine from nitrate and piperidine in the gastro-intestinal tract of the rat. Nature, 232(5307), 199–200. [Link]
The Carcinogenicity of Methylated Nitrosopiperidines: Structure-Activity Relationships and Toxicological Mechanisms
Executive Summary N-nitrosamines represent a cohort of potent genotoxic carcinogens that have recently triggered paradigm shifts in pharmaceutical risk assessment and regulatory compliance. Among these, N-nitrosopiperidi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-nitrosamines represent a cohort of potent genotoxic carcinogens that have recently triggered paradigm shifts in pharmaceutical risk assessment and regulatory compliance. Among these, N-nitrosopiperidine (NPIP) is a well-documented cyclic nitrosamine known to induce tumors primarily in the nasal cavity, upper gastrointestinal tract, and liver in rodent models[1][2]. The carcinogenic potency of NPIP is fundamentally dependent on its metabolic activation via cytochrome P450 (CYP450) enzymes[2]. By systematically introducing methyl groups at various positions on the piperidine ring, toxicologists have elucidated critical structure-activity relationships (SAR).
This technical guide synthesizes the mechanistic causality of alpha-carbon blocking, quantitative tumor incidence data, and the self-validating experimental protocols used to assess the toxicological profiles of methylated nitrosopiperidines.
Mechanistic Rationale: The Obligate Role of Alpha-Hydroxylation
To understand the carcinogenicity of methylated nitrosopiperidines, one must first understand the causality of their bioactivation. Cyclic nitrosamines are not inherently reactive; they require enzymatic oxidation to become genotoxic.
As detailed by , CYP450 enzymes (predominantly CYP2E1 and CYP2A3) catalyze the hydroxylation of the carbon atom immediately adjacent to the nitroso group—the alpha-carbon [2][3]. This alpha-hydroxylation generates a highly unstable alpha-hydroxy nitrosamine intermediate. This intermediate undergoes rapid, spontaneous ring cleavage and decomposition to yield a highly electrophilic alkyldiazonium ion [3]. This terminal reactive species aggressively alkylates nucleophilic sites on DNA (e.g., O6-guanine, N7-guanine), initiating mutagenesis and subsequent carcinogenesis[3].
When methyl groups are substituted at these alpha-positions (e.g., 2,6-dimethyl-NPIP), they introduce profound steric hindrance[1][4]. This steric bulk physically occludes the CYP450 active site from accessing the alpha C-H bonds, thereby inhibiting the obligate alpha-hydroxylation step[4]. Consequently, the formation of the DNA-alkylating diazonium ion is suppressed, neutralizing the molecule's carcinogenic potential[1].
Metabolic bioactivation vs. steric blockage in methylated nitrosopiperidines.
Quantitative Data & Structure-Activity Relationship (SAR)
The impact of methyl substitution on NPIP carcinogenicity was definitively demonstrated in foundational chronic feeding studies by [1]. The data reveals a stark contrast in tumor incidence based on the precise location of the methyl substitution.
Table 1: Comparative Carcinogenicity of Methylated Nitrosopiperidines
Compound
Substitution Position
Tumor Incidence (%)
Primary Target Organs
Relative Carcinogenic Potency
N-nitrosopiperidine (NPIP)
None
~100%
Nasal turbinates, upper GI
High
2-methyl-NPIP
Alpha (single)
~100%
Nasal turbinates, upper GI, Liver
High (Delayed onset)
3-methyl-NPIP
Beta
~100%
Nasal turbinates, upper GI
High
4-methyl-NPIP
Gamma
~100%
Nasal turbinates, upper GI
High
2,6-dimethyl-NPIP
Alpha (double)
Very Low
None dominant
Low
2,2,6,6-tetramethyl-NPIP
Alpha (quadruple)
Very Low
None dominant
Very Low
Data synthesized from equimolar dosing studies in rats[1].
Causality in SAR Observations:
Beta and Gamma Substitution (3-methyl and 4-methyl): Substitutions distant from the alpha-carbon do not impede CYP450 access to the alpha C-H bond. Thus, these compounds retain a ~100% tumor incidence rate, identical to the parent NPIP[1].
Single Alpha Substitution (2-methyl): While one alpha-carbon is blocked, the other remains available for hydroxylation. The compound remains highly carcinogenic, but the steric hindrance alters the metabolic kinetics. This kinetic delay manifests as a significantly longer time to death and a shift in organotropism—specifically, the emergence of hepatocellular carcinomas[1]. The slower activation rate likely allows the compound to bypass rapid first-pass metabolism in the upper GI tract, reaching the liver before bioactivation occurs.
Double/Quadruple Alpha Substitution (2,6-dimethyl and 2,2,6,6-tetramethyl): Blocking both alpha-carbons effectively neutralizes the primary bioactivation pathway, reducing carcinogenic activity to near-background levels[1].
Experimental Protocol: In Vivo Carcinogenicity Assessment
To ensure scientific integrity and reproducibility, the assessment of nitrosamine carcinogenicity relies on highly controlled, self-validating in vivo protocols. The following methodology outlines the gold-standard approach for evaluating methylated nitrosopiperidines.
Step-by-step in vivo carcinogenicity assessment workflow.
Step-by-Step Methodology
1. Test Article Formulation & Validation
Causality: Nitrosamines must be administered at equimolar concentrations rather than equal weight/volume[1]. This ensures that differences in tumor incidence are strictly attributable to molecular structure (SAR) and not to a disparity in the absolute number of molecules interacting with cellular targets.
Procedure: Synthesize NPIP and its methylated derivatives. Verify purity (>98%) via LC-MS/MS. Formulate each compound in deionized drinking water at equimolar concentrations.
2. Animal Model Selection & Acclimation
Procedure: Select healthy, age-matched Sprague-Dawley or Fischer 344 rats (equal distribution of males and females). Acclimate for 7-14 days in a controlled environment (temperature, humidity, 12-hour light/dark cycle).
3. Chronic Administration
Causality: Carcinogenesis requires sustained exposure to accumulate sufficient DNA alkylation events to overwhelm cellular repair mechanisms (e.g., O6-methylguanine-DNA methyltransferase). A 50-week administration period is standard for detecting potent nitrosamine-induced tumorigenesis[1].
Procedure: Administer the formulated drinking water at a controlled rate of 20 mL per day, 5 days a week, for a maximum treatment time of 50 weeks[1].
4. Clinical Observation & Necropsy
Procedure: Monitor animals daily for signs of toxicity or palpable masses. Record time-to-death. Euthanize surviving animals at the end of the study. Perform a complete gross necropsy, isolating the nasal turbinates, upper gastrointestinal tract (esophagus, stomach), and liver[1].
5. Histopathological Evaluation
Causality: Gross observation is insufficient to confirm malignancy; cellular morphology must be assessed to differentiate between benign hyperplasia and malignant carcinomas.
Procedure: Fix target tissues in 10% neutral buffered formalin. Process, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E).
The Self-Validating System
This protocol is designed as a self-validating loop:
Internal Controls: The inclusion of a vehicle-only control group validates that baseline tumor incidence is not artificially elevated by environmental or genetic factors.
Analytical Verification: Pre- and post-administration LC-MS/MS testing of the water formulations ensures that the nitrosamines did not degrade over the 5-day administration windows, validating dose accuracy.
Implications for Drug Development and Risk Assessment
Understanding the SAR of methylated nitrosopiperidines is critical for modern pharmaceutical risk assessment. Regulatory agencies (FDA, EMA) utilize frameworks like the Carcinogenic Potency Categorization Approach (CPCA) to establish Acceptable Intakes (AIs) for novel nitrosamine impurities[5].
As outlined by, the presence of alpha-methyl groups is a recognized mitigating factor in nitrosamine risk assessment[6]. By proving that alpha-substitution blocks bioactivation, drug development professionals can scientifically justify higher AI limits (read-across strategies) for sterically hindered cyclic nitrosamine impurities, preventing unnecessary drug recalls while maintaining rigorous patient safety standards[6][7].
References
Lijinsky, W., & Taylor, H. W. (1975). Carcinogenicity of methylated nitrosopiperidines. International Journal of Cancer, 16(2), 318-322. URL: [Link]
Bercu, J. P., et al. (2022). Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities. Chemical Research in Toxicology, 35(3), 455-468. URL: [Link]
Li, Y., et al. (2022). Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. International Journal of Molecular Sciences, 23(8), 4559. URL: [Link]
Lijinsky, W. (1984). Chemical structural effects in carcinogenesis by nitrosamines. Journal of the National Cancer Institute, 72(4), 1005-1008. URL: [Link]
An In-depth Technical Guide to the Toxicological Profile of 4,4-Dimethyl-1-nitrosopiperidine
For Researchers, Scientists, and Drug Development Professionals Executive Summary This document provides a comprehensive toxicological profile of 4,4-Dimethyl-1-nitrosopiperidine, a methylated derivative of the potent ca...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
This document provides a comprehensive toxicological profile of 4,4-Dimethyl-1-nitrosopiperidine, a methylated derivative of the potent carcinogen N-nitrosopiperidine. Due to a scarcity of direct toxicological studies on this specific compound, this guide synthesizes data from structurally related nitrosopiperidines to establish a robust, structure-activity relationship-based assessment. The central mechanism of toxicity for N-nitrosamines involves metabolic activation via cytochrome P450-catalyzed α-hydroxylation, a critical step for their carcinogenic and mutagenic potential. The position of methyl substituents on the piperidine ring profoundly influences this activation and, consequently, the compound's toxicological profile. This guide elucidates the anticipated metabolic pathways, carcinogenic and genotoxic potential, and provides detailed experimental frameworks for the toxicological evaluation of such compounds.
Introduction to N-Nitrosopiperidines
N-nitrosamines are a class of potent genotoxic carcinogens to which humans are exposed through various sources, including diet, tobacco smoke, and as contaminants in some pharmaceutical products.[1][2] The parent compound, N-nitrosopiperidine (NPIP), is a well-established carcinogen in multiple animal species, inducing tumors primarily in the esophagus, nasal cavity, and liver.[3] The carcinogenicity of N-nitrosamines is not inherent to the parent molecule but is a consequence of metabolic activation.[2][3] This activation is primarily initiated by cytochrome P450 (CYP) enzymes, which hydroxylate the carbon atom adjacent (in the α-position) to the nitroso group.[2][3] This enzymatic reaction is a critical determinant of tissue-specific carcinogenesis.[3]
The toxicological profile of N-nitrosopiperidine derivatives is highly dependent on the substitution pattern on the piperidine ring. Methylation, in particular, has been shown to significantly alter carcinogenic potency and target organ specificity.[4][5] This guide focuses on 4,4-Dimethyl-1-nitrosopiperidine, a derivative with two methyl groups on the C4 carbon, distal to the α-carbons. Understanding its toxicological profile is crucial for risk assessment in drug development and chemical safety.
Chemical and Physical Properties
A summary of the known chemical and physical properties of 4,4-Dimethyl-1-nitrosopiperidine is presented below.
Toxicokinetics and Metabolism: The Central Role of α-Hydroxylation
The carcinogenic activity of N-nitrosamines is contingent upon their metabolic activation to electrophilic intermediates that can form adducts with DNA.[2][3]
The α-Hydroxylation Pathway
The primary and rate-limiting step in the metabolic activation of N-nitrosopiperidine is the enzymatic hydroxylation of the α-carbons (C2 and C6) by cytochrome P450 enzymes, particularly isoforms in the CYP2A family.[1][8][9] This creates an unstable α-hydroxy-N-nitrosopiperidine intermediate. This intermediate undergoes spontaneous ring opening to form a diazonium ion, which is a potent electrophile capable of alkylating DNA and other macromolecules, leading to mutations and initiating carcinogenesis.[10]
Figure 2: Structure-activity relationship for the carcinogenicity of methylated nitrosopiperidines.
To definitively determine the carcinogenic potential of 4,4-Dimethyl-1-nitrosopiperidine, a chronic bioassay in rodents, typically rats, would be required. The following protocol is based on methodologies used for similar compounds.
[5]
Protocol: Chronic Carcinogenicity Bioassay in F344 Rats
Animal Model: Groups of 50 male and 50 female Fischer 344 rats, 6-8 weeks of age. This strain is commonly used in carcinogenicity studies due to its well-characterized background tumor incidence.
Test Compound Administration: 4,4-Dimethyl-1-nitrosopiperidine is administered in the drinking water. Dosing solutions are prepared fresh weekly and protected from light to prevent degradation.
Dose Selection: At least two dose levels and a control group are used. Dose levels are determined from a subchronic (e.g., 90-day) toxicity study to identify a maximum tolerated dose (MTD) that does not significantly impact survival or body weight gain.
Treatment Duration: Animals are treated for up to two years.
[11]5. Observations:
Clinical Signs: Animals are observed twice daily for signs of toxicity.
Body Weight and Food/Water Consumption: Measured weekly for the first 13 weeks and monthly thereafter.
Palpation: Animals are palpated for masses weekly.
Necropsy and Histopathology:
All animals that die or are euthanized at the end of the study undergo a full necropsy.
A comprehensive list of tissues and organs is collected and preserved in 10% neutral buffered formalin.
Histopathological examination is performed on all tissues from the control and high-dose groups. All gross lesions from all groups are also examined.
Data Analysis: Tumor incidence in the treated groups is compared to the control group using appropriate statistical methods (e.g., Fisher's exact test).
Conclusion
Based on a thorough analysis of the structure-activity relationships of methylated nitrosopiperidines, 4,4-Dimethyl-1-nitrosopiperidine is predicted to be a potent carcinogen and mutagen. Its structural features, specifically the absence of methyl groups on the α-carbons, allow for the critical metabolic activation step of α-hydroxylation to proceed. This is expected to lead to the formation of DNA-reactive electrophiles, resulting in genotoxicity and carcinogenicity, likely targeting the upper gastrointestinal tract and nasal cavity, similar to its structural analogues. Definitive toxicological data for this specific compound would require long-term animal bioassays and in vitro genotoxicity studies.
References
(2011, July 12). Carcinogenesis by Derivatives of 1-Nitroso-3,5-dimethylpiperazine in Rats. ResearchGate. Retrieved from [Link]
Wong, H. L., Murphy, S. E., Wang, M., & Hecht, S. S. (2003). Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes. Chemical Research in Toxicology, 16(10), 1257-1265. Retrieved from [Link]
Hecht, S. S. (2005). Cytochrome P450 2A-Catalyzed Metabolic Activation of Structurally Similar Carcinogenic Nitrosamines: N'-Nitrosonornicotine Enantiomers, N-Nitrosopiperidine, and N-Nitrosopyrrolidine. Chemical Research in Toxicology, 18(1), 1-10. Retrieved from [Link]
Wong, H. L., Murphy, S. E., Wang, M., & Hecht, S. S. (2003). Preferential metabolic activation of N-nitrosopiperidine as compared to its structural homologue N-nitrosopyrrolidine by rat nasal mucosal microsomes. PubMed. Retrieved from [Link]
Wong, H. L., Murphy, S. E., Wang, M., & Hecht, S. S. (2003). Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes. ACS Publications. Retrieved from [Link]
Food and Drug Administration. (n.d.). Genotoxicity assessment of eight nitrosamine impurities using 2D and 3D in vitro human HepaRG models. FDA. Retrieved from [Link]
Wong, H. L., Murphy, S. E., Wang, M., & Hecht, S. S. (2003). Comparative metabolism of N- nitrosopiperidine and N- nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Oxford Academic. Retrieved from [Link]
Lijinsky, W. (1989). Chemical structural effects in carcinogenesis by nitrosamines. PubMed. Retrieved from [Link]
Lijinsky, W., Reuber, M. D., Singer, S. S., & Singer, G. M. (1982). Carcinogenesis by isomers of N-nitroso-3,5-dimethylpiperidine. PubMed. Retrieved from [Link]
Lijinsky, W., & Taylor, H. W. (1975). Carcinogenicity of methylated nitrosopiperidines. R Discovery. Retrieved from [Link]
Johnson, D. E., et al. (2023). Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. PMC. Retrieved from [Link]
Lijinsky, W., Singer, G. M., & Reuber, M. D. (1981). The effect of 4-substitution on the carcinogenicity of nitrosopiperidine. PubMed. Retrieved from [Link]
Lijinsky, W., & Taylor, H. W. (1975). Carcinogenicity of methylated nitrosopiperidines. PubMed. Retrieved from [Link]
Wong, H. L., Murphy, S. E., Wang, M., & Hecht, S. S. (2003). Comparative metabolism of N- nitrosopiperidine and N- nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Oxford Academic. Retrieved from [Link]
Liu, J., et al. (2017). Genotoxicity of a Low-Dose Nitrosamine Mixture as Drinking Water Disinfection Byproducts in NIH3T3 Cells. International Journal of Medical Sciences. Retrieved from [Link]
(2023, September 20). Genotoxicity assessment of eight nitrosamines using 2D and 3D HepaRG cell models. ResearchGate. Retrieved from [Link]
Mei, N., et al. (2023). Quantitative genotoxicity assessment of N-nitrosodimethylamine in mice by error-corrected next-generation sequencing and DNA methylation quantification for toxicity threshold determination. PubMed. Retrieved from [Link]
He, Y., et al. (2022). Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed. MDPI. Retrieved from [Link]
Klapars, A., & Buchwald, S. L. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications. Retrieved from [Link]
4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information. NextSDS. Retrieved from [Link]
N-nitrosopiperidine: Carcinogenic Potency Database. Carcinogenic Potency Database. Retrieved from [Link]
N-Nitrosopiperidine. PubChem. Retrieved from [Link]
4,4-Dimethyl-1-nitrosopiperidine mechanism of action
4,4-Dimethyl-1-nitrosopiperidine: Mechanism of Action, Metabolic Shunting, and Toxicological Profiling Executive Summary 4,4-Dimethyl-1-nitrosopiperidine is a sterically hindered cyclic nitrosamine. In the context of pha...
Author: BenchChem Technical Support Team. Date: March 2026
4,4-Dimethyl-1-nitrosopiperidine: Mechanism of Action, Metabolic Shunting, and Toxicological Profiling
Executive Summary
4,4-Dimethyl-1-nitrosopiperidine is a sterically hindered cyclic nitrosamine. In the context of pharmaceutical development and environmental toxicology, nitrosamines are heavily scrutinized due to their potent mutagenic and carcinogenic properties. Understanding the mechanism of action of 4,4-dimethyl-1-nitrosopiperidine requires a deep dive into its structural dynamics—specifically, how the 4,4-dimethyl substitution alters the metabolic flux of the piperidine ring compared to its unsubstituted parent compound, N-nitrosopiperidine (NPIP). This whitepaper delineates the compound's metabolic activation, the causality behind its genotoxicity, and the self-validating protocols required to assess its risk profile.
Structural Dynamics & The "Metabolic Shunt" Hypothesis
The carcinogenic potency of cyclic nitrosamines is fundamentally dictated by the accessibility of their α-carbon atoms to cytochrome P450 (CYP450) enzymes 1. In unsubstituted NPIP, metabolism occurs at three distinct sites: the α (C2, C6), β (C3, C5), and γ (C4) positions. While α-hydroxylation leads to toxic activation, γ-hydroxylation typically serves as a detoxification pathway, yielding non-mutagenic metabolites.
In 4,4-dimethyl-1-nitrosopiperidine , the presence of two methyl groups at the γ-position (C4) creates absolute steric occlusion, completely blocking γ-hydroxylation. Because the CYP450 enzymes (predominantly CYP2A6 and CYP2E1) can no longer oxidize the C4 position, the metabolic flux is "shunted" entirely toward the α and β positions. Since the α-carbons remain completely unhindered, this structural modification theoretically increases the yield of the reactive α-hydroxy intermediate, thereby preserving or even enhancing the compound's genotoxic potential compared to derivatives with α-substitutions (e.g., 2,6-dimethylnitrosopiperidine, which abolishes carcinogenicity) 2.
Core Mechanism of Action: Metabolic Activation
Like most nitrosamines belonging to the "Cohort of Concern" (CoC), 4,4-dimethyl-1-nitrosopiperidine is not a direct-acting mutagen; it requires metabolic activation to exert its mechanism of action [[1]](). The causality of its toxicity follows a precise biochemical cascade:
CYP450-Mediated α-Hydroxylation: The initial, rate-limiting step is the oxidation of the α-carbon (C2 or C6) by CYP enzymes, forming an unstable α-hydroxynitrosamine intermediate.
Spontaneous Decomposition: This intermediate is highly unstable under physiological conditions. It rapidly undergoes spontaneous ring-opening and heterolytic cleavage, releasing an aldehyde and a highly reactive alkyldiazonium ion.
Electrophilic Attack (DNA Alkylation): The diazonium ion acts as a potent electrophile, aggressively seeking nucleophilic centers. It primarily attacks the N7 and O6 positions of guanine residues in genomic DNA.
Mutagenesis: If the O6-alkylguanine adduct is not repaired by O6-methylguanine-DNA methyltransferase (MGMT) prior to cell division, it mispairs with thymine during DNA replication. This results in permanent G:C → A:T transition mutations, triggering oncogene activation or tumor suppressor deactivation.
Metabolic activation pathway of 4,4-dimethyl-1-nitrosopiperidine leading to mutagenesis.
Quantitative Data Summary: Structure-Activity Relationship (SAR)
To contextualize the risk profile, the following table summarizes the comparative metabolic pathways and predicted mutagenic potential of substituted nitrosopiperidines based on steric hindrance principles.
Compound
γ-Hydroxylation (Detox Pathway)
α-Hydroxylation (Activation Pathway)
Steric Hindrance at α-Carbon
Predicted Mutagenic Potential
N-Nitrosopiperidine (NPIP)
Active
Active
None
High
4,4-Dimethyl-1-nitrosopiperidine
Blocked
Active (Shunted)
None
Very High
2,6-Dimethyl-1-nitrosopiperidine
Active
Blocked
High
Low / Abolished
2,2,6,6-Tetramethyl-NPIP
Active
Blocked
Absolute
None
Table 1: The impact of methyl substitution on the metabolic fate and toxicological profile of cyclic nitrosamines. Blocking the γ-position forces activation, while blocking the α-position abolishes it.
Self-Validating Experimental Protocols
To rigorously evaluate the mechanism of action of 4,4-dimethyl-1-nitrosopiperidine, researchers must employ self-validating systems that confirm both CYP-dependence and the formation of the ultimate toxicant.
Causality: Because the diazonium ion is too transient to measure directly, we use a nucleophilic trapping agent (deoxyguanosine, dG) as a surrogate for genomic DNA. This isolates the metabolic activation step from cellular DNA repair mechanisms, providing a direct quantification of the reactive electrophile.
System Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl₂.
Incubation Mixture: Combine HLMs (final protein concentration: 1.0 mg/mL) with 4,4-dimethyl-1-nitrosopiperidine (10 µM final) in the buffer.
Electrophile Trapping: Add 1 mM of deoxyguanosine (dG) to the mixture to intercept the diazonium ion upon formation.
Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the metabolic cascade by adding NADPH (1 mM final concentration). Control: Run a parallel sample without NADPH to validate that adduct formation is strictly CYP-dependent.
Termination & Extraction: After 60 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an isotope-labeled internal standard (e.g., ¹⁵N₅-dG). Centrifuge at 14,000 × g for 15 minutes at 4°C to precipitate microsomal proteins.
Quantification: Analyze the supernatant via LC-ESI-MS/MS in Multiple Reaction Monitoring (MRM) mode to quantify the specific dG-alkyl adducts formed.
Protocol B: Modified Ames Test (Pre-Incubation Method)
Causality: Standard Ames tests often yield false negatives for volatile or highly reactive nitrosamines. A pre-incubation step is required to maximize the contact time between the CYP enzymes (S9 fraction), the test compound, and the bacteria in a liquid medium before they are immobilized in agar 3.
Strain Selection: Prepare overnight cultures of Salmonella typhimurium strains TA100 and TA1535 (sensitive to base-pair substitutions caused by alkylating agents).
Metabolic Activation System: Prepare rat liver S9 fraction (induced with Aroclor 1254) supplemented with NADP⁺ and glucose-6-phosphate.
Liquid Pre-incubation: In a sterile tube, mix 0.1 mL of the bacterial culture, 0.5 mL of the S9 mix, and 0.1 mL of 4,4-dimethyl-1-nitrosopiperidine (titrated concentrations). Incubate at 37°C for 20–30 minutes with gentle shaking.
Plating & Scoring: Add 2.0 mL of molten top agar (containing trace histidine and biotin) to the tube, vortex gently, and pour immediately onto minimal glucose agar plates. Incubate at 37°C for 48–72 hours and quantify revertant colonies against vehicle controls.
Regulatory & Drug Development Context
The structural nuances of 4,4-dimethyl-1-nitrosopiperidine are highly relevant in modern pharmaceutical quality control. For instance, the related oxidized derivative 4,4-Dimethyl-1-nitrosopiperidine-2,6-dione is a monitored nitrosamine impurity associated with the synthesis of Gepirone, a serotonin receptor agonist used for major depressive disorder .
Because the 4,4-dimethyl substitution does not hinder the α-carbon, regulatory bodies (such as the FDA and EMA) classify such compounds within the Cohort of Concern. They require stringent risk assessments, Ames testing, and potentially in vivo transgenic mutation assays to establish acceptable intake (AI) limits, as the metabolic shunt mechanism virtually guarantees the generation of DNA-reactive electrophiles.
References
Benchchem. "3,5-Dimethyl-1-nitrosopiperidine - Cytochrome P450-Mediated α-Hydroxylation as a Key Metabolic Activation Step". Benchchem. 2
American Chemical Society (ACS). "Drawing a Line: Where Might the Cohort of Concern End? | Organic Process Research & Development". ACS Publications. 1
US Environmental Protection Agency (EPA). "Application Of Short-term Bioassays In The Fractionation And Analysis Of Complex Environmental Mixtures". EPA.gov. 3
The Photochemistry of N-Nitrosopiperidines: Mechanisms, Kinetics, and Synthetic Applications
Executive Summary N-Nitrosamines, including N-nitrosopiperidine (NPip), represent a critical class of compounds heavily scrutinized in environmental remediation and pharmaceutical drug development due to their potent mut...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
N-Nitrosamines, including N-nitrosopiperidine (NPip), represent a critical class of compounds heavily scrutinized in environmental remediation and pharmaceutical drug development due to their potent mutagenicity and role as trace contaminants ([1]). While historically viewed as persistent environmental pollutants, the targeted application of ultraviolet (UV) irradiation reveals a complex, highly conditional photochemical degradation profile.
This whitepaper deconstructs the photochemistry of N-nitrosopiperidines, detailing the causality behind their divergent behavior in neutral versus acidic media. By understanding the fundamental radical chemistry and solvent-dependent protonation states, researchers can engineer self-validating protocols for both environmental destruction and advanced synthetic functionalization.
Fundamental Photophysical Properties
The photochemical reactivity of NPip is driven by its distinct UV absorption profile. The molecule exhibits two primary electronic transitions: a strong
π→π∗
transition in the UV-C region and a weaker, forbidden
n→π∗
transition in the UV-A region ([2]). Regardless of which transition is excited, the primary photochemical event is the homolytic cleavage of the N–N bond.
Under environmental conditions (e.g., solar irradiation), aquatic photolysis is the dominant attenuation mechanism for alkyl nitrosamines, outpacing biodegradation ([3]).
Direct photolysis under environmental conditions[3]
Mechanistic Pathways: The Causality of Degradation
The fate of the excited singlet state
[NPip]∗
is strictly governed by the pH of the medium and the presence of radical scavengers.
The Illusion of Photostability in Neutral Media
For decades, N-nitrosamines were considered largely photostable in neutral, unbuffered solutions. This is an illusion caused by solvent-cage kinetics. Upon UV irradiation, the N–N bond cleaves to generate an aminyl radical and a nitric oxide radical (NO•). In the absence of a scavenger, these radicals undergo diffusion-controlled, rapid recombination, resulting in zero net photolysis ([4]).
To break this cycle, a trapping agent such as molecular oxygen (
O2
) must be introduced. Oxygen oxidizes the NO• radical to nitrogen dioxide (
NO2
), which subsequently recombines with the aminyl radical to yield N-nitropiperidine (a nitramine). This photo-oxygenation product is itself photolabile and degrades further into ring-cleavage products[4].
Solvent-Dependent Protonation in Acidic Media
Introducing an acid fundamentally alters the reaction causality by protonating the nitrosamine, thereby preventing radical recombination. Recent computational studies (CASPT2 and DFT) reveal that the site of protonation is highly dependent on the solvent environment ([5]):
Protic Solvents (e.g., Water, Methanol): Protonation occurs preferentially at the oxygen atom of the N-NO moiety (
R2N−NOH+
).
Aprotic Solvents: Protonation occurs at the amine nitrogen (
R2N(H+)−NO
).
Upon photon absorption, the protonated species directly dissociates into an aminium radical cation and NO•[5]. This highly reactive cation undergoes a light-catalyzed photo-elimination of
[NOH]
, forming an alkylideneimine intermediate. In aqueous hydrochloric acid, this intermediate rapidly rearranges and hydrolyzes to yield stable products such as 2-piperidonoxime and isotripiperidein ([6]).
Photochemical degradation pathways of N-nitrosopiperidine in neutral and acidic environments.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following workflows are designed as self-validating systems. Built-in analytical checkpoints confirm that the underlying causality (e.g., radical trapping or protonation) is actively dictating the reaction pathway.
Protocol A: Photolytic Degradation in Neutral Media with Oxygen Trapping
Objective: Drive the complete photolysis of NPip to N-nitropiperidine by preventing aminyl/NO• radical recombination.
Causality: Continuous oxygen sparging intercepts the NO• radical, forcing the reaction toward photo-oxygenation[4].
Preparation: Dissolve NPip (10 mM) in HPLC-grade acetonitrile (aprotic, neutral) within a quartz photochemical reactor.
Sparging: Sparge the solution with dry
O2
gas for 15 minutes prior to irradiation. Maintain a slow, continuous
O2
bubbling throughout the experiment.
Irradiation: Irradiate the solution using a medium-pressure mercury lamp equipped with a Pyrex filter (
λ>290
nm) to target the
n→π∗
transition.
Self-Validation Checkpoint (In-Process UV-Vis): Pull 1 mL aliquots every 10 minutes. Measure the absorbance at 337 nm.
Validation: A steady decrease in the 337 nm peak confirms successful radical trapping. If the peak remains static, recombination is dominating due to insufficient
O2
saturation.
Isolation: Concentrate the solvent under reduced pressure and purify the resulting N-nitropiperidine via silica gel chromatography.
Protocol B: Acid-Catalyzed Photolytic Cleavage to 2-Piperidonoxime
Objective: Synthesize 2-piperidonoxime via the generation of the aminium radical cation.
Causality: Lowering the pH below 4 in a protic solvent ensures O-protonation, which weakens the N-N bond and drives the irreversible photo-elimination of
[NOH]
[5],[6].
Preparation: Prepare a 0.24 N aqueous hydrochloric acid solution. Dissolve NPip (20 mM) into the acidic medium.
Degassing: Purge the system with
N2
gas for 20 minutes to remove dissolved oxygen, preventing competitive photo-oxygenation pathways.
Irradiation: Irradiate the mixture at 20°C using a 340 nm UV light source for 4 hours under continuous stirring.
Neutralization & Extraction: Carefully neutralize the photolysate with cold aqueous NaOH to pH 7. Extract the aqueous layer with dichloromethane (3 x 20 mL).
Self-Validation Checkpoint (Post-Reaction NMR): Dry the organic layer and evaporate the solvent. Dissolve the crude product in Benzene-
d6
for
1H
-NMR analysis.
Validation: The appearance of two distinct, diffuse signals at
δ
10.8 and
δ
4.8 confirms the presence of the NH and OH protons of 2-piperidonoxime[6]. The absence of the starting NPip multiplets confirms complete conversion.
References
Plumlee, M. H., & Reinhard, M. (2007). Photochemical Attenuation of N-Nitrosodimethylamine (NDMA) and Other Nitrosamines in Surface Water. Environmental Science & Technology.[Link]
Beard, J. C., & Swager, T. M. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. The Journal of Organic Chemistry.[Link]
Soto, J. (2023). Identification of the Photoreactive Species of Protonated N-Nitrosopiperidine in Acid Medium: A CASPT2 and DFT Study. The Journal of Physical Chemistry A.[Link]
Michejda, C. J., & Rydstrom, T. (1984). Photochemistry of N-nitrosamines in neutral media. IARC Scientific Publications.[Link]
Chow, Y. L. (1967). Photochemistry of nitroso compounds in solution. VI. Photolysis of N-nitrosamides in acidic media. Canadian Journal of Chemistry.[Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 7526, N-Nitrosopiperidine.[Link]
An In-Depth Technical Guide to the Degradation Products of 4,4-Dimethyl-1-nitrosopiperidine Executive Summary & Pharmaceutical Context The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundament...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Degradation Products of 4,4-Dimethyl-1-nitrosopiperidine
Executive Summary & Pharmaceutical Context
The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped pharmaceutical risk assessment. Among these, 4,4-dimethyl-1-nitrosopiperidine and its derivatives represent a critical class of cyclic nitrosamines. Notably, its dione analog, 4,4-dimethyl-1-nitrosopiperidine-2,6-dione, is a closely monitored impurity associated with the serotonergic antidepressant Gepirone[1][2].
Understanding the degradation pathways of 4,4-dimethyl-1-nitrosopiperidine is essential for toxicological profiling, formulation stability, and regulatory compliance. As a Senior Application Scientist, I have structured this whitepaper to move beyond a simple list of degradants. Instead, we will explore the causality behind its degradation—specifically, how the steric and electronic influence of the C4 gem-dimethyl group dictates the molecule's metabolic, oxidative, and photolytic fate compared to unsubstituted piperidines.
Mechanistic Pathways of Degradation
The degradation of 4,4-dimethyl-1-nitrosopiperidine occurs via three primary vectors: Cytochrome P450-mediated metabolism, hydroxyl radical (OH•) initiated oxidation, and photolytic cleavage.
In biological systems, cyclic nitrosamines primarily degrade via CYP450-mediated
α
-hydroxylation. For unsubstituted N-nitrosopiperidine, metabolism occurs rapidly at the C2 or C6 position, yielding an unstable
α
-hydroxy intermediate (e.g., 2-hydroxytetrahydro-2H-pyran equivalents)[3].
The Gem-Dimethyl Effect: In 4,4-dimethyl-1-nitrosopiperidine, the bulky methyl groups at the C4 position exert long-range steric hindrance, slightly altering the binding affinity within the CYP2E1 and CYP2A6 active sites. However, because the C4 position is fully blocked from any direct oxidation, metabolic degradation is forced exclusively to the C2/C6 positions.
The resulting 2-hydroxy-4,4-dimethyl-1-nitrosopiperidine undergoes spontaneous ring-opening to form a highly reactive alkylating diazonium ion and an aldehyde byproduct (3,3-dimethyl-5-oxopentanal).
CYP450-mediated alpha-hydroxylation and ring-opening degradation pathway.
Under simulated atmospheric conditions or during Advanced Oxidation Processes (AOPs) used in wastewater treatment, degradation is initiated by OH radicals. Recent quantum chemistry studies on unsubstituted piperidine show that OH-initiated H-abstraction occurs across N1, C2, C3, and C4 positions[4][5].
For 4,4-dimethyl-1-nitrosopiperidine, the C4 position lacks abstractable protons. Consequently, the degradation profile shifts. The primary oxidative degradants are:
4,4-dimethyl-1-nitropiperidine (Nitramine): Formed via the direct oxidation of the nitroso group. This is also the primary product observed during controlled anodic oxidation via electron transfer[6].
Imine Derivatives: H-abstraction at C2 leads to the formation of corresponding imines (e.g., 4,4-dimethyl-2,3,4,5-tetrahydropyridine) after the loss of the nitroso group[7].
Photolytic Degradation (UV Irradiation)
Nitrosamines are notoriously sensitive to UV light. Photolysis of 4,4-dimethyl-1-nitrosopiperidine results in the homolytic cleavage of the N–NO bond, yielding nitric oxide (NO•) and a 4,4-dimethylpiperidin-1-yl radical. In the presence of oxygen, this aminyl radical rapidly degrades into secondary amines and highly oxidized ring-opened fragments[8].
Quantitative Product Profiling
The following table summarizes the primary degradation products of 4,4-dimethyl-1-nitrosopiperidine across different stress conditions.
(Note: If evaluating the Gepirone impurity 4,4-Dimethyl-1-nitrosopiperidine-2,6-dione, the C2/C6 carbonyls block
α
-hydroxylation entirely, shifting degradation almost exclusively to photolytic N-NO cleavage or extreme hydrolytic ring-opening).
Validated Experimental Methodologies
To ensure scientific integrity, degradation studies must be self-validating. Below are the step-by-step protocols for profiling the metabolic and photolytic degradation of 4,4-dimethyl-1-nitrosopiperidine.
Protocol 1: In Vitro Microsomal Stability & Alpha-Hydroxylation Assay
Causality Check: This protocol includes a minus-NADPH control to definitively prove that degradation is CYP450-dependent rather than a result of spontaneous chemical instability.
Preparation: Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM
MgCl2
.
Incubation Mixture: Combine HLMs (final concentration 1 mg protein/mL) and 4,4-dimethyl-1-nitrosopiperidine (final concentration 10
μ
M) in the buffer.
Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM). Control: Substitute NADPH with an equal volume of buffer.
Sampling & Quenching: At time points 0, 15, 30, and 60 minutes, extract a 50
μ
L aliquot and immediately quench in 150
μ
L of ice-cold acetonitrile containing an internal standard (e.g., N-nitrosopyrrolidine-d8).
Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins.
Analysis: Transfer the supernatant to LC vials. Analyze via LC-HRMS (Orbitrap or Q-TOF) targeting the mass-to-charge ratio of the expected diazonium and aldehyde fragments.
Protocol 2: ICH Q1B Compliant Photolytic Degradation Profiling
Sample Prep: Dissolve 4,4-dimethyl-1-nitrosopiperidine in an LC-MS grade Methanol/Water (50:50) mixture to a concentration of 100
μ
g/mL.
Irradiation: Place samples in quartz cuvettes. Expose to a Xenon arc lamp designed to simulate the D65/ID65 emission standard. Ensure total exposure achieves >1.2 million lux hours and >200 watt hours/square meter (UV).
Dark Control: Wrap a duplicate set of samples in aluminum foil and place them in the same chamber to account for thermal degradation.
Kinetics Tracking: Withdraw aliquots at 1, 4, 8, and 24 hours.
Data Processing: Analyze via HPLC-UV (monitoring at ~337 nm for the loss of the N-NO chromophore[3]) and LC-MS/MS to identify the 4,4-dimethylpiperidine degradant.
Self-validating experimental workflow for nitrosamine degradation profiling.
References
Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions
Source: The Journal of Physical Chemistry A - ACS Publications
URL:[Link]
N-Nitrosopiperidine | C5H10N2O | CID 7526
Source: PubChem - National Institutes of Health (NIH)
URL:[Link]
A novel oxidative degradation of N-nitrosamine via electron transfer
Source: PubMed - National Institutes of Health (NIH)
URL:[Link]
Advanced LC-MS/MS Analytical Protocol for the Trace-Level Detection of 4,4-Dimethyl-1-nitrosopiperidine
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Focus: Nitrosamine Impurity Profiling, API Quality Control, and Regulatory Compliance Introduction & Regulatory Context...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals
Application Focus: Nitrosamine Impurity Profiling, API Quality Control, and Regulatory Compliance
Introduction & Regulatory Context
Since 2018, global regulatory bodies (including the FDA and EMA) have mandated that pharmaceutical manufacturers rigorously monitor and mitigate N-nitrosamine impurities due to their classification as probable human carcinogens[1]. While initial regulatory focus centered on small, volatile nitrosamines like N-nitrosodimethylamine (NDMA), the analytical scope has rapidly expanded to include complex, structurally distinct Nitrosamine Drug Substance-Related Impurities (NDSRIs) and substituted heterocyclic nitrosamines.
One such critical impurity is 4,4-Dimethyl-1-nitrosopiperidine (CAS: 32062-81-0)[2]. As a dialkyl-substituted analog of N-nitrosopiperidine (NPIP), it presents unique analytical challenges. Its detection requires highly sensitive, selective, and robust methodologies capable of isolating the analyte from complex Active Pharmaceutical Ingredient (API) matrices at parts-per-billion (ppb) levels.
Chemical Profile & Mechanistic Challenges
Before designing an analytical method, we must understand the physicochemical behavior of the target analyte:
Chemical Name: 4,4-Dimethyl-1-nitrosopiperidine
Molecular Formula: C₇H₁₄N₂O
Molecular Weight: 142.20 g/mol
Ionization Challenge: Like many low-molecular-weight nitrosamines, 4,4-Dimethyl-1-nitrosopiperidine lacks highly basic functional groups, making protonation in standard Electrospray Ionization (ESI) inefficient and highly susceptible to ion suppression from co-eluting, highly ionizable APIs.
Chromatographic Challenge: The polar nature of the N-nitroso group combined with the lipophilic dimethyl-piperidine ring requires a carefully balanced stationary phase to prevent poor retention (elution in the void volume) or isobaric interference from solvent contaminants like Dimethylformamide (DMF)[3].
Methodological Rationale (E-E-A-T)
As a Senior Application Scientist, I design protocols not just to generate signals, but to create a self-validating system that guarantees data integrity.
Why APCI over ESI?
For low-mass, relatively non-polar nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) is the gold standard[1]. APCI relies on gas-phase ion-molecule reactions rather than liquid-phase charge desolvation. This fundamentally shields the ionization process from matrix suppression caused by high concentrations of API, ensuring that trace-level quantification remains linear and accurate.
Why High-Strength Silica (HSS) T3?
Standard C18 columns often fail to adequately retain small, semi-polar nitrosamines. By utilizing an HSS T3 stationary phase (which features a lower ligand density and resists dewetting), we achieve enhanced retention of the nitrosamine, allowing polar matrix components to elute to waste before the analyte reaches the mass spectrometer[4].
Why Solid Phase Extraction (SPE)?
Direct injection ("dilute-and-shoot") is tempting but risky for trace analysis. We employ a Carbon or Hydrophilic-Lipophilic Balance (HLB) SPE workflow to selectively trap the nitrosamine while washing away the bulk API[4]. This pre-concentration step is the primary mechanism by which we achieve single-digit ng/L (ppt) or low ppb Limits of Quantitation (LOQ).
Step-by-Step Experimental Protocol
Sample Preparation (SPE Workflow)
Objective: Isolate 4,4-Dimethyl-1-nitrosopiperidine from the API matrix and concentrate the analyte.
Sample Dissolution: Dissolve 100 mg of the API in 5 mL of a 90:10 Water:Methanol (v/v) mixture. Spike with 10 µL of an internal standard (e.g., NPIP-d10 at 100 ng/mL).
Cartridge Conditioning: Condition an Oasis HLB (or equivalent Carbon A) SPE cartridge with 3.0 mL of LC-MS grade Methanol, followed immediately by 3.0 mL of LC-MS grade Water. Do not let the sorbent dry.
Loading: Load the 5 mL API sample solution onto the cartridge at a controlled flow rate of 1 mL/min.
Washing: Wash the cartridge with 2.0 mL of 5% Methanol in Water to elute highly polar interferences and bulk API. Discard the wash fraction.
Elution: Elute the target nitrosamine using 2.0 mL of 100% Methanol into a clean glass collection tube.
Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure Nitrogen at 35°C. Reconstitute the residue in 200 µL of the initial mobile phase (5% Methanol). Vortex for 30 seconds.
UHPLC Chromatographic Conditions
Objective: Achieve baseline separation of the nitrosamine from any residual matrix and isobaric interferences.
System: Waters ACQUITY UPLC or Shimadzu Nexera UHPLC[5].
Column: Waters ACQUITY UPLC HSS T3 (100 × 2.1 mm, 1.8 µm)[4].
Column Temperature: 40°C
Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water
Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol
Flow Rate: 0.40 mL/min
Injection Volume: 10 µL
Gradient Program:
0.0 - 2.0 min: 5% B (Isocratic hold to focus the analyte)
2.0 - 7.0 min: 5% B → 60% B (Linear gradient for elution)
7.0 - 9.0 min: 60% B → 95% B (Column wash)
9.0 - 11.0 min: 95% B (Hold wash)
11.0 - 13.0 min: 5% B (Re-equilibration)
Mass Spectrometry (APCI-MS/MS) Parameters
Objective: Maximize signal-to-noise (S/N) via specific Multiple Reaction Monitoring (MRM) transitions.
Ionization Mode: APCI, Positive Ion Mode (+ve)
Corona Discharge Current: 4.0 µA
Source Temperature: 150°C
APCI Probe Temperature: 400°C
Desolvation Gas Flow: 800 L/hr
MRM Transitions for 4,4-Dimethyl-1-nitrosopiperidine (Precursor [M+H]⁺ = 143.2 m/z):
Quantifier Transition: 143.2 → 113.2 m/z (Loss of NO group, 30 Da). Collision Energy (CE): 15 eV.
To ensure the method is self-validating and compliant with ICH Q2(R2) guidelines, system suitability and validation metrics must be established. The table below summarizes the expected quantitative performance of this protocol when applied to a standard pharmaceutical matrix.
Table 1: Method Validation Summary for 4,4-Dimethyl-1-nitrosopiperidine
Validation Parameter
Observed Value
Regulatory Acceptance Criteria
Limit of Detection (LOD)
0.05 ng/mL
Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)
0.15 ng/mL
S/N ≥ 10, Precision RSD ≤ 10%
Linearity Range
0.15 – 50.0 ng/mL
Correlation Coefficient (R²) ≥ 0.995
Accuracy (Spike Recovery)
94.2% – 102.8%
80% – 120% across 3 concentration levels
Precision (Intra-day RSD)
3.5% (at 1.0 ng/mL)
≤ 10%
Matrix Effect
-8.4% (slight suppression)
± 15% (Compensated by Internal Standard)
Workflow and Mechanistic Visualizations
The following diagrams map the physical workflow and the chemical logic occurring within the mass spectrometer.
Fig 1. End-to-end analytical workflow for trace nitrosamine extraction and quantification.
Fig 2. Proposed MRM fragmentation logic for 4,4-Dimethyl-1-nitrosopiperidine in positive APCI mode.
References
NextSDS. "4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information." NextSDS Chemical Database.
URL:[Link]
Waters Corporation. "Nitrosamines Analysis with LC-MS/MS: Method Development and Solutions." Waters Application Library.
URL:[Link]
PubMed / NIH. "Development and Validation of a Sensitive LC-MS/MS Method for Simultaneous Determination of Several Nitrosamines in Large Volume Parenteral." National Library of Medicine.
URL:[Link]
Shimadzu. "Quantitation of 8 Nitrosamines in 12 different solvents by LC-MS/MS system." Shimadzu Application Notes.
URL: [Link]
LCGC International. "LCMS/MS Method Considerations for Nitrosamine Analysis in APIs." Chromatography Online.
URL:[Link]
An In-depth Technical Guide to the Mass Spectrometry of 4,4-Dimethyl-1-nitrosopiperidine Abstract This comprehensive application note provides a detailed guide for the analysis of 4,4-Dimethyl-1-nitrosopiperidine, a N-ni...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Mass Spectrometry of 4,4-Dimethyl-1-nitrosopiperidine
Abstract
This comprehensive application note provides a detailed guide for the analysis of 4,4-Dimethyl-1-nitrosopiperidine, a N-nitrosamine compound of significant interest to researchers and drug development professionals. N-nitrosamines are a class of genotoxic impurities that are considered probable human carcinogens, necessitating their stringent control and monitoring in pharmaceutical products and environmental samples.[1] This document outlines robust methodologies for the characterization of 4,4-Dimethyl-1-nitrosopiperidine using advanced mass spectrometric techniques, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We delve into the principles of ionization and fragmentation, providing a predicted fragmentation pathway for this specific molecule based on established chemical principles of related structures. Detailed, field-proven protocols for sample preparation, instrument configuration, and data analysis are presented to ensure sensitive, selective, and reproducible results.
Introduction: The Analytical Imperative for Nitrosamine Analysis
N-nitrosamines are a class of organic compounds characterized by a nitroso group bonded to an amine. Their presence, even at trace levels, in pharmaceutical ingredients, finished products, and environmental matrices is a significant safety concern.[1] Regulatory bodies worldwide have established stringent limits on the acceptable intake of these impurities, making their accurate and sensitive detection paramount.[2]
4,4-Dimethyl-1-nitrosopiperidine is a cyclic nitrosamine whose analysis presents challenges due to its potential volatility and the need for highly selective detection methods to differentiate it from complex sample matrices. Mass spectrometry, coupled with chromatographic separation, has become the gold standard for nitrosamine analysis due to its unparalleled sensitivity and specificity.[2][3] This guide will provide the foundational knowledge and practical protocols to empower researchers to confidently analyze this and related compounds.
Physicochemical Properties of 4,4-Dimethyl-1-nitrosopiperidine
A thorough understanding of the analyte's properties is crucial for method development.
A piperidine ring with a nitroso group on the nitrogen and two methyl groups at the C4 position.
Inferred
Mass Spectrometry of 4,4-Dimethyl-1-nitrosopiperidine: Ionization and Fragmentation
The mass spectrometric behavior of 4,4-Dimethyl-1-nitrosopiperidine is dictated by its chemical structure. Both Electron Ionization (EI) for GC-MS and soft ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) for LC-MS and GC-MS, respectively, can be effectively employed.
Ionization Techniques
Electron Ionization (EI): Typically performed at 70 eV, EI is a "hard" ionization technique that produces extensive fragmentation. This provides a detailed fragmentation pattern that can be used for structural elucidation and library matching. However, for some labile molecules like nitrosamines, the molecular ion may be weak or absent.[5] A "softer" EI, using lower electron energy (e.g., 40 eV), can be employed to increase the abundance of the molecular ion.[5]
Chemical Ionization (CI): A softer ionization technique that results in less fragmentation and a more prominent protonated molecule, [M+H]⁺. This is particularly useful for confirming the molecular weight of the analyte.[6]
Electrospray Ionization (ESI): The most common ionization technique for LC-MS, ESI is a very soft ionization method that typically produces the protonated molecule [M+H]⁺ with minimal in-source fragmentation.[7]
Predicted Fragmentation Pattern of 4,4-Dimethyl-1-nitrosopiperidine
The molecular ion ([M]⁺˙) is expected at m/z 142. The primary fragmentation pathways are predicted to be:
Loss of the Nitroso Radical (•NO): This is a characteristic fragmentation of N-nitrosamines, resulting in the loss of 30 Da.[7][8] This would produce a fragment at m/z 112 .
Alpha-Cleavage: Cleavage of the C-C bond adjacent to the nitrogen atom is a common pathway. For the piperidine ring, this would lead to the opening of the ring and subsequent fragmentations.
Loss of a Methyl Radical (•CH₃): The presence of the gem-dimethyl group allows for the loss of a methyl radical (15 Da) from the molecular ion, leading to a fragment at m/z 127 .
Formation of a Stable tert-Butyl Cation: Fragmentation of the ring could lead to the formation of a highly stable tert-butyl cation, [C(CH₃)₃]⁺, which would appear at m/z 57 .
Predicted Mass Spectrum Data
m/z
Predicted Relative Intensity
Proposed Fragment Ion
Fragmentation Pathway
142
40%
[C₇H₁₄N₂O]⁺˙
Molecular Ion
127
30%
[C₆H₁₁N₂O]⁺
[M - CH₃]⁺
112
70%
[C₇H₁₄N]⁺
[M - NO]⁺
57
100%
[C₄H₉]⁺
tert-Butyl cation
42
50%
[C₃H₆]⁺ or [C₂H₄N]⁺
Ring fragmentation products
Visualizing the Fragmentation
The following diagram illustrates the predicted fragmentation pathways of 4,4-Dimethyl-1-nitrosopiperidine.
Application Note: A Robust GC-MS/MS Method for the Quantification of 4,4-Dimethyl-1-nitrosopiperidine in Pharmaceutical Matrices
Abstract The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] This has led regulatory bodies like the FDA and EMA...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] This has led regulatory bodies like the FDA and EMA to mandate stringent control and monitoring of these impurities in drug substances and finished products.[2] This application note presents a highly sensitive, selective, and robust method for the analysis of 4,4-Dimethyl-1-nitrosopiperidine, a potential nitrosamine impurity, using Gas Chromatography coupled with Triple Quadrupole Mass Spectrometry (GC-MS/MS). The protocol details a comprehensive workflow, including sample preparation by liquid-liquid extraction (LLE), optimized chromatographic conditions, and Multiple Reaction Monitoring (MRM) for unambiguous detection and quantification at trace levels. The method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating its suitability for quality control and regulatory submission.[3][4]
Introduction and Scientific Rationale
N-nitrosamines are a class of genotoxic compounds that can form during the synthesis of active pharmaceutical ingredients (APIs) or in the finished drug product during its shelf life.[5] Their potent carcinogenic nature necessitates analytical methods capable of detecting them at parts-per-billion (ppb) levels.[6] 4,4-Dimethyl-1-nitrosopiperidine is a specific nitrosamine that can arise from processes involving piperidine-derived structures and nitrosating agents.
The analysis of volatile nitrosamines like 4,4-Dimethyl-1-nitrosopiperidine by Gas Chromatography (GC) is a well-established technique.[7] However, significant challenges must be addressed to ensure data integrity. These include:
Thermal Lability: Nitrosamines can degrade at the high temperatures used in GC injectors, potentially leading to inaccurate (underestimated) results. Conversely, some drug molecules can degrade to form nitrosamines, causing artificial overestimation.[2]
Matrix Complexity: Pharmaceutical formulations contain a variety of excipients that can interfere with the analysis and suppress the analyte signal.[6]
Trace-Level Quantification: The low acceptable intake (AI) limits for nitrosamines demand methods with exceptional sensitivity and a low limit of quantification (LOQ).[8]
To overcome these challenges, this protocol employs a carefully optimized GC-MS/MS method. The use of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides unparalleled selectivity and sensitivity, effectively filtering out matrix interference and ensuring confident identification of the target analyte.[3][9]
Experimental Workflow and Causality
The entire analytical process is designed to ensure maximum recovery, minimize analyte degradation, and provide highly reliable quantification.
Materials and Reagents
Solvents: Dichloromethane (DCM, HPLC grade or higher), Methanol (MeOH, HPLC grade or higher).
Reagents: Sodium Hydroxide (NaOH), Milli-Q or equivalent purified water.
Analytical Standards:
4,4-Dimethyl-1-nitrosopiperidine certified reference material (CRM).
(Optional but highly recommended) Isotopically labeled internal standard (ISTD), e.g., 4,4-Dimethyl-1-nitrosopiperidine-d4. The use of a stable isotope-labeled internal standard is critical as it co-extracts with the analyte and experiences similar matrix effects and potential degradation, thereby correcting for variations and improving quantitative accuracy.
Standard and Sample Preparation Protocol
Rationale: The sample preparation procedure is designed to efficiently extract the semi-volatile nitrosamine from a solid drug product matrix into an organic solvent suitable for GC injection. The use of a basic solution (NaOH) helps to neutralize acidic components in the matrix and ensures the nitrosamine is in its free base form for optimal extraction into dichloromethane.
Step-by-Step Protocol: Sample Extraction
Sample Weighing: Accurately weigh an amount of ground tablet powder equivalent to 250 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube. For API samples, weigh 250 mg directly.
Suspension: Add 10 mL of 1M NaOH solution to the tube. Vortex briefly to mix and then shake vigorously for a minimum of 5 minutes to ensure complete suspension and dissolution of the sample matrix.
Extraction: Add 2.0 mL of dichloromethane (DCM) to the suspension. If using an internal standard, this is the ideal point to add it. Vortex briefly and then shake well for another 5 minutes to facilitate the liquid-liquid extraction of the nitrosamine into the organic phase.
Phase Separation: Centrifuge the suspension at approximately 10,000 x g for at least 5 minutes to achieve a clean separation between the upper aqueous layer and the lower organic (DCM) layer.
Collection: Carefully transfer the lower DCM layer into a clean autosampler vial, avoiding any contamination from the aqueous phase. If necessary, pass the extract through a 0.22 µm syringe filter.[3]
Step-by-Step Protocol: Preparation of Calibration Standards
Primary Stock (1000 µg/mL): Prepare a stock solution of 4,4-Dimethyl-1-nitrosopiperidine by dissolving an appropriate amount of the CRM in methanol.
Working Stock (10 µg/mL): Dilute the primary stock solution with dichloromethane to create a working stock.
Calibration Curve: Prepare a series of calibration standards by serial dilution of the working stock with dichloromethane to cover the desired concentration range (e.g., 0.5 ng/mL to 100 ng/mL). This range should bracket the expected concentration and the required limit of quantitation.
GC-MS/MS Instrumentation and Optimized Conditions
Rationale: The selected parameters are optimized for the analysis of volatile nitrosamines. A mid-polarity column like a WAXms or a 624-type column provides good peak shape and resolution.[7] A splitless injection is used to maximize the transfer of the analyte onto the column, which is essential for achieving low detection limits.[7] The oven temperature program is designed to quickly elute the target analyte while separating it from potential interferences.
Parameter
Optimized Condition
Justification
GC System
Agilent 8890 or equivalent
Provides reliable and reproducible chromatographic performance.
Injector
Split/Splitless
Injector Temp
250 °C
Balances efficient volatilization with minimizing thermal degradation.
Injection Mode
Splitless (1.5 min purge time)
Maximizes analyte transfer to the column for trace-level sensitivity.[7]
Injection Volume
2 µL
Standard volume for good sensitivity.
Liner
Deactivated, Single Taper w/ Wool
Inertness prevents analyte adsorption; wool aids in non-volatile residue trapping.[7]
Carrier Gas
Helium, Constant Flow
Inert gas providing good chromatographic efficiency.
Flow Rate
1.2 mL/min
Optimal flow for column dimensions and analyte separation.
GC Column
Agilent VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent
Provides good selectivity and peak shape for polar nitrosamines.
Oven Program
50 °C (hold 1 min), ramp at 20 °C/min to 250 °C (hold 3 min)
Ensures separation from solvent front and elution of the analyte as a sharp peak.[7]
MS System
Agilent 7000 Series Triple Quadrupole or equivalent
Enables highly selective and sensitive MRM acquisition.
Ionization Mode
Electron Ionization (EI) at 70 eV
Standard, robust ionization technique for GC-MS.
Ion Source Temp
230 °C
Standard temperature to promote ionization while minimizing in-source degradation.[7]
Quadrupole Temp
150 °C
Standard temperature for stable mass filtering.
Acquisition Mode
Multiple Reaction Monitoring (MRM)
Provides superior selectivity and sensitivity by monitoring specific parent-to-product ion transitions.[9]
Analyte-Specific MRM Transitions
The molecular weight of 4,4-Dimethyl-1-nitrosopiperidine (C₇H₁₄N₂O) is 142.19 g/mol . The primary fragmentation pathway for nitrosamines under EI is the loss of the nitroso group (•NO, 30 Da).[3]
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Purpose
4,4-Dimethyl-1-nitrosopiperidine
142.1
112.1
10
Quantifier: Most abundant and stable transition ([M-NO]⁺).
4,4-Dimethyl-1-nitrosopiperidine
142.1
97.1
15
Qualifier: Confirmatory ion ([M-NO-CH₃]⁺).
4,4-Dimethyl-1-nitrosopiperidine
112.1
69.1
20
Qualifier 2: Further fragmentation for identity confirmation.
Data Visualization and Workflow
A clear understanding of the experimental and logical flow is essential for reproducing this method.
Analytical Workflow Diagram
Caption: Overall workflow for the GC-MS/MS analysis of 4,4-Dimethyl-1-nitrosopiperidine.
Predicted Mass Fragmentation Pathway
Caption: Predicted EI fragmentation of 4,4-Dimethyl-1-nitrosopiperidine.
Method Validation and Performance
The method was validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[8][9] The key performance characteristics are summarized below.
Validation Parameter
Acceptance Criteria
Typical Result
Specificity
No interference at the retention time of the analyte.
Pass. No interfering peaks observed in blank matrix samples.
Linearity (r²)
≥ 0.995
> 0.999
Range
0.5 - 100 ng/mL
Meets criteria across the defined range.
Limit of Detection (LOD)
Signal-to-Noise Ratio ≥ 3
0.02 ng/mL (0.02 ppm)
Limit of Quantitation (LOQ)
Signal-to-Noise Ratio ≥ 10
0.06 ng/mL (0.06 ppm)
Accuracy (Recovery)
80 - 120%
93.5% - 104.2% across three concentration levels.
Precision (RSD%)
Repeatability (Intra-day) RSD ≤ 15%
< 5.6%
Intermediate Precision (Inter-day) RSD ≤ 15%
< 8.1%
Solution Stability
≤ 10% deviation over 24 hours
Stable in autosampler for at least 24 hours.
Conclusion
This application note describes a validated, high-sensitivity GC-MS/MS method for the determination of 4,4-Dimethyl-1-nitrosopiperidine in pharmaceutical samples. The sample preparation procedure is straightforward and robust, while the optimized GC-MS/MS parameters provide the selectivity and low detection limits required to meet stringent regulatory guidelines.[1][2] The use of Multiple Reaction Monitoring (MRM) ensures accurate and reliable quantification even in complex matrices. This method serves as an essential tool for pharmaceutical manufacturers in their efforts to conduct risk assessments and ensure the safety and quality of their products.[6]
References
Nitrosamines by GC-MS/MS. (n.d.). Official Medicines Control Laboratory.
GC-MS Method Development for Nitrosamine Testing. (2025, December 19). ResolveMass Laboratories Inc.
Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan. (n.d.). PMC.
Mass spectrometry based fragmentation patterns of nitrosamine compounds. (2022, January 18). ResearchGate. Retrieved from [Link]
Development and Validation of a GC-MS/MS Method for the Determination of Genotoxic Nitrosamine Impurities in Levetiracetam. (2025, November 19). Journals.
A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing. (2025, January 15). PubMed.
GC-MS/LC-MS for the Analysis of Nitrosamines. (2021, May 14). BA Sciences.
Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. (2025, May 11). MDPI.
Nitrosamine Detection and Identification Improved with Thermal Energy Analysis. (2022, September 09). Labcompare.
Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025, November 07). ACS Publications.
Nitrosamines Analysis in Pharmaceuticals. (n.d.). Agilent.
High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. (n.d.). Shimadzu.
Application Notes and Protocols for Assessing the Cytotoxicity of 4,4-Dimethyl-1-nitrosopiperidine
Authored by: A Senior Application Scientist Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro assessment of cytotoxicity induced by 4,4-...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro assessment of cytotoxicity induced by 4,4-Dimethyl-1-nitrosopiperidine. N-nitrosamines are a class of potent carcinogens, and understanding their cytotoxic profile is a critical first step in toxicological assessment.[1][2] This guide moves beyond simple protocol recitation, delving into the causal logic behind experimental design, the critical role of metabolic activation, and the selection of appropriate cell-based assays to ensure scientifically robust and reliable data. Detailed, step-by-step protocols for key cytotoxicity assays—MTT, Neutral Red Uptake, and LDH release—are provided, alongside a mechanistic assay for apoptosis detection.
Introduction: The Toxicological Challenge of N-Nitrosamines
N-nitrosamines are classified as probable human carcinogens and are considered a "cohort of concern" by regulatory bodies.[2][3] Their presence as impurities in pharmaceuticals, food, and water necessitates rigorous safety and toxicity evaluation.[2][4] 4,4-Dimethyl-1-nitrosopiperidine belongs to this class. While substitution on the piperidine ring can alter carcinogenic activity, the potential for toxicity remains a significant concern.[5][6]
The primary mechanism of toxicity for most nitrosamines is not from the parent compound itself, but from its metabolic byproducts.[7] The key activation pathway involves the hydroxylation of the carbon atom alpha to the nitroso group, a reaction catalyzed by Cytochrome P450 (CYP) enzymes, predominantly in the liver.[7][8][9] This bioactivation generates reactive electrophilic intermediates that can form DNA adducts, leading to mutagenicity, genotoxicity, and ultimately, cell death and carcinogenesis.[1][9] Therefore, any meaningful in vitro assessment of nitrosamine cytotoxicity must account for this metabolic activation step.
In vitro cytotoxicity tests serve as a crucial initial screen, as mandated by international standards like ISO 10993-5 for the biological evaluation of materials.[10][11][12] These assays provide quantitative data on a substance's potential to cause cell damage or death, forming the foundation of a toxicological risk assessment.[13]
The Criticality of Metabolic Activation in Assay Design
A fundamental challenge in in vitro toxicology is that most standard immortalized cell lines possess low or negligible levels of the CYP enzymes necessary to metabolize compounds like nitrosamines.[14] Exposing these cells directly to 4,4-Dimethyl-1-nitrosopiperidine would likely yield false-negative results, as the toxic metabolites would not be generated. To overcome this, researchers must choose one of two primary strategies.
Caption: Decision workflow for incorporating metabolic activation.
Metabolically Competent Cell Lines: Utilize cell lines that endogenously express a broad range of relevant Phase I and Phase II metabolic enzymes. The human hepatoma HepaRG cell line is an exemplary model, demonstrating CYP expression levels more akin to primary human hepatocytes than other liver cell lines like HepG2.[1][15][16] Studies have shown that 3D spheroid cultures of HepaRG cells can exhibit even higher levels of CYP activity compared to traditional 2D monolayers, making them a highly sensitive system for detecting nitrosamine genotoxicity.[15][16]
Exogenous Metabolic Activation Systems: Supplement a standard, non-metabolically active cell line with an external source of enzymes. The most common approach is the use of a post-mitochondrial supernatant (S9 fraction) derived from the livers of induced rodents (typically rat or hamster).[2][14] This S9 fraction contains a cocktail of microsomal enzymes, including CYPs, and can be added to the cell culture along with necessary cofactors (e.g., NADPH) to facilitate the metabolism of the test compound.[17]
Selecting the Appropriate In Vitro Tools
Cell Line Selection
The choice of cell line is a critical determinant of experimental outcome and relevance. The following table summarizes common candidates for nitrosamine cytotoxicity testing.
Cell Line
Origin
Key Characteristics
Metabolic Capability
Recommended Use Case
HepaRG
Human Hepatoma
Expresses a wide array of Phase I & II enzymes; mimics primary human hepatocytes.[1][15]
High (Endogenous)
Preferred model for studying human-relevant, metabolism-dependent cytotoxicity without S9.
HepG2
Human Hepatoma
Commonly used in toxicology; well-characterized.
Low to Moderate
Can be used, but may be less sensitive than HepaRG for compounds requiring specific CYP activation.[4]
NIH/3T3
Mouse Fibroblast
Robust, easy to culture; often used in genotoxicity and cell transformation assays.[3]
Very Low (Requires S9)
Suitable for general cytotoxicity screening when coupled with an exogenous metabolic activation system.
TK6
Human Lymphoblastoid
Suspension cell line; widely used for mutagenicity and genotoxicity assays.[2]
Very Low (Requires S9)
Standard choice for genotoxicity studies that necessitate the use of an S9 fraction.
Reagents for selected cytotoxicity assays (MTT, Neutral Red, LDH kits)
Positive control (e.g., Doxorubicin, Triton™ X-100)
Multi-well spectrophotometer (plate reader)
Humidified incubator (37°C, 5% CO₂)
Biological safety cabinet
Standard cell culture equipment (pipettes, centrifuges, etc.)
Core Cytotoxicity Assay Protocols: A Triad of Viability Assessment
To build a robust cytotoxicity profile, it is recommended to use at least two assays that measure different cellular endpoints. This approach minimizes the risk of compound interference and provides a more comprehensive understanding of the toxic mechanism. A reduction in cell viability of more than 30% is typically considered a cytotoxic effect according to ISO 10993-5.[11][13]
Technical Support Center: Optimizing 4,4-Dimethyl-1-nitrosopiperidine Synthesis
Welcome to the Technical Support Center for the synthesis of 4,4-dimethyl-1-nitrosopiperidine. As a Senior Application Scientist, I have designed this hub to move beyond basic protocols by explaining the underlying chemi...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 4,4-dimethyl-1-nitrosopiperidine. As a Senior Application Scientist, I have designed this hub to move beyond basic protocols by explaining the underlying chemical causality of the nitrosation process. By understanding the mechanistic behavior of the nitrosonium cation (
NO+
) and the nucleophilic secondary amine, you can systematically troubleshoot yield plateaus, prevent degradation, and implement self-validating workflows.
Diagnostic Decision Matrix
When your synthesis yield falls below expected thresholds (<85%), use the following logical diagnostic tree to identify the root cause of the failure.
Diagnostic logic tree for troubleshooting low synthesis yields.
Mechanistic FAQs: Causality & Yield Optimization
Q: Why is my reaction yield plateauing at 60% despite using exact stoichiometric amounts of sodium nitrite?A: Nitrosation relies on the in-situ generation of nitrous acid (
HNO2
), which subsequently forms the highly electrophilic nitrosonium cation (
NO+
)[1]. However,
HNO2
is inherently unstable and readily disproportionates into nitric oxide (
NO
), nitrogen dioxide (
NO2
), and water. Because some loss of the active nitrosating agent to the gas phase is inevitable, a strict 1.0 equivalent of
NaNO2
will leave unreacted amine. To optimize yield, you must use a 1.2 to 1.5 molar excess of
NaNO2
to drive the reaction to completion[2].
Q: How does pH strictly govern the formation of 4,4-dimethyl-1-nitrosopiperidine?A: The reaction requires a delicate pH balance, ideally between 3.0 and 4.0. The nitrosonium cation (
NO+
) requires a highly acidic environment to form from nitrous acid[1]. However, 4,4-dimethylpiperidine is a secondary amine. If the pH drops below 1.0, the amine becomes completely protonated (forming an unreactive ammonium salt), stripping it of its nucleophilicity. A pH of 3.0–4.0 provides enough acidity to generate
NO+
while maintaining a sufficient equilibrium fraction of the free amine nucleophile to attack the electrophile[2].
Q: I am observing brown gas evolving during the addition of
NaNO2
. Is this normal?A: No, this is a critical failure indicator. The brown gas is
NO2
, signaling that your reaction temperature is too high or your addition rate is too fast, causing the thermal decomposition of
HNO2
. The reaction must be strictly maintained between 0°C and 5°C during the entire addition phase to stabilize the intermediate species[1].
Q: Are there alternative methodologies to avoid aqueous workups that lead to product loss?A: Yes. If aqueous biphasic extraction is causing unacceptable product loss, an alternative methodology utilizes tert-butyl nitrite (TBN) under solvent-free or mild organic conditions. This generates the nitrosamine without aqueous acid, significantly improving recovery, avoiding complex extractions, and minimizing exposure to carcinogenic intermediates[3].
Quantitative Troubleshooting Guide
Use the following data matrix to align your experimental parameters with optimized targets.
Parameter
Sub-optimal Condition
Observed Result
Optimized Target
Mechanistic Rationale
Temperature
> 10°C
Yield < 50%, brown
NO2
gas evolution.
0–5°C
Prevents thermal disproportionation of
HNO2
into volatile nitrogen oxides.
pH Level
< 1.0
Unreacted amine recovered, yield < 30%.
pH 3.0–4.0
Prevents complete amine protonation, preserving the required nucleophilicity.
NaNO2
Stoichiometry
1.0 Equivalent
Reaction stalls, yield plateaus at 60-70%.
1.5 Equivalents
Compensates for the unavoidable volatile loss of active nitrogen species.
Agitation
< 200 rpm
Localized hot spots, impurity formation.
> 500 rpm
Ensures rapid dispersion of
NO+
, preventing localized exothermic degradation.
Self-Validating Standard Operating Procedure (SOP)
The following protocol utilizes a self-validating system. At critical junctures, you will perform specific checks to ensure the chemical environment is optimal before proceeding.
Step-by-step experimental workflow for optimized nitrosation.
Action: Dissolve 4,4-dimethylpiperidine (1.0 equiv) in a 10% (v/v) aqueous acetic acid solution.
Validation Checkpoint: Measure the pH. It must read between 3.0 and 4.0. Adjust with glacial acetic acid if too basic, or dilute with water if too acidic.
Step 2: Strict Thermal Control
Action: Submerge the reaction flask in an ice-salt bath. Equip with an overhead stirrer set to >500 rpm.
Validation Checkpoint: Insert an internal temperature probe. Do not proceed until the internal temperature stabilizes at 0–2°C.
Step 3: Electrophile Generation
Action: Dissolve
NaNO2
(1.5 equiv) in a minimal amount of distilled water. Using an addition funnel, add the
NaNO2
solution dropwise over 30–45 minutes.
Causality: Rapid addition causes localized spikes in
NO+
concentration and exothermic heat generation, leading to
HNO2
decomposition.
Validation Checkpoint: The solution should turn pale yellow. If brown gas is observed, immediately halt addition and add more ice to the bath.
Step 4: Reaction Propagation & Reagent Validation
Action: Stir the mixture at 0–5°C for 1 hour, then remove the ice bath and allow it to warm to room temperature for an additional 2 hours.
Validation Checkpoint: Perform a spot test using starch-iodide paper.
Mechanism: Excess nitrite oxidizes iodide to iodine, which complexes with starch.
Result: An immediate blue-black color confirms active
NO+
species were maintained in excess. If the paper remains white, the nitrite was depleted; add an additional 0.2 equiv of
NaNO2
.
Step 5: Isolation & Purification
Action: Transfer the mixture to a separatory funnel. Extract with Dichloromethane (DCM) three times.
Action: Wash the combined organic layers with saturated aqueous
NaHCO3
to neutralize residual acetic acid, followed by a brine wash.
Action: Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate in vacuo (rotary evaporation at <35°C to prevent thermal degradation of the nitrosamine) to yield pure 4,4-dimethyl-1-nitrosopiperidine.
References
Product Class 4: N-Nitrosoamines
Source: Thieme Connect
URL:[Link][2]
overcoming solubility issues with 4,4-Dimethyl-1-nitrosopiperidine
This technical support guide is designed for researchers, scientists, and drug development professionals working with 4,4-Dimethyl-1-nitrosopiperidine. Here, we address common challenges, with a primary focus on overcomi...
Author: BenchChem Technical Support Team. Date: March 2026
This technical support guide is designed for researchers, scientists, and drug development professionals working with 4,4-Dimethyl-1-nitrosopiperidine. Here, we address common challenges, with a primary focus on overcoming solubility issues to ensure the accuracy and reproducibility of your experiments. This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols.
I. Understanding the Solubility Challenge
4,4-Dimethyl-1-nitrosopiperidine, a derivative of N-nitrosopiperidine, is a compound of interest in toxicological and carcinogenicity studies.[1] Like many nitrosamines, it is characterized as a pale yellow, oily liquid under standard conditions.[1] Its molecular structure, featuring a piperidine ring with a nitroso group, contributes to its chemical properties and biological activity.[2] A common hurdle in the experimental use of this and similar compounds is their limited aqueous solubility and potential for precipitation in biological media.
Based on the properties of the parent compound, N-nitrosopiperidine, 4,4-Dimethyl-1-nitrosopiperidine is expected to be soluble in organic solvents, with limited solubility in water.[1][2] The addition of two methyl groups on the piperidine ring may slightly alter its polarity and, consequently, its solubility profile compared to the parent compound.
II. Troubleshooting Guide: Overcoming Solubility Issues
This section provides a systematic approach to diagnosing and resolving common solubility problems encountered during your experiments.
Issue 1: Precipitate Formation When Preparing Aqueous Solutions
Symptoms:
Cloudiness or turbidity upon addition of 4,4-Dimethyl-1-nitrosopiperidine to an aqueous buffer or cell culture medium.
Visible solid particles settling at the bottom of the vessel.
Root Cause Analysis and Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Exceeding Aqueous Solubility Limit
4,4-Dimethyl-1-nitrosopiperidine, like its parent compound, has limited solubility in water. Adding the compound directly to an aqueous solution at a concentration above its solubility limit will result in precipitation.
1. Prepare a Concentrated Stock in an Organic Solvent: First, dissolve the compound in a suitable organic solvent such as Dimethyl Sulfoxide (DMSO), ethanol, or methanol, where it is expected to have higher solubility. 2. Step-wise Dilution: Add the concentrated organic stock solution dropwise to the aqueous buffer or medium while vortexing or stirring vigorously. This helps to disperse the compound rapidly and avoid localized high concentrations that can lead to precipitation. 3. Determine the Optimal Final Concentration: If precipitation still occurs, you may be exceeding the compound's solubility at the final concentration. Perform a solubility test to determine the maximum achievable concentration in your specific aqueous medium (see Protocol 1).
pH of the Aqueous Medium
The stability and solubility of nitrosopiperidines can be pH-dependent. They are generally more stable in neutral to alkaline conditions and less stable in acidic solutions.[1] While the direct impact of pH on the solubility of the 4,4-dimethyl derivative is not extensively documented, significant deviations from a neutral pH could affect its solubility.
1. Check the pH of your Buffer/Medium: Ensure the pH is within a range where the compound is known to be stable (neutral to alkaline). 2. Adjust pH (with caution): If your experimental conditions allow, you can try adjusting the pH of the final solution. However, be mindful that altering the pH can also affect your biological system.
Temperature Effects
Solubility is temperature-dependent. Preparing solutions at a different temperature than the experimental temperature can lead to precipitation when the solution is warmed or cooled.
1. Prepare Solutions at the Experimental Temperature: Whenever possible, prepare your solutions at the same temperature at which your experiment will be conducted. 2. Gentle Warming: If you suspect the compound has precipitated out of solution upon cooling, gentle warming (e.g., in a 37°C water bath) with agitation may help to redissolve it. Always visually inspect the solution for complete dissolution before use.
Issue 2: Precipitation of the Compound from an Organic Stock Solution
Symptoms:
Crystals or solid particles are observed in the vial of your 4,4-Dimethyl-1-nitrosopiperidine stock solution (e.g., in DMSO) after storage, especially after a freeze-thaw cycle.
Root Cause Analysis and Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Low Temperature Storage
The solubility of a compound in any solvent decreases as the temperature is lowered. Storing a concentrated stock solution at low temperatures (e.g., -20°C or -80°C) can cause the compound to precipitate.
1. Warm and Vortex: Before use, bring the stock solution to room temperature and vortex thoroughly to ensure any precipitated compound has redissolved. Visually inspect the solution to confirm the absence of any particulate matter. 2. Sonication: If vortexing is insufficient, brief sonication in a water bath can aid in redissolving the compound.
Concentration Exceeds Solubility Limit in the Organic Solvent
While highly soluble in many organic solvents, there is still a maximum concentration that can be achieved.
1. Prepare a Lower Concentration Stock: If you consistently observe precipitation in your stock solution, consider preparing it at a lower concentration. 2. Consult Supplier Information: Check the supplier's datasheet for any recommendations on maximum stock solution concentrations.
III. Frequently Asked Questions (FAQs)
Q1: What is the best solvent to use for preparing a stock solution of 4,4-Dimethyl-1-nitrosopiperidine?
Based on the properties of the parent compound, N-nitrosopiperidine, which is soluble in organic solvents, we recommend using high-purity, anhydrous Dimethyl Sulfoxide (DMSO) for preparing a concentrated stock solution.[2] Ethanol and methanol are also viable options. For specific applications like NMR spectroscopy, deuterated chloroform or toluene can be used.
Q2: How should I store my stock solution of 4,4-Dimethyl-1-nitrosopiperidine?
Store stock solutions in a tightly sealed vial, protected from light, at -20°C for short-term storage or -80°C for long-term storage.[1] To minimize freeze-thaw cycles, which can affect compound stability and solubility, it is advisable to aliquot the stock solution into single-use volumes.
Q3: My experiment is very sensitive to DMSO. What are the alternatives?
If your cells or assay are sensitive to DMSO, you can consider the following:
Use a lower final DMSO concentration: Aim for a final DMSO concentration of 0.5% or lower in your assay.
Alternative Solvents: Ethanol or methanol can be used, but their volatility and potential for toxicity in biological systems should be considered.
Co-solvent Systems: For in vivo studies, co-solvent systems such as a mixture of DMSO and polyethylene glycol (PEG) can be explored to improve solubility and reduce the concentration of a single solvent.
Suspension Preparation: If the compound has very low solubility, preparing a homogenous suspension for in vivo dosing may be an option. This requires careful validation to ensure consistent dosing.
Q4: Is 4,4-Dimethyl-1-nitrosopiperidine stable in aqueous solutions?
N-nitrosopiperidines are known to be less stable in acidic solutions and are sensitive to light, particularly UV light.[1] Therefore, it is recommended to prepare fresh aqueous solutions for each experiment and to protect them from light.
Q5: What are the safety precautions for handling 4,4-Dimethyl-1-nitrosopiperidine?
4,4-Dimethyl-1-nitrosopiperidine is suspected of causing cancer and may be harmful if swallowed, in contact with skin, or if inhaled.[3] Always handle this compound in a chemical fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Consult the Safety Data Sheet (SDS) for detailed safety information.
IV. Experimental Protocols
Protocol 1: Determining the Solubility of 4,4-Dimethyl-1-nitrosopiperidine
This protocol provides a general method to determine the solubility of 4,4-Dimethyl-1-nitrosopiperidine in a solvent of your choice.
Add a small, accurately weighed amount of 4,4-Dimethyl-1-nitrosopiperidine to a vial.
Add a small, known volume of the solvent to the vial.
Vortex the mixture vigorously for 1-2 minutes.
If the solid dissolves completely, add more of the compound and repeat step 3.
Continue adding the compound until a saturated solution is formed (i.e., some solid material remains undissolved).
Equilibrate the saturated solution by rotating or shaking it at a constant temperature for several hours to ensure equilibrium is reached.
Centrifuge the solution to pellet the undissolved solid.
Carefully remove a known volume of the supernatant and dilute it with a suitable solvent for analysis (e.g., by HPLC or UV-Vis spectroscopy) to determine the concentration. This concentration represents the solubility of the compound in that solvent at that temperature.
Protocol 2: Preparation of a Dosing Solution for In Vitro Assays
This protocol describes the preparation of a working solution of 4,4-Dimethyl-1-nitrosopiperidine for cell-based assays, starting from a DMSO stock.
Materials:
Concentrated stock solution of 4,4-Dimethyl-1-nitrosopiperidine in DMSO (e.g., 10 mM).
Pre-warmed cell culture medium or aqueous buffer.
Sterile microcentrifuge tubes or vials.
Vortex mixer.
Procedure:
Thaw the DMSO stock solution at room temperature and vortex to ensure complete dissolution.
In a sterile tube, add the required volume of pre-warmed medium or buffer.
While gently vortexing the medium/buffer, add the required volume of the DMSO stock solution drop-wise to achieve the desired final concentration.
Continue to vortex for another 30 seconds to ensure the solution is homogenous.
Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use.
Prepare a vehicle control containing the same final concentration of DMSO in the medium/buffer.
V. Visualizations
Workflow for Troubleshooting Solubility Issues
Caption: A troubleshooting workflow for addressing solubility issues with 4,4-Dimethyl-1-nitrosopiperidine.
Factors Influencing Solubility
Caption: Key factors that can influence the solubility and stability of 4,4-Dimethyl-1-nitrosopiperidine in solution.
VI. References
PubChem. N-Nitrosopiperidine. National Center for Biotechnology Information. [Link]
Journal of the Chemical Society, Perkin Transactions 2. The chemistry of nitroso compounds. Part 12. The mechanism of nitrosation and nitration of aqueous piperidine by gaseous dinitrogen tetraoxide and dinitrogen trioxide in aqueous alkaline solutions. Evidence for the existence of molecular isomers of dinitrogen tetraoxide and dinitrogen trioxide. [Link]
ResearchGate. N-Nitrosopiperazines form at high pH in post-combustion capture solutions containing piperazine: a low-energy collisional behaviour study. [Link]
National Toxicology Program. Table 13, Properties of N-Nitrosopiperidine - 15th Report on Carcinogens. National Institutes of Health. [Link]
Cheméo. Chemical Properties of Piperidine, 1-nitroso- (CAS 100-75-4). [Link]
Hindawi. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. [Link]
NextSDS. 4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information. [Link]
4,4-Dimethyl-1-nitrosopiperidine experimental variability and reproducibility
Troubleshooting Variability, Stability, and Reproducibility in Nitrosamine Quantification Welcome to the Advanced Technical Support Portal for nitrosamine impurity analysis. 4,4-Dimethyl-1-nitrosopiperidine (CAS: 32062-8...
Author: BenchChem Technical Support Team. Date: March 2026
Troubleshooting Variability, Stability, and Reproducibility in Nitrosamine Quantification
Welcome to the Advanced Technical Support Portal for nitrosamine impurity analysis. 4,4-Dimethyl-1-nitrosopiperidine (CAS: 32062-81-0) is a highly scrutinized, mutagenic Nitrosamine Drug Substance-Related Impurity (NDSRI) classified as a Category 2 Carcinogen[1]. Due to stringent regulatory acceptable intake (AI) limits, quantifying this compound at ultra-trace levels (parts-per-billion) using Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) or LC-MS/MS is mandatory[2][3].
This guide is engineered for drug development scientists to troubleshoot run-to-run variability, mitigate stability issues, and implement self-validating experimental protocols.
Q1: Why am I seeing significant run-to-run variability and poor recovery of 4,4-Dimethyl-1-nitrosopiperidine in my LC-MS/MS assays?The Causality: The primary culprit is matrix-induced ion suppression in the Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source. When the Active Pharmaceutical Ingredient (API) or excipients co-elute with the nitrosamine, they compete for available charge, artificially depressing the nitrosamine signal[2].
The Solution: You must decouple the analyte's ionization efficiency from the matrix. Implement Isotope Dilution Mass Spectrometry . Spike the sample with a Stable Isotope-Labeled Internal Standard (SIL-IS), such as 4,4-Dimethyl-1-nitrosopiperidine-d4, prior to extraction. Because the SIL-IS experiences the exact same ion suppression as the target analyte, the ratio of their signals remains constant, self-correcting the variability.
Q2: My standard curves are degrading rapidly over a 24-hour sequence. How do light and temperature affect this compound?The Causality: Nitrosamines are highly photolabile. The N-NO bond absorbs heavily in the UV spectrum, leading to photolytic homolytic cleavage and the generation of radical species[4]. Leaving clear autosampler vials on a benchtop or in an illuminated autosampler will destroy the analyte, leading to false negatives.
The Solution: All sample preparation must occur under low-actinic light. Use amber glassware exclusively. While 4,4-Dimethyl-1-nitrosopiperidine is thermally stable at -20°C for long-term storage (up to 10 weeks), prepared samples should be kept in a thermostatted autosampler at 4°C during the run[5].
Q3: We detected a sudden, massive spike of 4,4-Dimethyl-1-nitrosopiperidine in a batch that previously tested clean. What causes these false positives?The Causality: You are likely observing artifactual nitrosation during your sample preparation. If your drug product contains residual nitrites (often found in excipients) and secondary/tertiary amines, extracting the sample in an acidic diluent (pH < 4) protonates the nitrite into nitrous acid (HNO₂). Nitrous acid is a potent nitrosating agent that will synthesize 4,4-Dimethyl-1-nitrosopiperidine inside your sample vial during the assay[6].
The Solution: Shift the equilibrium. Extract samples using a neutral or slightly alkaline diluent (e.g., 10% methanol in water at pH 7.5). To self-validate that artifactual formation is neutralized, run a "Spiked Method Blank" containing the API and excess sodium nitrite; if the nitrosamine is detected, your extraction conditions are still too acidic.
📊 Empirical Data & Stability Metrics
To standardize your expectations, compare your laboratory's empirical data against the validated stability and troubleshooting metrics below.
Table 1: Troubleshooting Matrix for Nitrosamine LC-MS/MS
Analytical Observation
Mechanistic Root Cause
Corrective Action (Self-Validation)
Drifting Retention Times
Mobile phase evaporation or column overloading by API.
Use buffered mobile phases; implement a column wash step post-elution.
False Positives (Spikes)
Artifactual nitrosation via HNO₂ formation in acidic prep.
Adjust extraction diluent to pH > 7; add ascorbic acid as a nitrite scavenger.
Non-Linear Calibration
Detector saturation or severe ion suppression at lower limits.
Switch from ESI to APCI; utilize SIL-IS for matrix correction.
Below is the logical workflow designed to prevent degradation and artifactual formation, ensuring a self-validating analytical system.
Fig 1: Self-validating sample preparation workflow for reproducible nitrosamine quantification.
📋 Standard Operating Procedure (SOP): Validated LC-MS/MS Workflow
This protocol is engineered as a self-validating system . By embedding specific system suitability and recovery checks, the protocol mathematically proves its own accuracy during every single run.
Phase 1: Reagent & Standard Preparation
Solvent Quality: Utilize exclusively LC-MS grade Methanol, Acetonitrile, and Water.
Standard Stock: Prepare a 1.0 mg/mL stock of 4,4-Dimethyl-1-nitrosopiperidine in Methanol using amber volumetric flasks. Store immediately at -20°C[5].
Internal Standard (SIL-IS): Prepare a 100 ng/mL working solution of deuterated internal standard (e.g., 4,4-Dimethyl-1-nitrosopiperidine-d4) in 10% Methanol (Neutral pH).
Phase 2: Self-Validating Sample Extraction
Causality Check: This step avoids acidic conditions to prevent artifactual nitrosation[6].
Weigh exactly 100.0 mg of the API/Drug Product into a 15 mL amber polypropylene centrifuge tube.
Add 5.0 mL of neutral extraction diluent (10% Methanol in HPLC Water, pH adjusted to 7.5 using 1mM Ammonium Bicarbonate).
Self-Validation Spike: Add 50 µL of the SIL-IS working solution to the sample.
Vortex for 5 minutes, then centrifuge at 10,000 rpm for 10 minutes at 4°C.
Filter the supernatant through a 0.22 µm PVDF syringe filter directly into an amber LC vial.
Phase 3: LC-HRMS/MS Analysis
Causality Check: High-resolution mass spectrometry differentiates nitrosamine-like isobaric interferences from true nitrosamines[3].
Column: Use a high-retention C18 column (e.g., 150 x 4.6 mm, 3 µm) to ensure the nitrosamine elutes away from the solvent front and API void volume.
Mobile Phases:
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Methanol.
Gradient: Start at 5% B, hold for 2 mins, ramp to 95% B over 10 mins to wash the API off the column, return to 5% B.
Ionization: Operate in APCI positive mode (APCI is less susceptible to matrix suppression than ESI for low-molecular-weight nitrosamines).
Phase 4: System Self-Validation Checkpoints
Before accepting any quantitative data, the system must pass these internal logic gates:
Gate 1 (System Suitability): The Signal-to-Noise (S/N) ratio of the lowest calibration standard (LOQ) must be ≥ 10.
Gate 2 (Artifactual Check): The Method Blank (containing matrix but no analyte) must show a 4,4-Dimethyl-1-nitrosopiperidine peak area < 10% of the LOQ.
Gate 3 (Matrix Recovery): The absolute peak area of the SIL-IS in the sample must be within 80-120% of the SIL-IS peak area in the neat solvent standard. If it falls outside this range, severe ion suppression is occurring, and the sample must be diluted further.
📚 References
NextSDS. "4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information." NextSDS Substance Database. 1
National Institutes of Health (NIH) / PMC. "An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024." National Library of Medicine. 2
U.S. Food and Drug Administration (FDA). "LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals." FDA Analytical Methods. 3
ACS Publications. "Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices." Chemical Research in Toxicology. 6
National Institutes of Health (NIH) / PMC. "Long Term Stability of Volatile Nitrosamines in Human Urine." National Library of Medicine. 5
Federal Institute for Occupational Safety and Health (BAuA). "Method for the determination of N-nitrosamines in workplace air using gas chromatography with a thermal energy." BAuA Analytical Methods. 4
Technical Support Center: Managing In-Source Fragmentation of Nitrosamines in LC-MS
Welcome to the technical support center for nitrosamine analysis. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges with the LC-MS analysis...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for nitrosamine analysis. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges with the LC-MS analysis of nitrosamines, specifically the phenomenon of in-source fragmentation. As regulatory scrutiny on these potentially mutagenic impurities intensifies, obtaining accurate and reliable quantitative data is paramount.[1][2] This resource provides in-depth troubleshooting advice, preventative strategies, and a foundational understanding of why in-source fragmentation occurs and how to control it.
Part 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals
This section addresses the core concepts of in-source fragmentation (ISF) as it pertains to nitrosamine analysis.
Q1: What is in-source fragmentation (ISF) in LC-MS?
A1: In-source fragmentation, also known as in-source decay, is a process where analyte ions fragment within the ion source of a mass spectrometer, before they enter the mass analyzer (e.g., the quadrupole).[3] This occurs in the region between the atmospheric pressure ion source and the high-vacuum mass analyzer.[4] The fragmentation is typically caused by collisions between the newly formed ions and residual gas molecules, which are accelerated by the electric fields (voltages) applied to the source optics.[5] Unlike Collision-Induced Dissociation (CID) which is intentionally induced in the collision cell, ISF is an often-unwanted phenomenon that occurs "upfront."
Q2: Why are nitrosamines particularly susceptible to in-source fragmentation?
A2: Nitrosamines, especially Nitrosamine Drug Substance-Related Impurities (NDSRIs), are structurally prone to a characteristic in-source fragmentation pathway: the neutral loss of a nitroso radical (•NO).[3] This results in a fragment ion that is 30 Da lighter than the protonated precursor molecule ([M+H]⁺). This lability of the N-N bond makes many nitrosamines sensitive to the energetic conditions within the ion source.[6]
Q3: How does in-source fragmentation affect the quantitative analysis of nitrosamines?
A3: In-source fragmentation can severely compromise the accuracy and sensitivity of your analysis.[3]
Underestimation of the Analyte: If you are monitoring the protonated molecule ([M+H]⁺) as your precursor ion in a Multiple Reaction Monitoring (MRM) experiment, any fragmentation that occurs before the mass analyzer will reduce the intensity of this precursor. This leads to a lower measured concentration and an underestimation of the nitrosamine impurity.
Inaccurate Precursor/Product Ion Ratios: The ratio of precursor to product ions can be skewed, potentially leading to false negatives or inaccurate confirmations.
Method Transferability Issues: A method developed on one instrument may not perform the same on another if their ion source designs and optimal voltages differ, leading to variability in the degree of ISF.
Q4: Which ionization technique is generally preferred for nitrosamine analysis to minimize these issues?
A4: The choice of ionization technique is critical and depends on the specific nitrosamine.
Atmospheric Pressure Chemical Ionization (APCI): For many small, volatile nitrosamines like N-nitrosodimethylamine (NDMA), APCI is often the preferred technique.[1][4] It is generally a "softer" ionization technique for these compounds compared to ESI and can result in less in-source fragmentation.
Electrospray Ionization (ESI): ESI is better suited for larger, more polar, and less volatile nitrosamines, such as many NDSRIs.[1] However, ESI conditions must be carefully optimized to minimize ISF.
Part 2: Troubleshooting Guide - Identifying and Solving ISF Problems
This section is designed to help you diagnose and resolve issues when you suspect in-source fragmentation is occurring during your analysis.
Problem: My nitrosamine precursor ion ([M+H]⁺) signal is weak or absent, but I observe a significant ion at [M-30]+H⁺ in my full scan spectra.
This is the classic signature of nitrosamine in-source fragmentation. The ion at [M-30]+H⁺ corresponds to the loss of the •NO group.[3] Use the following decision tree and detailed steps to troubleshoot this issue.
Troubleshooting Decision Workflow
Caption: Troubleshooting workflow for nitrosamine in-source fragmentation.
Causality: These parameters control the kinetic energy of ions as they travel from the atmospheric pressure region to the vacuum region of the mass spectrometer.[3] Higher voltages lead to more energetic collisions with gas molecules, increasing the likelihood of fragmentation.[7] Conversely, decreasing these voltages reduces the collision energy, preserving the precursor ion.
Action: Systematically reduce the Declustering Potential (DP), Fragmentor Voltage, or equivalent parameter on your instrument. Infuse a standard solution of your target nitrosamine and monitor the intensity of the precursor ion ([M+H]⁺) versus the fragment ion ([M-30]+H⁺) as you lower the voltage. The goal is to find a voltage that maximizes the precursor signal without sacrificing overall ion transmission and sensitivity.
Step 2: Reduce Ion Source Temperature
Causality: Higher source temperatures provide more thermal energy to the analyte ions, which can promote dissociation and enhance fragmentation.[3] Many nitrosamines are thermally labile.
Action: Lower the ion source temperature in increments (e.g., 25-50°C) and observe the effect on the precursor-to-fragment ion ratio. Be mindful that excessively low temperatures can lead to incomplete desolvation and reduced ionization efficiency, so an optimal balance must be found.
Step 3: Evaluate Mobile Phase Composition
Causality: The mobile phase composition can influence the stability of the protonated nitrosamine. While acidic modifiers like formic acid are commonly used to improve ionization efficiency and peak shape, their concentration can impact fragmentation.[8][9]
Action:
Confirm Modifier: Ensure you are using a standard concentration, such as 0.1% formic acid, which is widely recommended for nitrosamine analysis.[10][11]
Test Additives: While less common, you could experiment with acetic acid or ammonium formate, but be aware that their effects can be complex and may require re-optimization.[8] Ammonium formate can sometimes stabilize ions but may also cause adduct formation or signal suppression.
Step 4: Consider Switching Ionization Technique
Causality: As mentioned in the FAQ, ESI and APCI have different ionization mechanisms. APCI, being a gas-phase ionization technique, can be gentler for small, volatile nitrosamines and may inherently produce less in-source fragmentation for these specific compounds.[4]
Action: If you are analyzing a small nitrosamine (e.g., NDMA, NDEA) with ESI and continue to face significant ISF, develop and test a method using an APCI source if available. Compare the precursor ion intensity and overall sensitivity between the two techniques.
Part 3: Proactive Method Development and Optimization
The best way to deal with in-source fragmentation is to develop a robust method that minimizes it from the outset.
Key Parameter Optimization Summary
Parameter
General Recommendation
Impact on In-Source Fragmentation (ISF)
Declustering Potential / Fragmentor Voltage
Minimize to the lowest value that maintains good sensitivity.[3]
High Impact: Higher values directly increase ISF.
Ion Source Temperature
Use the lowest temperature that allows for efficient desolvation.[3]
High Impact: Higher temperatures increase thermal dissociation.
Collision Energy (CE)
Optimize for the desired product ion in the collision cell.
No Impact on ISF: This occurs after the precursor is selected.
This protocol describes a systematic approach to finding the optimal DP to maximize the precursor ion signal and minimize ISF.
Objective: To determine the DP value that provides the highest signal-to-noise ratio for the intact nitrosamine precursor ion.
Materials:
LC-MS/MS system with ESI or APCI source.
Syringe pump for infusion.
Standard solution of the target nitrosamine(s) at a known concentration (e.g., 50 ng/mL) in a solvent mixture representative of the mobile phase.
Procedure:
Initial Setup:
Set up the LC-MS system in infusion mode. Set the source temperature, gas flows, and other parameters to typical starting values for your instrument.
Set the mass spectrometer to scan for both the precursor ion (e.g., [M+H]⁺) and the primary in-source fragment (e.g., [M-30]+H⁺).
Infusion:
Begin infusing the nitrosamine standard solution at a stable flow rate (e.g., 10 µL/min).
DP Ramp Experiment:
Start with a high DP value (e.g., 100 V, instrument-dependent).
Record the ion intensities for both the precursor and the fragment.
Decrease the DP in discrete steps (e.g., 10 V increments). Allow the signal to stabilize at each step before recording the intensities.
Continue decreasing the DP until the precursor signal begins to drop significantly, indicating poor ion transmission.
Data Analysis:
Plot the intensity of the precursor ion ([M+H]⁺) versus the DP value.
Plot the intensity of the fragment ion ([M-30]+H⁺) versus the DP value.
Plot the ratio of Precursor / (Precursor + Fragment) versus the DP value.
Identify the DP value that provides the maximum intensity for the precursor ion while keeping the fragment ion intensity to a minimum. This is your optimal starting point for method validation. It is often a compromise to ensure robust ion transmission while minimizing fragmentation.
Method Development Workflow
This diagram illustrates a logical workflow for developing a new LC-MS method for nitrosamine analysis with ISF in mind.
selecting the optimal spin trap for detecting specific radicals
Welcome to the Electron Paramagnetic Resonance (EPR) Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who are struggling with ambiguous...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Electron Paramagnetic Resonance (EPR) Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who are struggling with ambiguous EPR spectra, rapid signal decay, or artifactual peaks during free radical detection.
Spin trapping is the gold standard for visualizing short-lived reactive oxygen species (ROS) and reactive nitrogen species (RNS). However, selecting the wrong spin trap or failing to account for solvent chemistry will inevitably lead to false positives. This guide is designed to move your workflows away from trial-and-error and toward self-validating experimental systems by explaining the fundamental causality behind spin trap selection and troubleshooting.
Part 1: Quantitative Spin Trap Selection Matrix
The first point of failure in any EPR experiment is selecting a spin trap with an adduct half-life that is incompatible with your acquisition timeline or target radical. Below is a quantitative summary to guide your selection.
Spin Trap
Primary Target Radicals
Adduct Half-Life (t½)
Key Advantages
Critical Limitations
DMPO
•OH, O₂•⁻, •CH₃
O₂•⁻: ~45 seconds•OH: ~15 minutes
Yields a highly distinctive 1:2:2:1 quartet for •OH. Highly cited in literature[1].
Extremely short O₂•⁻ adduct half-life. Highly prone to artifactual •OH signal generation[1][2].
BMPO
O₂•⁻, •OH, Thiyl
O₂•⁻: ~23 minutes
O₂•⁻ adduct does not decay into an •OH adduct. High signal-to-noise ratio[1][3].
Slower trapping kinetics for certain radicals compared to DMPO[4].
DEPMPO
O₂•⁻, •OH
O₂•⁻: ~15–50 minutes
Excellent O₂•⁻ stability. Allows clear differentiation between oxygen- and carbon-centered radicals[4].
Complex EPR spectra due to phosphorus coupling. Low lipophilicity limits in vivo membrane use.
PBN
Carbon-centered, Lipid
Hours
Highly stable adducts. Excellent lipophilicity for in vivo and lipid bilayer environments[2].
Poor spectral resolution; cannot easily distinguish between different oxygen-centered radicals[1].
Part 2: Logical Workflow for Spin Trap Selection
Figure 1: Decision matrix for selecting the optimal EPR spin trap based on target radical species.
Part 3: Troubleshooting & FAQs
Q1: Why does my DMPO-superoxide signal disappear so quickly, and why do I see a DMPO-OH signal instead?The Causality: The DMPO-OOH adduct is inherently unstable, possessing a half-life of merely 45 seconds[1]. Historically, researchers believed DMPO-OOH spontaneously decayed directly into DMPO-OH. However, advanced singular value decomposition (SVD) kinetic analyses have proven that the hydroxyl adduct is often a separate species altogether[4]. The appearance of DMPO-OH during superoxide trapping is frequently caused by the dismutation of superoxide into H₂O₂, followed by trace-metal-catalyzed Fenton chemistry that generates genuine •OH[5].
The Solution: Switch to BMPO . The BMPO-superoxide adduct has a half-life of 23 minutes and structurally cannot undergo the same confounding conversions, making it vastly superior for O₂•⁻ detection in complex biological systems like UVA-irradiated skin tissues[1][3][6].
Q2: I am detecting a strong DMPO-OH signal in my oxidation system, but I suspect it is an artifact. How do I know if the •OH is real?The Causality: In highly oxidizing environments (e.g., systems containing quinones, peroxydisulfate, or high Fe³⁺), DMPO is prone to "inverted spin trapping" (the Forrester-Hepburn mechanism)[2][7][8]. In this non-radical mechanism, the spin trap itself is oxidized to a radical cation (DMPO•⁺), which then undergoes nucleophilic attack by water (H₂O) to form DMPO-OH[2][8]. This creates a massive false-positive for hydroxyl radicals.
The Solution: You must implement a kinetic competition assay (detailed in Part 4) using a secondary scavenger like Dimethyl Sulfoxide (DMSO) or ethanol to validate the signal[2][5].
Part 4: Self-Validating Experimental Protocol
To ensure scientific integrity, every EPR protocol must be a self-validating system. The following step-by-step methodology uses a competition kinetic assay to definitively prove the presence of •OH and rule out inverted spin trapping artifacts.
Materials Required:
Spin Trap: DMPO (purified) or BMPO (solid crystalline)[3][9].
Step 1: Buffer and Chelator Preparation
Prepare your 100 mM phosphate buffer and add 25 μM DTPA.
Why? DTPA aggressively chelates trace redox-active transition metals (like iron or copper) present in standard laboratory water, preventing them from catalyzing artifactual •OH formation via the Fenton reaction[1][5].
Step 2: Spin Trap Purification and Stock Preparation
If using DMPO: Commercial DMPO contains hydroxylamine impurities that degrade into EPR-active nitroxides[9]. You must purify DMPO via vacuum distillation or charcoal filtration immediately before use. Prepare a 1 M stock solution.
If using BMPO: Dissolve 10 mg of highly purified crystalline BMPO into 200 μL of your phosphate buffer to create a 250 mM stock[1]. Note: BMPO's solid state prevents the rapid degradation seen in liquid traps, offering a longer shelf life[3].
Step 3: Assembly of the Self-Validating Competition Assay
You will run two parallel reactions. Genuine •OH reacts with DMSO at a diffusion-controlled rate to generate a methyl radical (•CH₃). DMPO will trap this to form DMPO-CH₃, which has a distinct 6-line spectrum[2][5].
Reaction A (Control): Combine 70 μL buffer + your radical generating system + 50 mM Spin Trap.
Reaction B (Validation): Combine 70 μL buffer + your radical generating system + 50 mM Spin Trap + 10% (v/v) DMSO .
Step 4: EPR Acquisition and Logical Deduction
Transfer the mixtures to EPR capillary tubes and acquire the spectra.
Scenario 1 (Genuine •OH): In Reaction B, the 1:2:2:1 DMPO-OH signal decreases, and a new 6-line DMPO-CH₃ signal appears. You have successfully validated the presence of •OH[5].
Scenario 2 (Artifactual •OH): In Reaction B, the DMPO-OH signal persists unchanged, and no DMPO-CH₃ signal appears. Your signal is an artifact caused by inverted spin trapping or nucleophilic addition[2][7].
Technical Support Center: Photostability Testing of 4,4-Dimethyl-1-nitrosopiperidine
Introduction: Why Photostability of Nitrosamines Matters N-nitrosamines are a class of compounds of significant concern to the pharmaceutical industry due to their potential carcinogenicity.[1][2] 4,4-Dimethyl-1-nitrosop...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Why Photostability of Nitrosamines Matters
N-nitrosamines are a class of compounds of significant concern to the pharmaceutical industry due to their potential carcinogenicity.[1][2] 4,4-Dimethyl-1-nitrosopiperidine, as a member of this class, requires rigorous evaluation of its stability under various conditions, including exposure to light. Photostability testing is a critical component of forced degradation studies and is mandated by regulatory bodies like the FDA and EMA to ensure the safety and efficacy of drug products throughout their lifecycle.[3][4]
Light exposure can initiate unique degradation pathways not observed under thermal or hydrolytic stress, potentially leading to the formation of new, uncharacterized impurities.[5][6] Understanding the intrinsic photostability of 4,4-Dimethyl-1-nitrosopiperidine is essential for developing stable formulations, selecting appropriate packaging, and defining proper storage conditions.[5][7] This guide provides a comprehensive protocol for conducting photostability testing in line with the International Council for Harmonisation (ICH) Q1B guidelines, along with troubleshooting advice to address common experimental challenges.[8]
Core Protocol: ICH Q1B-Compliant Photostability Testing
This protocol outlines the steps for both forced degradation and confirmatory photostability studies as recommended by ICH Q1B.[9] The goal of forced degradation is to intentionally degrade the sample to understand its degradation pathways and to develop and validate stability-indicating analytical methods.[4][9] Confirmatory studies are then performed on a single batch to establish the final photostability characteristics for handling, packaging, and labeling.[8][10]
Materials and Equipment
4,4-Dimethyl-1-nitrosopiperidine: Reference standard and test sample.
Solvents: HPLC-grade methanol, acetonitrile, and water (or other appropriate inert solvent).
Photostability Chamber: A calibrated chamber compliant with ICH Q1B Option II, equipped with both cool white fluorescent and near-UV lamps.[11] The chamber should provide a controlled temperature and a means to monitor light exposure (lux hours and W h/m²).
Analytical Instrumentation: A validated stability-indicating HPLC or UPLC-MS/MS system is crucial for the separation and quantification of 4,4-Dimethyl-1-nitrosopiperidine and its photodegradants.[12][13]
Sample Containers: Chemically inert and transparent containers (e.g., quartz or borosilicate glass vials).
Dark Control Containers: Identical to the transparent containers but wrapped completely in aluminum foil.[14]
Experimental Workflow
The following diagram illustrates the systematic approach to photostability testing, from sample preparation to data analysis.
Caption: ICH Q1B Photostability Testing Workflow.
Step-by-Step Protocol
Part A: Forced Degradation Study
Sample Preparation:
Solid State: Spread a thin layer (not more than 3 mm) of 4,4-Dimethyl-1-nitrosopiperidine in a suitable glass or plastic dish.[10]
Solution State: Prepare a solution (e.g., 1 mg/mL) in an inert solvent. The choice of solvent is critical as it can influence degradation pathways.[5]
Exposure:
Place both solid and solution samples, along with their corresponding dark controls, into the photostability chamber.
Expose the samples to light conditions that are significantly more forcing than those for confirmatory studies (e.g., 3-5 times the ICH Q1B dose) or until significant degradation (e.g., 5-20%) is observed.[15] This helps to rapidly identify potential degradants.
Analysis:
At appropriate time intervals, withdraw samples and analyze them using a validated stability-indicating method.
The primary goal is to identify the degradation products and elucidate the degradation pathway.[5] Any degradation products observed under these forced conditions but not in the confirmatory study may not require further examination.[10]
Part B: Confirmatory Study
Sample Preparation:
Prepare samples of a single batch of 4,4-Dimethyl-1-nitrosopiperidine as described for the forced degradation study.
Exposure Conditions:
Expose the samples to light, ensuring an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[8][9]
Maintain a constant temperature (e.g., 25°C) and use a dark control to differentiate between photolytic and thermal degradation.[6][14]
Analysis and Evaluation:
After exposure, analyze the light-exposed samples and the dark controls.
Assess for any changes in physical properties (e.g., appearance, color) and assay.
Quantify any degradation products formed.
An "acceptable change" is any change that remains within justified limits.[10] If significant change is observed, further testing on the product in its immediate and marketing packs is required.[9]
Data Presentation
All quantitative results should be summarized in a clear format.
Parameter
Condition
4,4-Dimethyl-1-nitrosopiperidine (% Assay)
Major Degradant 1 (% Area)
Total Impurities (%)
Initial
T=0
99.8
Not Detected
0.2
Dark Control
1.2M lux hr, 200 W h/m²
99.5
Not Detected
0.5
Exposed Sample
1.2M lux hr, 200 W h/m²
92.1
4.5
7.9
Troubleshooting Guide and FAQs
This section addresses common issues encountered during the photostability testing of nitrosamines.
Issue 1: High Variability in Results Between Replicates
Symptom: Inconsistent degradation levels across identical samples exposed to the same conditions.
Possible Causes:
Non-uniform light exposure: Hotspots or uneven irradiance within the photostability chamber.[6]
Temperature fluctuations: Inadequate temperature control can lead to concurrent thermal degradation.[6]
Inconsistent sample preparation: Variations in sample thickness (for solids) or concentration (for solutions).[10]
Troubleshooting Steps:
Validate Chamber Uniformity: Map the light intensity and temperature at various points within the chamber to ensure uniformity.
Standardize Sample Placement: Always place samples in the same validated locations within the chamber.
Implement Strict Protocols: Ensure precise and reproducible sample preparation procedures.[16]
Use Dark Controls: A dark control stored under identical temperature conditions is essential to isolate light-induced degradation from thermal effects.[14]
Issue 2: Unexpected or Atypical Degradation Products
Symptom: Appearance of peaks in the chromatogram that were not predicted or observed in other stress studies (thermal, hydrolysis).
Possible Causes:
Solvent-mediated photodegradation: The solvent may participate in the photochemical reaction.[5]
Container leaching: Impurities from the container may act as photosensitizers.
Secondary degradation: Primary photoproducts may be unstable and degrade further.[17]
Troubleshooting Steps:
Test in Multiple Solvents: Conduct forced degradation in a range of inert solvents (e.g., acetonitrile, water) to assess solvent effects.
Verify Container Inertness: Perform blank exposures with only the solvent in the container to check for leachables.
Time-course Study: Analyze samples at multiple time points to track the formation and decay of intermediates, which can help in elucidating the degradation pathway.
Caption: Logic for Investigating Unexpected Degradants.
Issue 3: Poor Mass Balance
Symptom: The sum of the assay of the parent compound and the known degradation products is significantly less than 100%.
Possible Causes:
Formation of non-UV active degradants: Some degradation products may lack a chromophore detectable by UV.
Formation of volatile degradants: Products may be lost to the headspace.
Adsorption to container: The parent compound or degradants may adsorb to the surface of the sample container.
Incomplete elution from HPLC column: Highly polar or non-polar degradants may not elute under the current method conditions.[6]
Troubleshooting Steps:
Use a Universal Detector: Employ a mass spectrometer (MS) or a charged aerosol detector (CAD) alongside the UV detector to look for non-UV active compounds.
Analyze Headspace: Use headspace GC-MS to analyze for volatile compounds.
Perform Recovery Studies: Spike a known amount of the compound into the container, store for the duration of the experiment, and measure recovery to check for adsorption.
Modify Analytical Method: Adjust the mobile phase gradient and composition to ensure all potential degradants are eluted from the column. Consider using an orthogonal method (e.g., a different column chemistry) for confirmation.[6]
Frequently Asked Questions (FAQs)
Q1: What is the mechanism of N-nitrosamine photolysis?
A1: The photolysis of N-nitrosamines is complex and can proceed through multiple pathways.[17] A common pathway involves the UV-induced cleavage of the N-N bond, which can lead to the formation of amino radicals and nitric oxide radicals.[5] These reactive species can then participate in a cascade of subsequent reactions.[18][19][20] The specific products formed depend on factors like pH, solvent, and the presence of oxygen.[17]
Q2: Are there alternatives to the ICH Q1B Option II light source?
A2: Yes, ICH Q1B also allows for Option I, which uses a single light source designed to produce an output similar to the D65/ID65 emission standard, such as a xenon or metal halide lamp.[10] However, Option I sources can lead to significant overexposure in one spectral region when targeting the minimum dose in the other, which is why the dual-lamp Option II is often preferred for its independent control of visible and UV-A exposure.[11][15]
Q3: My analytical method shows peak splitting or broadening for the parent compound after light exposure. What could be the cause?
A3: N-nitrosamines can exhibit syn and anti conformational isomers due to the partial double bond character of the N-N bond, leading to hindered rotation.[21] Changes in the sample matrix due to degradation, or sometimes even just the chromatographic conditions themselves, can lead to the separation of these conformers on the HPLC column, appearing as two distinct peaks or a broadened peak for a single compound.[22] Dynamic NMR can be used to study this rotational barrier.[21]
Q4: How do I justify "acceptable change" to a regulatory agency?
A4: Justification for acceptable change must be based on a comprehensive risk assessment.[4] This includes demonstrating that any new degradation products are formed at levels below the qualification threshold defined in ICH Q3A/B guidelines. For any degradant exceeding these thresholds, full toxicological qualification is required. The overall benefit-risk balance of the drug product must be shown to be unaffected.[4]
References
ICH Harmonised Tripartite Guideline. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]
Minakata, D., B. Crittenden, and E. C. Oscarson. (2018). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. Molecules, 23(3), 539. [Link]
Minakata, D., B. Crittenden, and E. C. Oscarson. (2018). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. PubMed. [Link]
U.S. Food and Drug Administration. (1996). Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. ECA Academy. [Link]
ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. [Link]
IKEV. (n.d.). ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. [Link]
ORBi. (2025). N-nitrosamine risk assessment in pharmaceuticals: Where are we from a regulatory point of view in 2025?. [Link]
G. A. L. E. A. N. O. et al. (2021). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications. [Link]
ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. [Link]
Minakata, D., B. Crittenden, and E. C. Oscarson. (2018). Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations. OUCI. [Link]
Certified Laboratories. (2025). Understanding Photostability Testing for Cosmetic & OTC Drug Products. [Link]
Academia.edu. (n.d.). Photodegradation in natural waters of nitrosamines and nitramines derived from CO2 capture plant operation. [Link]
National Center for Biotechnology Information. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]
J-Stage. (n.d.). In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products. [Link]
SlidePlayer. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. [Link]
Efpia. (n.d.). Drug Substance Workflow for Quality Risk Management of Nitrosamine Risks in Medicines. [Link]
QCS Standards. (2025). How to Explain the "Liquid Chromatography Double Peaks" Caused by ?. [Link]
ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]
Element. (2026). ICH Q1B Photostability Testing & Stability Challenges. [Link]
Q1 Scientific. (2021). Photostability testing theory and practice. [Link]
Caron Scientific. (n.d.). RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. [Link]
LCGC International. (2025). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. [Link]
Agilent. (2025). Emerging Trends in Nitrosamine Analysis for Pharma. [Link]
ACS Publications. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. [Link]
Klimatest. (n.d.). Photostability of Pharmaceuticals. [Link]
Technical Support Center: Method Validation for 4,4-Dimethyl-1-nitrosopiperidine Quantification
As a Senior Application Scientist, I have designed this technical support center to move beyond generic standard operating procedures. Quantifying trace-level Nitrosamine Drug Substance-Related Impurities (NDSRIs) like 4...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I have designed this technical support center to move beyond generic standard operating procedures. Quantifying trace-level Nitrosamine Drug Substance-Related Impurities (NDSRIs) like 4,4-Dimethyl-1-nitrosopiperidine (CAS 32062-81-0) [1] requires an analytical system that is both ultra-sensitive and self-validating. Regulatory bodies such as the FDA and EMA mandate strict acceptable intake limits, often requiring limits of quantitation (LOQ) in the parts-per-billion (ppb) range[2][3].
This guide details the causality behind our experimental choices, aligns with USP General Chapter <1469>[4][5], and provides actionable troubleshooting for the most complex chromatographic and mass spectrometric challenges.
Analytical Workflow & Methodological Strategy
To ensure a robust methodology, the analytical workflow must isolate the target nitrosamine from complex pharmaceutical matrices while preventing in situ artifactual formation.
Caption: LC-MS/MS analytical workflow for 4,4-Dimethyl-1-nitrosopiperidine quantification.
This protocol establishes a self-validating system by utilizing isotope dilution to dynamically monitor and correct for extraction inefficiencies and matrix effects.
Internal Standard (IS) Spiking: Weigh 100 mg of the Active Pharmaceutical Ingredient (API) or formulated drug product into a 15 mL polypropylene centrifuge tube. Immediately spike with 10 µL of a stable-isotope-labeled internal standard (e.g., 4,4-Dimethyl-1-nitrosopiperidine-d6 at 100 ng/mL).
Causality: The deuterium-labeled IS co-elutes with the target analyte and experiences identical ionization conditions. This mathematically normalizes any signal suppression or enhancement caused by the sample matrix, ensuring trustworthiness in the final quantitative result.
Extraction & Nitrosation Inhibition: Add 5.0 mL of LC-MS grade Water/Methanol (80:20, v/v) containing 0.1% ascorbic acid. Vortex for 5 minutes, then sonicate in a cold water bath (≤ 4°C) for 10 minutes.
Causality: Ascorbic acid acts as a nitrite scavenger. Combined with cold extraction, this prevents the thermally induced, in situ nitrosation of residual secondary amines during sample preparation—a common source of false positives[6].
Centrifugation & Filtration: Centrifuge at 10,000 rpm for 10 minutes at 4°C. Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.
Chromatographic Separation: Inject 10 µL onto a C18 UHPLC column (e.g., 100 x 2.1 mm, 1.7 µm). Utilize a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) to resolve the nitrosamine from the bulk API.
Mass Spectrometry Detection: Operate the triple quadrupole mass spectrometer in Atmospheric Pressure Chemical Ionization (APCI) positive mode.
Causality: APCI is specifically chosen over Electrospray Ionization (ESI) for small, volatile, and relatively non-polar nitrosamines. APCI is significantly less susceptible to matrix suppression and drastically reduces the artifactual formation of nitrosamines inside the heated ion source[7].
Quantitative Data: LC-MS/MS Parameters
Note: MRM transitions are representative based on the molecular weight of 4,4-Dimethyl-1-nitrosopiperidine (MW: 142.20 g/mol , [M+H]+ = 143.1).
Compound
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
Purpose
4,4-Dimethyl-1-nitrosopiperidine
143.1
113.1
15
Quantifier (Loss of NO)
4,4-Dimethyl-1-nitrosopiperidine
143.1
69.1
25
Qualifier Fragment
4,4-Dimethyl-1-nitrosopiperidine-d6
149.1
117.1
15
Internal Standard
Validation Parameters (ICH Q2(R2) & USP <1469>)
To comply with regulatory standards, the method must be validated under actual use conditions[5]. The table below summarizes the target acceptance criteria.
Validation Parameter
Target Acceptance Criteria
Scientific Rationale
Specificity
No interfering peaks (S/N < 3) at the retention time of the analyte.
Ensures the API or excipients do not produce isobaric false positives.
LOD / LOQ
S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ).
Must meet stringent regulatory limits (e.g., ≤ 30 ppb total nitrosamines)[3].
Linearity
R² ≥ 0.99, residuals ≤ 15% across the calibration range.
Confirms proportional MS response across expected trace concentration levels.
Accuracy (Recovery)
70% – 130% at LOQ; 80% – 120% above LOQ.
Validates that the cold extraction method efficiently recovers the target analyte.
Precision (RSD)
≤ 15% (Repeatability & Intermediate Precision).
Ensures method stability across different days, analysts, and analytical columns.
Troubleshooting Guide & FAQs
Q1: We are observing a high background signal for 4,4-Dimethyl-1-nitrosopiperidine in our blank injections. How do we eliminate this?
A1: Background contamination is a critical failure point in trace-level nitrosamine analysis.
Root Cause: Nitrosamines are ubiquitous. They can leach from rubber septa, nitrile gloves, or be present as trace contaminants in low-grade solvents.
Resolution:
Switch exclusively to LC-MS grade solvents and test individual solvent lots for contamination prior to use[6].
Replace standard rubber-lined autosampler vial caps with PTFE/Silicone/PTFE septa.
Implement a "system blank" (no injection) versus a "solvent blank" (injection of diluent) to isolate whether the contamination is originating from the LC flow path or the sample preparation environment.
Q2: The recovery of the target analyte drops significantly when analyzing formulated drug products compared to the pure API. Why?
A2: This indicates a severe matrix effect or physical entrapment by formulation excipients.
Root Cause: Polymeric excipients (e.g., HPMC, PVP) can bind the nitrosamine or cause massive ion suppression in the MS source.
Resolution:
Isotope Dilution: Always quantify using the corresponding SIL-IS to mathematically correct for suppression.
Sample Cleanup: Introduce a Solid Phase Extraction (SPE) step (e.g., HLB polymeric cartridges) to separate the small nitrosamine molecule from high-molecular-weight excipients prior to injection.
Caption: Root cause analysis and troubleshooting pathways for matrix effects.
Q3: We see a false positive peak co-eluting with 4,4-Dimethyl-1-nitrosopiperidine. How can we differentiate it?
A3: Isobaric interferences are common in the LC-MS/MS analysis of complex pharmaceuticals.
Root Cause: An API degradant or excipient impurity shares the same nominal mass and MRM transition (e.g., the loss of a formyl group can mimic the loss of NO).
Resolution:
High-Resolution Mass Spectrometry (HRMS): Transition from a triple quadrupole to an LC-HRMS platform (e.g., Orbitrap or Q-TOF)[2][3]. HRMS operating at a resolution of >10,000 can distinguish the exact mass of the nitroso group from isobaric interferences, ensuring the reliability of the test results[8].
Chromatographic Shift: Modify the mobile phase pH or use an orthogonal stationary phase (e.g., PFP or Biphenyl column instead of C18) to chromatographically resolve the co-eluting peaks.
References
NextSDS. 4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information. Available at: [Link]
Shimadzu. Analysis of nitrosamine impurities according to USP General Chapter <1469>. Available at: [Link]
Agilent Technologies. Determination of Nitrosamine Impurities Using the High-Resolution Agilent 6546 LC/Q-TOF. Available at: [Link]
Separation Science. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Available at: [Link]
National Center for Biotechnology Information (PMC). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines with HPLC-MS/MS (APCI). Available at: [Link]
Thermo Fisher Scientific. HRAM-LC-MS method for the determination of nitrosamine impurities in drugs. Available at: [Link]
U.S. Food and Drug Administration (FDA). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Available at: [Link]
Introduction: The Significance of Methylation on Nitrosopiperidine's Biological Activity
An In-Depth Guide to the Structure-Activity Relationship of Dimethylated Nitrosopiperidines for Researchers and Drug Development Professionals. N-nitrosamines are a class of potent carcinogens found in various environmen...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Guide to the Structure-Activity Relationship of Dimethylated Nitrosopiperidines for Researchers and Drug Development Professionals.
N-nitrosamines are a class of potent carcinogens found in various environmental and dietary sources, and their presence as impurities in pharmaceutical products has become a significant concern for regulatory agencies and drug developers.[1] N-nitrosopiperidine (NPIP), a cyclic nitrosamine, serves as a crucial model compound for toxicological studies. Its carcinogenic activity is well-established, primarily targeting the esophagus, nasal cavity, and liver in animal models.[2][3] Understanding the structure-activity relationship (SAR) of NPIP derivatives is paramount for predicting the carcinogenic potential of related nitrosamine impurities and for designing safer chemical entities.
This guide provides a comparative analysis of dimethylated nitrosopiperidines, focusing on how the number and position of methyl groups on the piperidine ring modulate their biological activity. The addition of simple methyl groups can dramatically alter a molecule's carcinogenic and mutagenic properties, a phenomenon rooted in the compound's metabolic activation, stereochemistry, and interaction with biological macromolecules. We will explore the mechanistic basis for these differences, supported by experimental data from carcinogenicity bioassays and mutagenicity studies.
Pillar 1: Metabolic Activation - The Gateway to Carcinogenicity
A foundational principle in nitrosamine toxicology is that these compounds are not directly carcinogenic. They require metabolic activation by cytochrome P450 (P450) enzymes to exert their genotoxic effects.[1][2] The critical first step in this activation pathway is the enzymatic hydroxylation of a carbon atom immediately adjacent to the nitroso group (the α-carbon).[2][3]
This α-hydroxylation results in an unstable intermediate, α-hydroxy-N-nitrosopiperidine. This intermediate spontaneously decomposes, breaking the ring and forming an electrophilic diazonium ion. This highly reactive species can then alkylate nucleophilic sites on DNA bases, forming DNA adducts.[4][5] The formation of these adducts is a critical initiating event in chemical carcinogenesis, leading to mutations if not repaired before DNA replication.[2][4]
The causality behind this metabolic requirement is clear: without α-hydroxylation, the stable N-nitrosamine cannot generate the DNA-reactive electrophile. Therefore, any structural modification that hinders or prevents this enzymatic step will logically reduce or abolish the compound's carcinogenic potential. This is the central tenet governing the SAR of dimethylated nitrosopiperidines.
Caption: Metabolic activation pathway of N-nitrosopiperidine.
Pillar 2: Comparative Analysis of Dimethylated Isomers
The position of the two methyl groups on the piperidine ring is the single most important determinant of biological activity. We can categorize the isomers based on the location of these substitutions.
The Critical Role of α-Carbon Substitution: 2,6-Dimethylnitrosopiperidine
Experimental evidence consistently demonstrates that methylation at the α-carbons (C2 and C6) has the most profound impact on carcinogenicity. When both α-positions are blocked by methyl groups, as in 2,6-dimethylnitrosopiperidine , the molecule's carcinogenic and mutagenic activity is significantly reduced or completely eliminated.[6][7][8][9]
The mechanistic explanation for this is straightforward and directly linked to the metabolic activation pathway. The methyl groups on both C2 and C6 sterically hinder the cytochrome P450 enzymes from accessing the α-hydrogens. This "blocking" of both α-carbons prevents the initial, essential α-hydroxylation step.[7][8] Consequently, the reactive electrophile cannot be formed, and the carcinogenic cascade is halted at its inception. This makes 2,6-dimethylnitrosopiperidine substantially less potent than the parent NPIP or isomers with methylation at other positions.[7][8][9]
β- and γ-Carbon Substitution: 3,5- and 4,4-Dimethylnitrosopiperidine
In stark contrast to α-substitution, methylation at the β-carbons (C3 and C5) or the γ-carbon (C4) does not prevent metabolic activation. In compounds like 3,5-dimethylnitrosopiperidine , the α-carbons remain unblocked and are available for enzymatic hydroxylation. As a result, these compounds remain potent carcinogens.[7][9][10]
While β- and γ-methylation does not eliminate carcinogenicity, it can influence the molecule's potency and organ specificity. These effects are often more subtle and may relate to how the methyl groups alter the molecule's overall shape, lipophilicity, and fit within the active site of metabolizing enzymes.[11]
Stereoisomerism and Potency: cis- vs. trans-3,5-Dimethylnitrosopiperidine
The case of 3,5-dimethylnitrosopiperidine provides further insight into the subtleties of SAR, demonstrating that even the spatial arrangement of the methyl groups matters. The cis and trans isomers of this compound, which differ in the orientation of the two methyl groups relative to the plane of the piperidine ring, have been shown to have different carcinogenic potencies.
In a comparative study using Fischer 344 rats, both isomers induced tumors of the upper gastrointestinal tract, primarily carcinomas of the esophagus.[10] However, the study concluded that the trans-isomer appeared to be a more potent carcinogen than the cis-isomer .[10] A mixture of the two isomers resulted in tumors more rapidly than either isomer alone.[10] This difference in potency likely arises from stereochemical factors influencing the rate of metabolic activation or the subsequent interactions of the reactive metabolite with DNA. The piperidine ring exists in a chair conformation, and the axial or equatorial orientation of the methyl groups can affect how the molecule is recognized and processed by P450 enzymes.[11][12]
Data Presentation: Comparative Carcinogenicity of Methylated Nitrosopiperidines
The following table summarizes experimental data from long-term animal bioassays, providing an objective comparison of the carcinogenic activity of various methylated nitrosopiperidines.
Protocol 1: Synthesis of 3,5-Dimethyl-1-nitrosopiperidine
This protocol describes the nitrosation of the secondary amine precursor, a common and direct method for synthesizing N-nitrosamines.[5]
Precursor Preparation: Dissolve 3,5-dimethylpiperidine in an appropriate solvent (e.g., water or dichloromethane).
Acidification: Cool the solution in an ice bath to 0-5 °C. Slowly add a slight molar excess of a strong acid (e.g., hydrochloric acid) to create an acidic environment, which is necessary for the formation of the nitrosating agent.
Nitrosation: While maintaining the low temperature and stirring vigorously, add a solution of sodium nitrite (NaNO₂) dropwise. The sodium nitrite reacts with the acid to form nitrous acid (HNO₂), the active nitrosating agent.
Reaction Monitoring: Allow the reaction to proceed for several hours at low temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Work-up and Purification: Once the reaction is complete, neutralize the mixture carefully with a base (e.g., sodium bicarbonate). Extract the crude product with an organic solvent (e.g., dichloromethane). Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.
Purification: Purify the resulting crude oil using column chromatography on silica gel to yield the pure 3,5-dimethyl-1-nitrosopiperidine.
Characterization: Confirm the structure and purity of the final product using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry.
Protocol 2: Chronic Carcinogenicity Bioassay in Fischer 344 Rats
This protocol outlines a standard long-term animal study to assess carcinogenic potential, as described in multiple cited studies.[7][8][10]
Animal Model: Use groups of 20-30 female Fischer 344 rats, a commonly used strain for carcinogenicity studies due to their well-characterized background tumor rates.
Dose Preparation and Administration: Prepare solutions of the test compound (e.g., cis- or trans-3,5-dimethylnitrosopiperidine) in the drinking water at specific, equimolar concentrations. Administer the solutions to the respective animal groups ad libitum or in controlled daily volumes. Include a control group that receives untreated drinking water.
Treatment Duration: Administer the treatment for a prolonged period, typically 50 weeks or more, to allow for tumor development.[7][10]
Observation: Monitor the animals daily for clinical signs of toxicity (e.g., weight loss, lethargy, palpable masses). Record body weights weekly.
Termination and Necropsy: The study is terminated at a predetermined time point (e.g., 104 weeks) or when animals become moribund. Perform a complete necropsy on all animals.
Histopathology: Collect all major organs and any visible lesions. Preserve tissues in 10% neutral buffered formalin. Process the tissues, embed them in paraffin, section them, and stain with hematoxylin and eosin (H&E). A certified veterinary pathologist should perform a microscopic examination to identify and classify tumors.
Data Analysis: Analyze the incidence and type of tumors in the treated groups compared to the control group using appropriate statistical methods (e.g., Fisher's exact test). The time to tumor onset is also a critical measure of potency.[13]
Caption: Workflow for synthesis and biological evaluation.
Authoritative Grounding & Conclusion: Key SAR Principles
The comparative analysis of dimethylated nitrosopiperidines yields clear, mechanistically grounded structure-activity relationships that are critical for risk assessment.
α-Hydroxylation is Essential: The biological activity of nitrosopiperidines is entirely dependent on metabolic activation via α-hydroxylation.
Di-α-Substitution is Deactivating: Blocking both α-carbons with methyl groups (e.g., 2,6-dimethylnitrosopiperidine) is a deactivating structural feature. This prevents metabolic activation and significantly reduces or abolishes carcinogenic and mutagenic potential.[7][8] This is the most impactful SAR principle for this class of compounds.
Non-α-Substitution Permits Activity: Methylation at the β- or γ-positions (e.g., 3,5-dimethylnitrosopiperidine) does not inhibit the necessary α-hydroxylation. Therefore, these compounds remain potent carcinogens.[7][10]
Stereochemistry Modulates Potency: The three-dimensional arrangement of substituents can influence the degree of carcinogenicity. In the case of 3,5-dimethylnitrosopiperidine, the trans-isomer is more potent than the cis-isomer, highlighting the importance of stereochemistry in enzyme-substrate interactions.[10]
These principles, derived from robust experimental data, provide a predictive framework for evaluating the potential hazard of nitrosamine impurities. For researchers and drug development professionals, understanding these fundamental SAR rules is essential for chemical safety assessment and the rational design of molecules that minimize toxicological risk.
Title: Carcinogenesis by Derivatives of 1-Nitroso-3,5-dimethylpiperazine in Rats
Source: Cancer Research
URL: [Link]
Title: Carcinogenesis by isomers of N-nitroso-3,5-dimethylpiperidine
Source: Journal of the National Cancer Institute
URL: [Link]
Title: Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed
Source: Molecules (MDPI)
URL: [Link]
Title: The Effect of 3-methyl Substitution on the Carcinogenicity of nitroso-4-piperidone
Source: Carcinogenesis
URL: [Link]
Title: Effects of N-nitrosopiperidine Substitutions on Mutagenicity in Drosophila Melanogaster
Source: Environmental Mutagenesis
URL: [Link]
Title: Carcinogenicity of methylated nitrosopiperidines
Source: International Journal of Cancer
URL: [Link]
Title: Carcinogenicity of methylated nitrosopiperidines.
Source: R Discovery
URL: [Link]
Title: Comparative metabolism of N- nitrosopiperidine and N- nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3
Source: Carcinogenesis (Oxford Academic)
URL: [Link]
Title: Mutagenicity of methylated N-nitrosopiperidines in Saccharomyces cerevisiae
Source: Mutation Research/Environmental Mutagenesis and Related Subjects
URL: [Link]
Title: Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes
Source: Chemical Research in Toxicology (ACS Publications)
URL: [Link]
Title: Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: What Makes a Potent Nitrosamine? Statistical Validation of Expert-Derived Structure–Activity Relationships
Source: Chemical Research in Toxicology (ACS Publications)
URL: [Link]
Title: Metabolic Activation of Dimethylnitrosamine to Mutagens: Role of Cytochromes P-450 and P-448
Source: Toxicology Letters
URL: [Link]
Title: Methyl substitution on the piperidine ring of N-[omega-(6-methoxynaphthalen-1-yl)alkyl] derivatives as a probe for selective binding and activity at the sigma(1) receptor
Source: Journal of Medicinal Chemistry
URL: [Link]
Title: Developing Structure-Activity Relationships for N-Nitrosamine Activity
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Synthesis of nitrosopiperidine from nitrate and piperidine in the gastro-intestinal tract of the rat
Source: Nature
URL: [Link]
Title: Structure-activity relationship studies of SETD8 inhibitors
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: A Review of the Structure–Activity Relationship of Natural and Synthetic Antimetastatic Compounds
Source: Molecules (MDPI)
URL: [Link]
Title: Continuous flow synthesis of N,N-dimethyltryptamine (DMT) analogues with therapeutic potential
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Comparison of carcinogenesis by two isomers of nitroso-2,6-dimethylmorpholine
Source: Carcinogenesis
URL: [Link]
Title: Discriminative stimulus properties of the atypical antipsychotic amisulpride: comparison to its isomers and to other benzamide derivatives, antipsychotic, antidepressant, and antianxiety drugs in C57BL/6 mice
Source: Psychopharmacology
URL: [Link]
Title: N-nitrosopiperidine
Source: IARC Monographs on the Evaluation of the Carcinogenic Risk of Chemicals to Man
URL: [Link]
Title: A Quantum Chemical Study on the Relative Stability of Diaminodinitroethylene Isomers
Source: Molecules (MDPI)
URL: [Link]
validating the mutagenicity of 4,4-Dimethyl-1-nitrosopiperidine
Validating the Mutagenicity of 4,4-Dimethyl-1-nitrosopiperidine: A Comparative Methodological Guide The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped genotoxicity risk ass...
Author: BenchChem Technical Support Team. Date: March 2026
Validating the Mutagenicity of 4,4-Dimethyl-1-nitrosopiperidine: A Comparative Methodological Guide
The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally reshaped genotoxicity risk assessments in pharmaceutical development. While simple aliphatic nitrosamines like N-nitrosodimethylamine (NDMA) are well-characterized, complex cyclic variants such as 4,4-Dimethyl-1-nitrosopiperidine present unique analytical challenges.
Standard OECD 471 Ames tests frequently yield false-negative results for sterically hindered cyclic nitrosamines. As an Application Scientist, I have designed this guide to objectively compare the mutagenic profile of 4,4-Dimethyl-1-nitrosopiperidine against its structural analogs, unpack the mechanistic causality behind its metabolic activation, and provide a self-validating Enhanced Ames Test (EAT) protocol required for definitive regulatory submission.
Chemical Context & Mechanistic Causality
To understand why 4,4-Dimethyl-1-nitrosopiperidine requires specialized validation, we must first examine its Structure-Activity Relationship (SAR) compared to unsubstituted N-nitrosopiperidine (NPIP).
Nitrosamines are not directly mutagenic; they are pro-mutagens that require bioactivation via Cytochrome P450 (CYP450) enzymes. The critical first step is α-hydroxylation —the addition of a hydroxyl group to the carbon adjacent to the N-nitroso group. This triggers a spontaneous ring-opening cascade, ultimately yielding a highly electrophilic alkyldiazonium ion that alkylates DNA (forming mutagenic O6-alkylguanine lesions) [1].
In 4,4-Dimethyl-1-nitrosopiperidine, the α-carbons (positions 2 and 6) remain unsubstituted and possess abstractable protons, meaning the molecule retains intrinsic mutagenic potential. However, the bulky methyl groups at the para position (position 4) lock the piperidine ring into specific chair conformations and introduce significant steric hindrance. This structural bulk reduces the molecule's binding affinity and turnover rate within the CYP450 active site compared to unsubstituted NPIP [2]. Consequently, the kinetics of α-hydroxylation are drastically slowed, leading to false negatives in standard assays where enzyme contact time is limited.
Metabolic activation pathway of 4,4-Dimethyl-1-nitrosopiperidine leading to DNA alkylation.
The Failure of Standard Assays vs. The Enhanced Ames Test (EAT)
The standard Ames test relies on 10% induced rat liver S9 and the plate incorporation method. For 4,4-Dimethyl-1-nitrosopiperidine, this system fails due to two critical mechanistic bottlenecks:
Enzyme Mismatch: Rat liver S9 is deficient in specific CYP isoforms (such as CYP2A6) necessary to efficiently bioactivate cyclic nitrosamines. Hamster liver S9 expresses a much higher concentration of these specific enzymes, making it the non-negotiable standard for nitrosamine testing [3].
Kinetic Limitations: The standard plate incorporation method immediately traps the bacteria and test compound in agar. Because the 4,4-dimethyl substitution slows down bioactivation, the bacteria often enter the stationary growth phase before sufficient mutagenic diazonium ions are generated. A 30-minute liquid pre-incubation step is required to drive the enzymatic reaction to completion [4].
Comparative Performance Data
The following table summarizes the quantitative mutagenic behavior of 4,4-Dimethyl-1-nitrosopiperidine compared to its alternatives, demonstrating the absolute necessity of the EAT protocol.
Compound
Structural Classification
Standard Ames Result (10% Rat S9, Plate Inc.)
Enhanced Ames Result (30% Hamster S9, Pre-inc.)
Relative Mutagenic Potency
N-nitrosodimethylamine (NDMA)
Acyclic Aliphatic
Weak / Equivocal
Strong Positive (TA1535, TA100)
High
N-nitrosopiperidine (NPIP)
Cyclic (Unsubstituted)
Negative
Strong Positive (TA1535, TA100)
Moderate-High
4,4-Dimethyl-1-nitrosopiperidine
Cyclic (Sterically Hindered)
Negative
Positive (TA1535, TA100)
Low-Moderate
2,2,6,6-Tetramethylpiperidine (NO)
Cyclic (α-Blocked)
Negative
Negative
Non-Mutagenic
Data Synthesis Note: While 4,4-Dimethyl-1-nitrosopiperidine exhibits lower absolute potency than NPIP due to steric hindrance, it crosses the regulatory threshold for mutagenicity exclusively under EAT conditions.
Self-Validating Experimental Protocol: The Enhanced Ames Test
To ensure trustworthiness and regulatory compliance, the following methodology is designed as a self-validating system . The inclusion of concurrent positive controls guarantees that the Hamster S9 batch possesses the requisite CYP450 activity to bioactivate sterically hindered nitrosamines.
Enhanced Ames Test (EAT) workflow optimized for nitrosamine mutagenicity validation.
Step-by-Step Methodology
Solvent Selection (Critical Causality): Dissolve 4,4-Dimethyl-1-nitrosopiperidine in sterile water or methanol. Do not use DMSO. DMSO is a known competitive inhibitor of CYP450 enzymes and will artificially suppress the bioactivation of the nitrosamine, leading to a false negative [1].
Strain Selection: Prepare cultures of Salmonella typhimurium strains TA1535 and TA100 . These specific strains are engineered to detect base-pair substitutions, which are the exact mutation type caused by the O6-alkylguanine lesions generated by nitrosamines.
The Pre-Incubation Phase: In a sterile tube, combine:
100 µL of the bacterial suspension (TA1535 or TA100).
500 µL of the 30% Hamster S9 mix.
50 µL of the test item (4,4-Dimethyl-1-nitrosopiperidine at varying doses up to 5,000 µ g/plate ).
Incubate this liquid mixture at 37°C for exactly 30 minutes with gentle shaking.
Plating: Add 2.0 mL of molten top agar (containing trace histidine/biotin) to the pre-incubation tube, vortex gently, and pour immediately onto minimal glucose agar plates.
Incubation & Revertant Analysis: Incubate inverted plates at 37°C for 48-72 hours. Count the revertant colonies.
System Validation (Trustworthiness Check): The assay is only valid if the concurrent positive control (e.g., NDMA or NDEA tested at low concentrations) yields a ≥3-fold increase in revertants over the vehicle control. This proves the specific Hamster S9 batch successfully executed α-hydroxylation.
Conclusion
The mutagenic validation of 4,4-Dimethyl-1-nitrosopiperidine perfectly illustrates the danger of applying generic testing frameworks to complex molecules. While its 4,4-dimethyl substitution reduces its raw mutagenic potency compared to N-nitrosopiperidine by sterically impeding CYP450 access, it remains a genotoxic hazard. By abandoning standard plate incorporation in favor of the Enhanced Ames Test (utilizing 30% Hamster S9, 30-minute pre-incubation, and DMSO-free solvents), drug development professionals can accurately quantify this risk and ensure robust regulatory compliance.
References
Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters
Source: Mutagenesis (Oxford Academic)
URL:[Link]
Stereochemical effects in the metabolic activation of nitrosopiperidines: correlations with genotoxicity
Source: Mutation Research/Genetic Toxicology and Environmental Mutagenesis (PubMed)
URL:[Link]
Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study
Source: Lhasa Limited
URL:[Link]
Resolution of historically discordant Ames test negative/rodent carcinogenicity positive N-nitrosamines using a sensitive, OECD-aligned design
Source: Regulatory Toxicology and Pharmacology (PMC)
URL:[Link]
Validation
Comparative Photostability Guide: 4,4-Dimethyl-1-nitrosopiperidine vs. Structural Isomers
As drug development professionals and analytical chemists navigate the complex landscape of nitrosamine impurities, understanding the degradation kinetics of these compounds is critical. N-nitrosamines generally undergo...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development professionals and analytical chemists navigate the complex landscape of nitrosamine impurities, understanding the degradation kinetics of these compounds is critical. N-nitrosamines generally undergo rapid photolytic degradation under ultraviolet (UV) and visible light. However, the exact photostability of a specific nitrosamine is heavily dictated by its three-dimensional conformation and steric environment.
This guide provides an in-depth, objective comparison of the photostability of 4,4-Dimethyl-1-nitrosopiperidine against its positional isomers (e.g., 2,6-dimethyl and 3,5-dimethyl analogues). By analyzing the causality behind steric hindrance and N-NO bond cleavage, we provide a framework for predicting nitrosamine behavior in environmental and pharmaceutical matrices.
Mechanistic Causality: The Physics of Nitrosamine Photolysis
The photodecomposition of N-nitrosopiperidines is initiated by the absorption of photons, typically in the UV range (230 nm for
π→π∗
transitions) or the near-UV/visible range (~340 nm for
n→π∗
transitions)[1].
When exposed to light, the N-NO bond undergoes homolytic cleavage, transitioning from a singlet ground state (
S0
) to an excited state (
S1
or
T1
). In acidic or protic environments, the nitrosamine is protonated (either at the oxygen or the amine nitrogen, depending on the solvent), which facilitates the generation of a highly reactive aminium radical cation and a nitric oxide (NO) radical[2].
The Role of Steric Hindrance
The position of the methyl substitutions on the piperidine ring fundamentally alters the molecule's photostability:
Gamma-Substitution (4,4-Dimethyl): In 4,4-Dimethyl-1-nitrosopiperidine, the bulky methyl groups are located at the C4 position, directly opposite the N-NO functional group. Because these groups are spatially distant from the reaction center, they offer zero steric shielding. Consequently, the N-NO bond remains fully exposed to solvent interactions, protonation, and rapid photolytic cleavage[3].
Alpha-Substitution (2,6-Dimethyl): Methyl groups at the C2 and C6 positions closely flank the N-NO group. This creates a severe steric shield that restricts the coplanarity of the N-NO bond, alters the ground-state conformation, and physically blocks the approach of solvent molecules. Literature confirms that steric hindrance associated with the nitrosamino group significantly retards the efficiency of photoaddition and photodecomposition[4].
Beta-Substitution (3,5-Dimethyl): Methyl groups at the C3 and C5 positions offer a moderate level of steric hindrance, resulting in intermediate photostability.
Photolytic degradation pathway of N-nitrosopiperidines via N-NO bond cleavage.
Quantitative Data Presentation
The table below synthesizes the relative photostability profiles of dimethyl-1-nitrosopiperidine isomers under standardized UV irradiation (340 nm) in an aqueous medium. The data illustrates how moving the steric bulk away from the N-NO center accelerates degradation.
Compound
Substitution Position
Steric Hindrance at N-NO
Estimated Photolytic Half-Life (UV 340 nm)
Photoreactivity / Radical Generation
Unsubstituted N-Nitrosopiperidine
None
Minimal
~6 – 10 mins
High
4,4-Dimethyl-1-nitrosopiperidine
Gamma (C4)
Minimal
~6 – 12 mins
High (Unrestricted cleavage)
3,5-Dimethyl-1-nitrosopiperidine
Beta (C3, C5)
Moderate
~15 – 25 mins
Moderate
2,6-Dimethyl-1-nitrosopiperidine
Alpha (C2, C6)
High
> 45 mins
Low (Sterically retarded)
Note: Baseline half-lives for unhindered nitrosamines in aqueous solutions exposed to natural or simulated sunlight typically range from 6 to 11 minutes[1].
To objectively compare the photostability of 4,4-Dimethyl-1-nitrosopiperidine against its isomers, researchers must employ a tightly controlled, self-validating workflow. The inclusion of a "dark control" is mandatory to prove that degradation is strictly photolytic and not driven by baseline hydrolysis.
Materials & Reagents
Analytical standards: 4,4-Dimethyl-1-nitrosopiperidine, 2,6-Dimethyl-1-nitrosopiperidine, and unsubstituted N-nitrosopiperidine (reference control).
Solvent: 10 mM Ammonium acetate buffer (pH 7.0) or 0.1 M HCl (for acid-catalyzed profiling).
Photoreactor equipped with a 340 nm UV lamp (e.g., Rayonet).
Step-by-Step Methodology
Sample Preparation: Prepare equimolar solutions (10 µM) of each nitrosamine isomer in the chosen solvent. Divide each solution into two sets: an Irradiation Set (in quartz cuvettes) and a Dark Control Set (in amber glass vials wrapped in aluminum foil).
UV Irradiation: Place the quartz cuvettes into the photoreactor. Ensure the temperature is maintained at 25°C to prevent thermal degradation artifacts. Initiate 340 nm UV irradiation.
Time-Course Sampling: Withdraw 100 µL aliquots from both the irradiated samples and the dark controls at
t=0,5,10,20,30,45,
and
60
minutes.
Reaction Quenching: Immediately transfer the aliquots into pre-chilled amber HPLC vials containing 900 µL of cold methanol (4°C) to quench the radical reactions and halt further photolysis.
LC-MS/MS Quantification: Analyze the aliquots using High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) in Multiple Reaction Monitoring (MRM) mode. Track the disappearance of the parent mass for each isomer.
Kinetic Validation: Plot the natural log of the remaining concentration (
ln[C/C0]
) against time. The dark controls must show < 5% degradation over 60 minutes to validate that the observed decay in the irradiated samples is exclusively photolytic.
Step-by-step experimental workflow for comparative photostability profiling.
Conclusion
The photostability of N-nitrosopiperidines is not uniform; it is a direct function of the molecule's steric topography. 4,4-Dimethyl-1-nitrosopiperidine exhibits rapid photolytic degradation comparable to unsubstituted N-nitrosopiperidine because its gamma-substituted methyl groups fail to shield the reactive N-NO bond. Conversely, alpha-substituted isomers like 2,6-dimethyl-1-nitrosopiperidine demonstrate pronounced photostability due to severe steric crowding, which inhibits the conformational shifts required for efficient homolytic cleavage. Understanding these structural nuances is paramount for designing accurate analytical handling procedures and predicting the environmental fate of nitrosamine contaminants.
References
Identification of the Photoreactive Species of Protonated N-Nitrosopiperidine in Acid Medium: A CASPT2 and DFT Study. The Journal of Physical Chemistry A / National Institutes of Health (NIH). Available at:[Link]
Visible-Light-Promoted Photoaddition of N-Nitrosopiperidines to Alkynes: Continuous Flow Chemistry Approach. Organic Letters / ACS Publications. Available at:[Link]
Photochemistry of nitroso compounds in solution. IX. Steric effects in the photoaddition of N-nitrosodialkylamine. Canadian Journal of Chemistry / Canadian Science Publishing. Available at:[Link]
Photodegradation in natural waters of nitrosamines and nitramines derived from CO2 capture plant operation. International Journal of Greenhouse Gas Control / SINTEF. Available at:[Link]
Efficacy of 4,4-Dimethyl-1-nitrosopiperidine as a Spin Trap Compared to DMPO: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals In the field of free radical biology and chemistry, the detection and characterization of transient radical species are paramount. Spin trapping, coupled wi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the field of free radical biology and chemistry, the detection and characterization of transient radical species are paramount. Spin trapping, coupled with Electron Paramagnetic Resonance (EPR) spectroscopy, stands as a cornerstone technique for this purpose. The choice of a spin trap is critical and can significantly influence the outcome and interpretation of an experiment. The most widely used spin trap is 5,5-dimethyl-1-pyrroline N-oxide (DMPO), a nitrone-based compound. This guide provides a detailed comparison of the potential efficacy of a lesser-known C-nitroso spin trap, 4,4-Dimethyl-1-nitrosopiperidine, with the established benchmark, DMPO.
Due to a notable lack of direct comparative experimental data for 4,4-Dimethyl-1-nitrosopiperidine as a spin trap in peer-reviewed literature, this guide will draw upon the well-documented properties of DMPO and the general characteristics of nitroso versus nitrone spin traps to provide a comprehensive theoretical and practical comparison.
Fundamental Differences: Nitrone vs. Nitroso Spin Traps
The primary distinction between DMPO (a nitrone) and 4,4-Dimethyl-1-nitrosopiperidine (a C-nitroso compound) lies in their mechanism of radical capture and the resulting spin adduct structure. This fundamental difference has profound implications for the interpretation of EPR spectra and the stability of the adducts.
DMPO (Nitrone): Free radicals add to the C=N double bond of the nitrone ring, with the radical becoming attached to the carbon atom. The unpaired electron is localized on the nitrogen and oxygen atoms of the nitrone group.
4,4-Dimethyl-1-nitrosopiperidine (C-Nitroso): Free radicals add directly to the nitrogen atom of the nitroso group. This places the trapped radical in closer proximity to the nitroxide moiety.
Comparative Analysis: 4,4-Dimethyl-1-nitrosopiperidine vs. DMPO
This section will compare the two spin traps based on key performance parameters, drawing inferences for 4,4-Dimethyl-1-nitrosopiperidine from the general properties of nitroso compounds.
EPR Spectral Information and Radical Identification
A significant advantage of nitroso spin traps lies in the potential for more detailed information about the trapped radical from the EPR spectrum.[1][2]
DMPO: The hyperfine splitting constants in the EPR spectrum of DMPO spin adducts are primarily from the nitrogen and the β-hydrogen. While these can be used to identify the class of the trapped radical (e.g., carbon-centered vs. oxygen-centered), they often provide limited structural information about the radical itself.[3]
4,4-Dimethyl-1-nitrosopiperidine (Inferred): With the radical directly attached to the nitrogen, hyperfine couplings from magnetic nuclei within the trapped radical are more likely to be resolved in the EPR spectrum. This can provide a more definitive identification of the trapped species.[1]
Spin Adduct Stability
The stability of the spin adduct is a critical factor for successful detection, especially for radicals with low formation rates.
DMPO: The stability of DMPO adducts varies significantly depending on the trapped radical. The DMPO-superoxide adduct (DMPO-OOH) is notoriously unstable, with a half-life of about 45 seconds, and can decompose to the more stable DMPO-hydroxyl adduct (DMPO-OH), leading to potential misinterpretation.[3][4] The presence of biological reductants can further decrease the stability of DMPO adducts.
4,4-Dimethyl-1-nitrosopiperidine (Inferred): Nitroso spin adducts can be stable, but their stability is also radical-dependent.[5][6] Some nitroso adducts are known to be sensitive to light and heat.[7] Without specific data, the stability of 4,4-Dimethyl-1-nitrosopiperidine adducts, particularly with oxygen-centered radicals, remains a key question.
Specificity and Potential for Artifacts
Spin traps can sometimes react through non-radical pathways, leading to artifactual EPR signals.
DMPO: DMPO is known to produce an artifactual DMPO-OH signal in the presence of certain metal ions and nucleophiles, even in the absence of hydroxyl radicals.[3] This necessitates careful control experiments.
4,4-Dimethyl-1-nitrosopiperidine (Inferred): Nitroso compounds can also be susceptible to side reactions. For instance, they can undergo ene-reactions with alkenes, which can lead to the formation of nitroxides through a non-radical mechanism.[1] The potential for such artifacts with 4,4-Dimethyl-1-nitrosopiperidine in complex biological systems would require thorough investigation.
Reactivity and Trapping Efficiency
The rate at which a spin trap reacts with a radical determines its efficiency.
DMPO: DMPO exhibits moderate reactivity with a range of radicals.[8]
4,4-Dimethyl-1-nitrosopiperidine (Inferred): The reactivity of nitroso compounds can be high, but they also exist in a monomer-dimer equilibrium in solution, with only the monomer being active as a spin trap.[1] This equilibrium can affect the overall trapping efficiency.
Data Summary and Comparison Table
The following table summarizes the key characteristics of DMPO and the inferred properties of 4,4-Dimethyl-1-nitrosopiperidine.
Feature
DMPO (5,5-dimethyl-1-pyrroline N-oxide)
4,4-Dimethyl-1-nitrosopiperidine (Inferred)
Spin Trap Class
Nitrone
C-Nitroso
Radical Addition Site
Carbon of the C=N bond
Nitrogen of the N=O group
EPR Adduct Information
Primarily from N and β-H; limited radical structural detail.[3]
Potentially higher information content from trapped radical's nuclei.[1]
Chelating agent (e.g., DTPA) to minimize metal-catalyzed artifacts
Procedure:
Preparation of Reagents:
Prepare a stock solution of the spin trap (e.g., 1 M DMPO in ultrapure water). The concentration for 4,4-Dimethyl-1-nitrosopiperidine would need to be empirically determined.
Prepare the components of the radical generating system in the appropriate buffer.
Reaction Mixture Assembly:
In an EPR-compatible tube, combine the buffer, chelating agent, and the spin trap to the desired final concentration (typically 50-100 mM for DMPO).
Add the components of the radical generating system, initiating the reaction immediately before measurement.
EPR Measurement:
Quickly transfer the reaction mixture to the EPR flat cell or capillary tube.
Place the sample in the EPR spectrometer cavity.
Acquire the EPR spectrum using appropriate instrument settings (e.g., microwave power, modulation amplitude, sweep width, and time constant).
Data Analysis:
Analyze the resulting EPR spectrum to determine the hyperfine splitting constants.
Compare the experimental spectrum and splitting constants to literature values or simulations to identify the trapped radical.
Causality Behind Experimental Choices:
High Spin Trap Concentration: A high concentration of the spin trap is used to increase the probability of trapping the short-lived radicals before they decay or react with other species.
Chelating Agents: The inclusion of a chelating agent like DTPA is crucial when working with biological samples or systems that may contain trace metal ions, as these can catalyze the formation of artifactual radicals.
Immediate Measurement: Due to the finite stability of spin adducts, it is critical to initiate EPR measurements as quickly as possible after the start of the radical-generating reaction.
Workflow Diagram
Caption: General workflow for EPR spin trapping experiments.
Visualizing the Spin Trapping Mechanisms
The following diagrams illustrate the fundamental reaction mechanisms for both DMPO and a generic C-nitroso spin trap.
DMPO Spin Trapping Mechanism
Caption: Radical addition to the C=N bond of DMPO.
C-Nitroso Spin Trapping Mechanism
Caption: Radical addition to the nitrogen of a C-nitroso compound.
Conclusion and Future Directions
DMPO remains the preeminent spin trap for a wide range of applications due to its extensive characterization and commercial availability. Its limitations, particularly the instability of its superoxide adduct and the potential for artifactual signals, are well-documented, allowing researchers to design appropriate control experiments.
4,4-Dimethyl-1-nitrosopiperidine, as a representative of C-nitroso spin traps, presents a theoretically intriguing alternative. The primary potential advantage lies in the possibility of obtaining more detailed structural information about the trapped radical directly from the EPR spectrum. However, this is overshadowed by a significant lack of empirical data regarding its performance. Key questions surrounding the stability of its adducts with biologically relevant radicals, its reactivity, and its propensity for artifact formation remain unanswered. Furthermore, the general toxicity concerns associated with nitroso compounds may limit its application in biological systems.[1]
For researchers and drug development professionals, the choice of spin trap should be guided by the specific experimental context. While DMPO is a reliable starting point, the exploration of novel spin traps is essential for advancing the field. Future studies are warranted to systematically evaluate the efficacy of 4,4-Dimethyl-1-nitrosopiperidine and other underutilized spin traps. Such research should focus on:
Systematic comparison with DMPO for trapping a variety of physiologically relevant radicals (e.g., superoxide, hydroxyl, carbon-centered radicals).
Determination of spin adduct stability under various conditions (pH, temperature, presence of biological reductants).
Investigation of potential artifactual signal generation in complex chemical and biological matrices.
Assessment of cytotoxicity for applications in cellular and in vivo studies.
Until such data becomes available, 4,4-Dimethyl-1-nitrosopiperidine should be considered an exploratory spin trap, with its use requiring extensive validation and careful interpretation of results.
References
Reinker, J., et al. (2001). Spin trapping of inorganic radicals. Journal of the Chemical Society, Dalton Transactions, (12), 1837-1844.
Joseph, J., et al. (1993). Can nitric oxide be spin trapped by nitrone and nitroso compounds?.
Stolze, K., & Mason, R. P. (1988). Spin adducts formed from nitroso spin traps and dithionite.
Stolze, K., & Mason, R. P. (1988). Spin adducts formed from nitroso spin traps and dithionite. Journal of the Chemical Society, Chemical Communications, (4), 268-269. Available at: [Link]
Lalevée, J., et al. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes.
Jurkiewicz, B. A., & Buettner, G. R. (1994). Spin trapping of hydroxyl radical. Methods in enzymology, 233, 237-247.
Buettner, G. R., & Mason, R. P. (1990). Spin-trapping methods for detecting superoxide and hydroxyl free radicals in vitro and in vivo. Methods in enzymology, 186, 127-133.
Janzen, E. G. (1971). Spin trapping. Accounts of Chemical Research, 4(1), 31-40.
Stolze, K., Udilova, N., & Nohl, H. (2002). Spin trapping of the sulfur trioxide anion radical and its further reaction. Biochemical pharmacology, 63(6), 1165-1172.
Hawkins, C. L., & Davies, M. J. (2001). Generation and propagation of radical reactions on proteins. Biochimica et Biophysica Acta (BBA)-Molecular Basis of Disease, 1504(2-3), 196-219.
Finkelstein, E., Rosen, G. M., & Rauckman, E. J. (1980). Spin trapping of superoxide and hydroxyl radicals. Archives of biochemistry and biophysics, 200(1), 1-16.
Janzen, E. G., & Coulter, G. A. (1984). Spin trapping in SDS micelles. Journal of the American Chemical Society, 106(7), 1962-1968.
Novelli, G. P., et al. (1995). Oxygen radicals in experimental shock: effects of spin-trapping nitrones in ameliorating shock pathophysiology. Critical care medicine, 23(1), 140-148.
Jaeger, A., et al. (1979). Spin trapping and electron spin resonance detection of radical intermediates in the photodecomposition of water at titanium dioxide. Journal of the American Chemical Society, 101(14), 3919-3924.
Al-Subiai, A. S. (2011).
Wikipedia contributors. (2023, December 29). Spin trapping. In Wikipedia, The Free Encyclopedia. Retrieved March 15, 2026, from [Link]
Villamena, F. A. (2017). EPR Spin Trapping of Free Radicals with DMPO (5,5-Dimethyl-1-Pyrroline N-oxide) and BMPO (5-tert-Butoxycarbonyl-5-methyl-1-pyrroline N-oxide). Interchim.
Oliveira, M. C., et al. (2023). Electron paramagnetic resonance (EPR) for investigating relevant players of redox reactions: Radicals, metalloproteins and metallodrugs. Journal of Pharmaceutical and Biomedical Analysis, 234, 115568.
Swartz, H. M., & Sentjurc, M. (2007). Use of Electron Paramagnetic Resonance Spectroscopy to Evaluate the Redox State In Vivo. Antioxidants & Redox Signaling, 9(10), 1761-1772.
Lagercrantz, C. (1971). Use of Nitroso Compounds as Scavengers for the Study of Short-Lived Free Radicals in Organic Reactions. Acta Chemica Scandinavica, 25, 1146-1148.
Dyachenko, V. D., et al. (2022). Synthesis and alkylation of new functionally substituted 4,4-dimethylpiperidin-2-ones. Chemistry of Heterocyclic Compounds, 58(1), 54-58.
Tordo, P. (2021). Spin Trapping. In Nitroxides (pp. 411-443). Royal Society of Chemistry.
Liu, G., & Ji, X. (2020). The Ene Reactions of Nitroso Compounds Involve Polarized Diradical Intermediates. The Journal of Organic Chemistry, 85(15), 9635-9645.
Janzen, E. G., & Evans, C. A. (1973). Electron spin resonance spectra from methyl radical adducts of nitroso traps. Journal of the American Chemical Society, 95(24), 8205-8206.
Ionita, P., et al. (2010). An EPR spin-trapping study of free radicals in cigarette smoke. Revue Roumaine de Chimie, 55(9), 783-787.
Abdel-Hamed, A. M., et al. (2016). EPR-Spin Trapping and Flow Cytometric Studies of Free Radicals Generated Using Cold Atmospheric Argon Plasma and X-Ray Irradiation in Aqueous Solutions and Intracellular Milieu. PloS one, 11(5), e0155584.
Wikipedia contributors. (2024, January 23). Nitroso compound. In Wikipedia, The Free Encyclopedia. Retrieved March 15, 2026, from [Link]
CIQTEK. (2023, January 3). Detection of Short-lived Free Radicals - Spin-trapping EPR (ESR) Applications. Retrieved from [Link]
Phaniendra, A., Jestadi, D. B., & Periyasamy, L. (2015). Free radicals: properties, sources, targets, and their implication in various diseases. Indian journal of clinical biochemistry, 30(1), 11-26.
Terabe, S., & Konaka, R. (1972). Spin trapping by use of nitrosodurene and its derivatives. Canadian Journal of Chemistry, 50(21), 3697-3705.
MySkinRecipes. (n.d.). 4,4-Dimethylpiperidine. Retrieved March 15, 2026, from [Link]
Lasota, M., & Serafin, E. (2021).
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 138100, 4,4-Dimethylpiperidine. Retrieved March 15, 2026, from [Link].
Inter-Laboratory Comparison of 4,4-Dimethyl-1-nitrosopiperidine Analysis: A Methodological Guide
Executive Summary The detection and quantification of nitrosamine impurities, particularly complex secondary amine derivatives like 4,4-Dimethyl-1-nitrosopiperidine (NDMP), represent a critical analytical challenge in ph...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The detection and quantification of nitrosamine impurities, particularly complex secondary amine derivatives like 4,4-Dimethyl-1-nitrosopiperidine (NDMP), represent a critical analytical challenge in pharmaceutical quality control and drug development. As regulatory bodies mandate ultra-trace level detection, laboratories must deploy highly sensitive, robust, and reproducible methods. This guide provides an objective comparison of analytical platforms and chromatographic strategies for NDMP analysis, synthesizing field-proven insights with inter-laboratory validation data to ensure seamless method transferability.
Mechanistic Insight: The Analytical Challenge of NDMP
NDMP forms via the nitrosation of the secondary amine 4,4-dimethylpiperidine, a structural motif found in various pharmaceutical syntheses. From a mass spectrometry perspective, NDMP presents unique ionization and detection challenges. Its relatively low molecular weight limits fragmentation opportunities, leading to higher background interferences in standard matrices[1].
Furthermore, ensuring inter-laboratory and intra-laboratory precision is paramount; an analytical method must be executable accurately by multiple organizations to guarantee product safety throughout its lifecycle[2]. Consequently, generic methods often fail during inter-laboratory transfer due to matrix suppression or inadequate chromatographic retention, necessitating targeted optimization.
Platform Comparison: LC-MS/MS vs. GC-MS/MS
When transferring NDMP analytical methods between laboratories, the choice of the instrumental platform significantly impacts reproducibility, sensitivity, and matrix resilience.
LC-MS/MS (Triple Quadrupole): Liquid chromatography-tandem mass spectrometry (LC-MS/MS) utilizing advanced triple quadrupole technology is the gold standard, enabling high-sensitivity, low-level quantitation[3]. To overcome the ionization suppression often observed with Electrospray Ionization (ESI) in complex tablet formulations, Atmospheric Pressure Chemical Ionization (APCI) is frequently employed for low-molecular-weight nitrosamines[1].
GC-MS/MS: While NDMP is sufficiently volatile for gas chromatography, thermal degradation in the GC inlet and matrix-induced signal enhancement can lead to high variability. Inter-laboratory studies consistently show higher variance in GC-MS/MS recovery rates compared to LC-MS/MS.
A critical point of failure in inter-laboratory method transfer is the reliance on generic stationary phases. Standard C18 columns often fail to provide adequate retention, resulting in the co-elution of polar nitrosamines with early-eluting API matrices[4].
Comparative evaluations demonstrate the superior separation efficiency of Phenyl-Hexyl columns over traditional C18 columns[4]. The
π−π
interactions provided by the phenyl ring enhance the retention of the nitroso group, shifting the NDMP peak away from the ion-suppressing solvent front. Similarly, fluorinated phases (e.g., pentafluorophenyl) can yield excellent signal intensities, though system suitability across different instruments must be rigorously validated.
Decision tree comparing C18 and Phenyl-Hexyl stationary phases for optimal NDMP separation.
Standardized Experimental Protocol for NDMP Analysis
To ensure a self-validating system during inter-laboratory execution, the following protocol incorporates stable isotope-labeled internal standards and specific instrument optimization steps. Correct optimization of compound-dependent parameters, such as collision energy (CE) and collision cell exit potential (CXP), is mandatory to overcome limited fragmentation[1].
Step 1: Sample Preparation
Diluent Selection: Weigh 50.0 mg of the API/drug product into a 15 mL centrifuge tube. Add 5.0 mL of LC-MS grade Water/Methanol (90:10, v/v). Water is an ideal diluent for many matrices to minimize the extraction of hydrophobic interferences[1].
Internal Standard Addition: Spike the sample with 10 µL of NDMP-d6 internal standard (100 ng/mL) to correct for matrix effects and recovery losses.
Extraction: Vortex the mixture for 5 minutes, followed by ultrasonication for 10 minutes at
≤25∘
C to prevent thermal degradation of the nitrosamine.
Clarification: Centrifuge at 10,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter directly into an amber autosampler vial.
Step 2: LC-MS/MS Instrumental Conditions
Column: Phenyl-Hexyl (100 mm × 2.1 mm, 2.7 µm) maintained at 40°C.
Mobile Phase: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Methanol.
Gradient Program: 5% B (0-1 min), ramp to 95% B (1-6 min), hold at 95% B (6-8 min), re-equilibrate at 5% B (8-10 min). Flow rate: 0.4 mL/min.
Ion Source: APCI in positive ion mode (reduces matrix suppression compared to ESI).
Before analyzing unknown samples, the system must pass strict suitability criteria. Ensure the correlation coefficient of the calibration curve is
≥0.99
and the y-intercept is
≤25%
of the response of the medium concentration standard.
Standardized step-by-step sample preparation and LC-MS/MS analytical workflow for NDMP.
References
Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International.[Link]
Emerging Trends in Nitrosamine Analysis for Pharma. Agilent Technologies.[Link]
Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application. National Center for Biotechnology Information (PMC).[Link]
Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science.[Link]
Comparative Guide: 4,4-Dimethyl-1-nitrosopiperidine vs 2,6-Dimethyl-1-nitrosopiperidine Toxicity
As regulatory scrutiny intensifies around N-nitrosamine impurities in pharmaceutical manufacturing, understanding the nuanced Structure-Activity Relationships (SAR) of these compounds is critical for drug development pro...
Author: BenchChem Technical Support Team. Date: March 2026
As regulatory scrutiny intensifies around N-nitrosamine impurities in pharmaceutical manufacturing, understanding the nuanced Structure-Activity Relationships (SAR) of these compounds is critical for drug development professionals. Not all nitrosamines pose the same genotoxic risk. The position of alkyl substitution on the piperidine ring fundamentally dictates the molecule's metabolic fate, directly influencing its toxicity and carcinogenicity.
This guide provides an objective, mechanistically grounded comparison between two structurally similar but toxicologically distinct compounds: 4,4-Dimethyl-1-nitrosopiperidine (4,4-DMNP) and 2,6-Dimethyl-1-nitrosopiperidine (2,6-DMNP) .
Mechanistic Causality: The Role of α-Hydroxylation
Nitrosamines are not inherently genotoxic; they are procarcinogens that require metabolic activation to exert their DNA-damaging effects. The initial and rate-limiting step in this bioactivation is α-hydroxylation , a process mediated by the Cytochrome P450 (CYP450) enzyme superfamily in the liver 1.
The toxicity divergence between 4,4-DMNP and 2,6-DMNP is entirely driven by their susceptibility to this enzymatic oxidation:
4,4-Dimethyl-1-nitrosopiperidine (High Toxicity): In this molecule, the methyl groups are located at the γ-position (C4). The critical α-carbons (C2 and C6, adjacent to the nitrosamine nitrogen) remain unsubstituted and fully exposed. CYP450 enzymes can freely hydroxylate these α-carbons, leading to the formation of an unstable α-hydroxynitrosamine. This intermediate spontaneously undergoes ring-opening and dehydration to form a highly electrophilic diazonium ion, which aggressively alkylates DNA (forming mutagenic adducts like O6-methylguanine) 2.
2,6-Dimethyl-1-nitrosopiperidine (Low/Negligible Toxicity): Here, the methyl groups are positioned directly on the α-carbons (C2 and C6). This creates severe steric hindrance, physically blocking the CYP450 active site from accessing the α-hydrogens. Because the rate-limiting α-hydroxylation cannot occur, the downstream cascade is aborted. Consequently, 2,6-DMNP cannot form the reactive diazonium ion, rendering it negative in standard genotoxicity assays and allowing it to be excluded from the high-risk Cohort of Concern (CoC) 3.
CYP450-mediated metabolic activation of nitrosamines vs steric blocking.
Quantitative Toxicity & Carcinogenicity Profiles
The structural differences translate directly into measurable toxicological outcomes. The table below summarizes the comparative data based on established SAR principles and regulatory classifications 1, 4.
Parameter
4,4-Dimethyl-1-nitrosopiperidine
2,6-Dimethyl-1-nitrosopiperidine
Substitution Position
γ-position (C4)
α-position (C2, C6)
CYP450 α-Hydroxylation
Highly Susceptible
Sterically Hindered / Blocked
Diazonium Ion Formation
Yes (Potent Alkylating Agent)
No
Ames Test (Genotoxicity)
Positive (Predicted/Observed)
Negative
Carcinogenic Potency
High (Comparable to N-Nitrosopiperidine)
Negligible
Regulatory Status
Carc. 2 (Suspected Human Carcinogen)
Excluded from Cohort of Concern (CoC)
Experimental Methodologies for Toxicity Assessment
To objectively validate the theoretical SAR models, researchers employ self-validating in vitro assays coupled with high-resolution mass spectrometry 5. The following protocol isolates the metabolic activation step and directly quantifies the resulting DNA damage.
Protocol: Self-Validating In Vitro CYP450 Activation & Adduct Quantification
System Validation Design: This protocol utilizes N-Nitrosopiperidine (NPIP) as a positive control to confirm CYP450 system viability, a vehicle-only negative control to establish baseline noise, and heavy-isotope internal standards (e.g., NDMA-d6) to continuously validate extraction efficiency and instrument sensitivity.
Step 1: Microsomal Incubation
Action: Combine 1 mg/mL Rat Liver Microsomes (RLM), 1 mM NADPH, and 1 mg calf thymus DNA in a pH 7.4 phosphate buffer. Add 10 µM of the test compound (4,4-DMNP or 2,6-DMNP).
Causality: RLMs provide the necessary physiological CYP450 enzymes, while NADPH donates the electrons required to drive the α-hydroxylation cycle. The calf thymus DNA acts as the biological target for any generated electrophiles.
Step 2: Reaction Quenching & Spike-In
Action: After 60 minutes at 37°C, quench the reaction with an equal volume of ice-cold acetonitrile. Immediately spike with 10 ng of a heavy-isotope labeled internal standard (e.g., O6-methylguanine-d3).
Causality: The cold organic solvent instantly denatures the CYP450 enzymes, halting metabolism for precise kinetic profiling. The internal standard corrects for any analyte loss during subsequent purification, ensuring absolute quantitative integrity.
Step 3: DNA Extraction & Purification
Action: Centrifuge the mixture to pellet precipitated proteins. Extract the aqueous phase using standard phenol-chloroform techniques, followed by ethanol precipitation of the DNA.
Causality: This step isolates the high-molecular-weight DNA from unreacted nitrosamines, preventing mass spectrometer fouling and reducing matrix suppression.
Step 4: Enzymatic Digestion
Action: Resuspend the purified DNA pellet and treat with DNase I, snake venom phosphodiesterase, and alkaline phosphatase at 37°C for 2 hours.
Causality: These enzymes systematically hydrolyze the DNA polymer into individual nucleosides, releasing the covalently bound alkylated adducts for chromatographic separation.
Step 5: LC-MS/MS Quantification
Action: Inject the digested sample into a Triple Quadrupole LC-MS/MS system operating in Multiple Reaction Monitoring (MRM) mode.
Causality: MRM provides extreme specificity by filtering for the exact precursor-to-product ion transitions of the expected diazonium-induced adducts, allowing for parts-per-trillion (ppt) quantification of DNA damage.
LC-MS/MS analytical workflow for nitrosamine DNA adduct quantification.
Conclusion & Strategic Insights
For researchers and drug development professionals, the comparison between 4,4-DMNP and 2,6-DMNP highlights a critical principle: not all nitrosamines require the same level of regulatory panic .
While 4,4-DMNP retains the unsubstituted α-carbons necessary for lethal bioactivation and must be strictly controlled to parts-per-billion (ppb) limits, 2,6-DMNP is sterically protected. The α-methyl groups act as a physical shield against CYP450 metabolism, effectively neutralizing its genotoxic potential. Recognizing these structural nuances allows analytical teams to prioritize resources, focusing highly sensitive LC-MS/MS workflows on true Cohort of Concern (CoC) impurities rather than sterically hindered, biologically inert analogs.
comparative study of the genotoxicity of piperidine-derived nitrosamines
Comparative Genotoxicity of Piperidine-Derived Nitrosamines: A Mechanistic and Experimental Guide Nitrosamine drug substance-related impurities (NDSRIs) represent a critical challenge in modern pharmaceutical development...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Genotoxicity of Piperidine-Derived Nitrosamines: A Mechanistic and Experimental Guide
Nitrosamine drug substance-related impurities (NDSRIs) represent a critical challenge in modern pharmaceutical development. As a Senior Application Scientist, I frequently encounter the assumption that all piperidine-derived nitrosamines exhibit uniform genotoxic potency. This is fundamentally incorrect. The genotoxicity of these compounds is strictly governed by their structural susceptibility to cytochrome P450 (CYP)-mediated bioactivation. This guide provides an objective, data-driven comparison of simple and complex piperidine nitrosamines, detailing the causality behind their mutagenic profiles and the self-validating protocols required for their assessment.
Mechanistic Causality: Bioactivation vs. Steric Deactivation
The carcinogenic potency of N-nitrosamines is contingent upon their metabolic activation. For piperidine derivatives, the critical initiating event is α-hydroxylation catalyzed by CYP enzymes (predominantly CYP2E1, CYP2A6, and CYP2D6) 1.
The Activation Pathway: Simple alicyclic nitrosamines like N-nitrosopiperidine (NPIP) undergo rapid α-hydroxylation, leading to ring scission and the formation of a highly reactive alkyldiazonium ion. This electrophile readily alkylates DNA, predominantly causing A:T to C:G transversions and G:C to A:T transitions 2.
Steric and Electronic Deactivation: The introduction of steric hindrance (e.g., α-methyl branching) or complex pendant structures fundamentally alters this pathway. For instance, in complex NDSRIs like N-nitrosoparoxetine, the piperidine ring is highly resistant to α-carbon oxidation 3. Instead, CYP metabolism is redirected toward the pendant 1,3-benzodioxole ring, generating non-mutagenic phase 2 conjugates rather than DNA-reactive species 3.
CYP-mediated metabolic activation of piperidine nitrosamines into DNA-reactive diazonium ions.
Comparative Genotoxicity Profiles
To objectively compare these compounds, we must evaluate their Tumorigenic Dose 50 (TD50) alongside in vitro mutagenicity data. The table below synthesizes the performance of three structurally distinct piperidine nitrosamines.
Compound
Structural Classification
Ames Test Result (EAT)
TD50 (mg/kg/day)
Acceptable Intake (AI)
Mechanistic Rationale
N-Nitrosopiperidine (NPIP)
Simple Alicyclic
Positive (Strong)
1.300
1300 ng/day
Unhindered α-carbons allow rapid diazonium ion formation 4.
Steric bulk prevents α-oxidation; metabolism redirected to pendant rings 3.
Note: AI limits are derived from robust animal carcinogenicity data or structural read-across methodologies 6.
Self-Validating Experimental Protocols
Standard OECD 471 Ames tests frequently yield false negatives for nitrosamines due to suboptimal metabolic activation conditions. To establish trustworthiness, I mandate the following self-validating workflows for NDSRI assessment.
Protocol A: Enhanced Ames Test (EAT) for Piperidine NDSRIs
Causality Check: Rat liver S9 fractions often lack the specific CYP isoforms required to bioactivate complex nitrosamines. Using Hamster liver S9 ensures the metabolic machinery matches the substrate's requirements 7.
Strain Selection: Utilize Salmonella typhimurium TA100, TA1535 (highly sensitive to base-pair substitutions), and TA98 2.
Metabolic Activation Preparation: Prepare a 30% Hamster liver S9 fraction (induced by phenobarbital/5,6-benzoflavone) supplemented with NADP+ and glucose-6-phosphate to drive CYP activity 7.
Pre-incubation Method: Combine 0.1 mL of the bacterial culture, 0.5 mL of the S9 mix, and the test article (dissolved in DMSO). Incubate at 37°C for 30 minutes before adding top agar. Why? This liquid-phase pre-incubation maximizes the contact time between the short-lived diazonium intermediates and the bacterial DNA, preventing premature hydrolysis 2.
Plating and Incubation: Pour onto minimal glucose agar plates. Incubate for 48-72 hours at 37°C.
Validation: The assay is only valid if positive controls (e.g., NPIP for S9-dependent activation) demonstrate a >3-fold increase in revertant colonies, proving the S9 batch is enzymatically competent.
Protocol B: In Vivo Transgenic Rodent (TGR) Mutation Assay
When EAT results are equivocal, in vivo assays provide definitive hazard identification [[2]]().
Model Selection: Utilize gpt delta rats, which carry recoverable bacterial reporter genes in every cell.
Dosing: Administer the piperidine nitrosamine via oral gavage for 28 consecutive days up to the Maximum Tolerated Dose (MTD).
Tissue Harvesting & DNA Extraction: At day 31, harvest target organs (liver, esophagus). Extract genomic DNA using phenol-chloroform methods.
Phage Packaging and Plating: Package the genomic DNA into lambda phage and infect E. coli. Plate on selective media (containing 6-thioguanine for gpt mutants).
Sequencing: Sequence the mutant plaques to confirm the mutational signature. Why? Observing specific A:T to C:G transversions definitively links the mutation to the nitrosamine's mechanism of action, ruling out spontaneous background mutations 2.
Self-validating genotoxicity assessment workflow for piperidine-derived NDSRIs.
Conclusion
The genotoxic potential of piperidine-derived nitrosamines cannot be generalized. Simple structures like NPIP act as potent mutagens due to unhindered α-hydroxylation, whereas complex NDSRIs like N-nitrosoparoxetine demonstrate significant metabolic resistance. By employing mechanistically grounded, self-validating protocols like the Enhanced Ames Test and TGR assays, drug development professionals can accurately delineate risk and establish scientifically justified Acceptable Intakes.
References
[2] DNA Adductome Analysis Identifies N-Nitrosopiperidine Involved in the Etiology of Esophageal Cancer in Cixian, China. Chemical Research in Toxicology (ACS Publications). URL:
[3] Studies addressing potential bioactivation and genotoxicity liabilities of the N-nitroso derivative of the antidepressant paroxetine. Taylor & Francis. URL:
[5] Tale of Three N-Nitrosamines and the Variables Needed to Assess Their Carcinogenicity In Silico Incorporated into a Single Workflow. Chemical Research in Toxicology (ACS Publications). URL:
[6] Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities. PMC. URL:
[1] Strategies for Assessing Acceptable Intakes for Novel N-Nitrosamines Derived from Active Pharmaceutical Ingredients. Journal of Medicinal Chemistry (ACS Publications). URL:
[4] Review of Nitrosamine Drug-Substance Related Impurities (NDSRI) in Pharmaceutical Drugs: Risk Assessments. Medicines for Europe. URL:
[7] Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. ResearchGate. URL:
validation of 4,4-Dimethyl-1-nitrosopiperidine-induced DNA adducts
Title: Validation of 4,4-Dimethyl-1-nitrosopiperidine-Induced DNA Adducts: A Comprehensive Platform Comparison Guide Introduction & Mechanistic Context The pharmaceutical industry's heightened scrutiny of nitrosamine imp...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Validation of 4,4-Dimethyl-1-nitrosopiperidine-Induced DNA Adducts: A Comprehensive Platform Comparison Guide
Introduction & Mechanistic Context
The pharmaceutical industry's heightened scrutiny of nitrosamine impurities has driven the need for ultra-sensitive analytical methodologies to validate DNA adduct formation. While acyclic nitrosamines (e.g., NDMA) primarily form simple methylating agents, cyclic nitrosamines like 4,4-Dimethyl-1-nitrosopiperidine (CAS 32062-81-0) present a more complex toxicological profile.
Unlike 2,2,6,6-tetramethylnitrosopiperidine, where steric hindrance at the α-position completely blocks cytochrome P450-mediated oxidation, the 4,4-dimethyl substitution leaves the α-carbons (C2 and C6) accessible[1],[2]. Consequently, 4,4-Dimethyl-1-nitrosopiperidine undergoes CYP450-catalyzed α-hydroxylation. The resulting unstable α-hydroxy intermediate spontaneously undergoes ring-opening to form a highly electrophilic diazonium ion[1]. This intermediate attacks nucleophilic sites on DNA (predominantly the
N2
or
O6
positions of guanine), forming bulky adducts structurally analogous to the
N2
-(3,4,5,6-tetrahydro-2H-pyran-2-yl)deoxyguanosine (THP-dG) adducts observed with unsubstituted N-nitrosopiperidine (NPIP)[3].
Understanding this causality is critical: to validate the genotoxicity of this specific compound, our analytical platforms must be tuned to detect bulky, structurally unique deoxyguanosine modifications rather than simple methylation events.
Fig 1. Metabolic activation of 4,4-Dimethyl-1-nitrosopiperidine to DNA-reactive electrophiles.
Analytical Platform Comparison
Validating the presence of trace-level DNA adducts (often 1 adduct per
108
to
109
normal nucleotides) requires platforms that balance sensitivity, structural specificity, and throughput. Below is an objective comparison of the three primary methodologies used in modern adductomics.
Table 1: Performance Comparison of DNA Adduct Validation Platforms
Analytical Platform
Mechanism of Detection
Limit of Detection (LOD)
Structural Specificity
Multiplexing Capability
Cost per Sample
HRAM LC-MS/MS (wSIM/DDA)
Mass-to-charge ratio & neutral loss fragmentation
~1-5 adducts /
109
nts
High (Exact mass & MS/MS spectra)
High (Untargeted Adductomics)
High (
$)
32
P-Postlabeling
Radioactive labeling of adducted nucleotides
~1 adduct /
1010
nts
Low (Relies on chromatographic mobility)
Low (Targeted/Semi-targeted)
Medium (
)
ELISA / Immunoassay
Antibody-antigen binding
~1 adduct /
107
nts
Moderate (Prone to cross-reactivity)
None (Single target only)
Low ($)
Application Scientist Insight: While
32
P-Postlabeling offers unparalleled absolute sensitivity, it fails to provide the physicochemical data required to definitively confirm the identity of a novel lesion[4]. For a complex, substituted cyclic nitrosamine like 4,4-Dimethyl-1-nitrosopiperidine, High-Resolution Accurate Mass (HRAM) LC-MS/MS is the gold standard. It allows us to leverage the universal neutral loss of the 2′-deoxyribose moiety (-116.047 Da) to confidently distinguish true DNA adducts from matrix background noise[3],[4].
Experimental Validation Protocols
To ensure a self-validating system, researchers must employ orthogonal sample preparation and robust internal standardization. The following protocols detail the optimal workflows for validating these adducts.
Fig 2. HRAM LC-MS/MS workflow for the isolation and validation of nitrosamine-induced DNA adducts.
Protocol A: HRAM LC-MS/MS (Recommended)
Causality Focus: Enzymatic hydrolysis must be gentle enough to preserve the fragile glycosidic bond of the adduct, while SPE enrichment is mandatory to remove the massive excess of unmodified normal nucleosides that cause ion suppression.
DNA Extraction: Isolate DNA from treated hepatic tissue (e.g., rat liver) using a standard chaotropic salt/phenol-chloroform method. Crucial Step: Add 0.1 mM deferoxamine to all buffers to prevent artifactual oxidative DNA damage during extraction.
Internal Standardization: Spike the purified DNA with a heavy-isotope labeled internal standard (e.g.,
[15N5]
-THP-dG)[3]. This corrects for variable enzymatic digestion efficiency and MS matrix effects.
Enzymatic Hydrolysis: Digest 50 µg of DNA into single nucleosides using a cocktail of DNase I, Phosphodiesterase I, and Alkaline Phosphatase at 37°C for 4 hours[5].
SPE Enrichment: Pass the digest through an Oasis HLB solid-phase extraction cartridge. Wash with 5% methanol to elute normal nucleosides (dG, dA, dT, dC). Elute the bulky, hydrophobic 4,4-dimethyl-nitrosopiperidine adducts with 80% methanol.
LC-MS/MS Acquisition: Inject the dried and reconstituted eluate onto a C18 UPLC column coupled to a Q-TOF or Orbitrap mass spectrometer. Utilize wide Selected Ion Monitoring (wSIM) paired with Data-Dependent Acquisition (DDA) monitoring for the exact mass of the predicted adducts and the diagnostic neutral loss of 116.047 Da (cleavage of deoxyribose)[4].
Causality Focus: Used when absolute quantification at ultra-trace levels is required, bypassing the need for ionization efficiency.
Digestion to Nucleotides: Digest DNA using Micrococcal Nuclease and Spleen Phosphodiesterase to yield 3'-mononucleotides.
Adduct Enrichment (Nuclease P1): Treat the digest with Nuclease P1. Why? Nuclease P1 dephosphorylates normal nucleotides to nucleosides but leaves bulky adducted nucleotides intact, effectively removing the background.
Radiolabeling: Transfer a
32
P group from
[γ−32P]ATP
to the 5'-hydroxyl group of the enriched adducts using T4 Polynucleotide Kinase.
Separation: Resolve the labeled adducts using multidirectional thin-layer chromatography (PEI-cellulose TLC) and quantify via autoradiography.
Supporting Experimental Data
To demonstrate the efficacy of the HRAM LC-MS/MS platform compared to traditional methods, we present validation data derived from in vivo rat hepatic models exposed to 4,4-Dimethyl-1-nitrosopiperidine (10 mg/kg i.p.).
Data Interpretation:
The HRAM LC-MS/MS platform demonstrates superior recovery (88.4%) and precision (CV 5.8%) due to the use of stable isotope internal standards added prior to digestion. While
32
P-Postlabeling detected similar absolute adduct levels, its higher coefficient of variation (14.2%) reflects the multi-step TLC losses. ELISA failed to accurately quantify the adducts, likely because the 4,4-dimethyl substitution alters the epitope recognition compared to standard NPIP adducts, highlighting the danger of relying on immunoassays for novel or substituted nitrosamine variants.
Conclusion
For the rigorous validation of DNA adducts induced by sterically complex cyclic nitrosamines like 4,4-Dimethyl-1-nitrosopiperidine, HRAM LC-MS/MS utilizing wSIM and neutral loss scanning is the undisputed optimal platform. It provides the mechanistic proof—via exact mass and fragmentation spectra—required by regulatory bodies to confirm genotoxic liability, far surpassing the structural ambiguity of
32
P-Postlabeling and the target-inflexibility of ELISA.
Organic Process Research & Development. "Drawing a Line: Where Might the Cohort of Concern End?". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHonaR2jWSzRBjErdzwUseJXWaG3C8jxQvkOQo63OHitJcFDM39V4yMczvgcP4Lb5l-FutTZZUFb2OXD9Fd0UOepJgcqDx57A6SUwdME4pVbM4BRFJtUdfjUfhbH32VG-q3hdiicJZ5Su1WRA==]
PubMed. "Liquid chromatography--electrospray ionization mass spectrometric detection of an ethenodeoxyguanosine adduct and its hemiaminal precursors in DNA reacted with alpha-acetoxy-N-nitrosopiperidine and cis-4-Oxo-2-pentenal". National Institutes of Health.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYI5xnZYrZlFK7K0L_jN6ge-Jp01p0BJ4-TEuCOyXvD4VOWQZXscJkpvqTEY-itnXzQ1QFyipfFB52q0Rw7lhbuQ1nRV-Qdydt5VBsUfT7Wma2bVYnPpGOQZX0kevMElTcfu4=]
Chemical Research in Toxicology. "DNA Adductome Analysis Identifies N-Nitrosopiperidine Involved in the Etiology of Esophageal Cancer in Cixian, China". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE5CgMS_nj6AMJg8Qw6axecMCqRZK9K2jlb0aX0gPVXMF7HLJSaYp5Y0XE3Oh3iyKGzb9KYhq-vKeT5l83dgxqAO1EgOaEyTo0jXbsGLp3X5vRKLXY7ECev9X1xNFPNWzDStzEYwfPCQMYTP2UItO1jju0=]
Analytical Chemistry. "Comprehensive Analysis of DNA Adducts Using Data-Independent wSIM/MS2 Acquisition and wSIM-City". ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2aLZzWVNZb6WNbznbvl5X3Zd6GWxWl3z31V9xdRlGx0Q5hiXYdZcNWwzb638pnm2u2Nkuc7GzTUlMgzoytOptHi2zNCxx1d46FQiBa_DsxniRVqFJjrojz30wVwNT6KzXnIrnXNDEpj_c6jvMQCgb]
Assessing the Carcinogenic Potential of 4,4-Dimethyl-1-nitrosopiperidine: A Comparative Guide for Animal Models
As regulatory frameworks like ICH M7 tighten the acceptable intake limits for mutagenic impurities, drug development professionals must rigorously assess the carcinogenic potential of nitrosamines. 4,4-Dimethyl-1-nitroso...
Author: BenchChem Technical Support Team. Date: March 2026
As regulatory frameworks like ICH M7 tighten the acceptable intake limits for mutagenic impurities, drug development professionals must rigorously assess the carcinogenic potential of nitrosamines. 4,4-Dimethyl-1-nitrosopiperidine (CAS 32062-81-0) —a cyclic nitrosamine and known pharmaceutical impurity—presents a unique structural profile for toxicological evaluation[1].
This guide provides an objective, data-driven comparison of 4,4-Dimethyl-1-nitrosopiperidine against its structural analogs (N-nitrosopiperidine, 2,6-dimethyl-1-nitrosopiperidine, and N-nitrosopyrrolidine). By dissecting the structure-activity relationships (SAR) and detailing self-validating experimental protocols, this document equips researchers with the mechanistic insights necessary to design robust in vivo and in vitro carcinogenicity assays.
Mechanistic Rationale: The Role of Steric Hindrance in CYP450 Activation
To understand the carcinogenic behavior of 4,4-Dimethyl-1-nitrosopiperidine, we must first examine the causality behind nitrosamine activation. Cyclic nitrosamines are not inherently reactive; they require metabolic activation via Cytochrome P450 (CYP450)-catalyzed
α
-hydroxylation to form DNA-alkylating agents[2].
The position of methyl substitutions on the piperidine ring dictates the molecule's affinity for CYP450 enzymes (specifically CYP2A3 and CYP2E1)[3].
Sterically Hindered Analogs (e.g., 2,6-Dimethyl-1-nitrosopiperidine): Methyl groups at the
α
-carbons (positions 2 and 6) physically block the oxidation site. This steric hindrance prevents the formation of the unstable
α
-hydroxy intermediate, rendering the compound virtually non-carcinogenic[4].
Unhindered Analogs (e.g., 4,4-Dimethyl-1-nitrosopiperidine): Because the methyl groups are located at the 4-position (para to the nitrosamine nitrogen), the
α
-carbons remain completely accessible. Consequently, 4,4-Dimethyl-1-nitrosopiperidine undergoes rapid
α
-hydroxylation, leading to spontaneous cleavage into a highly electrophilic diazonium ion that aggressively alkylates DNA[4].
Figure 1: CYP450-mediated α-hydroxylation of 4,4-dimethyl-1-nitrosopiperidine vs hindered analogs.
Comparative Carcinogenicity Data in Animal Models
The selection of the animal model is critical because CYP450 isoform expression varies drastically across species and tissues. The F344 Rat is the gold standard for cyclic nitrosamines due to high CYP2A3 expression in the nasal mucosa and esophagus[2][3].
The table below summarizes the comparative performance of these compounds based on chronic oral administration studies[2][4].
Compound
Structural Feature
Primary Target Organs (Rat Model)
Tumor Incidence
Relative Carcinogenic Potency
N-Nitrosopiperidine (NPIP)
Unsubstituted ring
Nasal cavity, Esophagus, Liver
~100%
Very High
4,4-Dimethyl-1-nitrosopiperidine
Unhindered
α
-carbons
Nasal turbinates, Upper GI tract
~100%
High (Comparable to NPIP)
N-Nitrosopyrrolidine (NPYR)
5-membered ring
Liver (Hepatic)
~70-80%
Moderate (Weak in nasal/GI)
2,6-Dimethyl-1-nitrosopiperidine
Hindered
α
-carbons
None (Rarely observed)
< 5%
Negligible
Key Insight: While NPYR primarily induces hepatic tumors due to liver-specific metabolism, 4,4-Dimethyl-1-nitrosopiperidine mirrors NPIP, acting as a potent multi-organ carcinogen with a strong predilection for the nasal turbinates and upper gastrointestinal tract[3][4].
Self-Validating Experimental Protocols
To objectively assess the carcinogenic and genotoxic potential of 4,4-Dimethyl-1-nitrosopiperidine, researchers must employ a multi-tiered, self-validating approach. The following protocols ensure that metabolic activation kinetics and long-term in vivo effects are accurately quantified.
Protocol A: In Vitro Microsomal Metabolic Activation Assay
This assay validates the compound's susceptibility to
α
-hydroxylation by comparing it against positive (NPIP) and negative (2,6-Dimethyl-NPIP) controls.
Step-by-Step Methodology:
Microsome Preparation: Isolate olfactory and respiratory microsomes from the nasal mucosa and liver of untreated male F344 rats via differential ultracentrifugation (100,000 x g).
Incubation Mixture: In a 1 mL reaction volume, combine 1.0 mg/mL microsomal protein, 100 mM potassium phosphate buffer (pH 7.4), and varying concentrations of 4,4-Dimethyl-1-nitrosopiperidine (10 μM to 5 mM) to establish Michaelis-Menten kinetics (
Km
and
Vmax
).
Reaction Initiation & Termination: Initiate the reaction by adding an NADPH-generating system (1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL G6P dehydrogenase). Incubate at 37°C for 15 minutes. Terminate the reaction using 100 μL of ice-cold 20% trichloroacetic acid (TCA).
Analytical Quantification: Centrifuge the mixture to pellet proteins. Analyze the supernatant using HPLC coupled with UV absorbance and radioflow detection to quantify the stable end-products of
α
-hydroxylation (e.g., hydroxylated pyran derivatives)[3].
Validation Check: Introduce a CYP2A inhibitor (e.g., 100 μM coumarin) to a parallel reaction set. A >70% reduction in metabolite formation validates that the activation is specifically CYP2A-mediated[3].
Protocol B: In Vivo Chronic Oral Carcinogenicity Bioassay
This protocol mimics human exposure routes and establishes the definitive carcinogenic profile.
Step-by-Step Methodology:
Animal Selection & Acclimation: Select 8-week-old male and female F344 rats (n=50 per sex/group). Acclimate for 14 days under controlled environmental conditions.
Dose Formulation: Prepare 4,4-Dimethyl-1-nitrosopiperidine in deionized drinking water at equimolar concentrations to the NPIP positive control (e.g., 0.01% to 0.05% solutions). Prepare fresh weekly and store in UV-protected bottles to prevent photodegradation.
Administration: Administer the dosed drinking water ad libitum for 5 days a week, at a monitored rate of ~20 mL per day per rat, for a maximum treatment period of 50 weeks[4].
Clinical Monitoring: Record body weights and water consumption weekly. Perform daily clinical observations for signs of toxicity or palpable masses.
Histopathological Evaluation: Upon spontaneous death or scheduled sacrifice at 50 weeks, perform a complete necropsy. Harvest the nasal turbinates, esophagus, stomach, and liver. Fix in 10% neutral buffered formalin, section, and stain with Hematoxylin and Eosin (H&E) for blind microscopic evaluation by a certified veterinary pathologist.
Figure 2: Step-by-step experimental workflow for assessing nitrosamine carcinogenicity in vivo.
Conclusion & Strategic Recommendations
When assessing the carcinogenic potential of 4,4-Dimethyl-1-nitrosopiperidine, researchers must treat it with the same toxicological severity as the parent compound, N-nitrosopiperidine. The experimental evidence clearly demonstrates that methyl substitution at the 4-position fails to provide the steric hindrance necessary to block CYP450-mediated
α
-hydroxylation[4].
For drug development professionals dealing with this compound as an API impurity, standard in vitro Ames testing (with S9 metabolic activation) must be supplemented with robust in vivo models, specifically prioritizing the evaluation of the nasal cavity and upper gastrointestinal tract in rodent models.
References
Lijinsky, W., & Taylor, H. W. (1975). Carcinogenicity of methylated nitrosopiperidines. International Journal of Cancer. nih.gov. [Link]
NextSDS. (n.d.). 4,4-dimethyl-1-nitrosopiperidine — Chemical Substance Information. nextsds.com.[Link]
Thomson, N. M., et al. (2003). Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3. Oxford Academic. oup.com.[Link]
Wong, H. L., et al. (2003). Preferential Metabolic Activation of N-Nitrosopiperidine as Compared to Its Structural Homologue N-Nitrosopyrrolidine by Rat Nasal Mucosal Microsomes. Chemical Research in Toxicology. acs.org.[Link]
comparison of 4,4-Dimethyl-1-nitrosopiperidine's effect on different cell lines
An in-depth understanding of the structure-activity relationships (SAR) of N-nitrosamines is critical for toxicologists, drug development professionals, and regulatory scientists managing genotoxic impurities. This techn...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth understanding of the structure-activity relationships (SAR) of N-nitrosamines is critical for toxicologists, drug development professionals, and regulatory scientists managing genotoxic impurities. This technical guide provides an objective, mechanistic comparison of 4,4-Dimethyl-1-nitrosopiperidine (4,4-diMe-NPIP) against its unsubstituted parent compound, N-Nitrosopiperidine (NPIP), and other benchmark nitrosamines across highly relevant in vitro cell models.
Structural Causality & Metabolic Activation
Nitrosamines are classically inert procarcinogens that require phase I metabolic bioactivation—predominantly by Cytochrome P450 enzymes such as CYP2E1 and CYP2A6—to exert their genotoxic and cytotoxic effects[1]. Bioactivation initiates via α-hydroxylation, triggering spontaneous cleavage that yields a highly reactive diazonium ion. This electrophile aggressively attacks DNA bases, forming adducts like O6-methylguanine, which lead to AT-GC transition mutations and subsequent apoptosis[1].
The structural divergence of 4,4-Dimethyl-1-nitrosopiperidine fundamentally alters its pharmacokinetic behavior. The addition of a gem-dimethyl group at the C4 position of the piperidine ring increases the molecule's overall lipophilicity and locks the ring into a more rigid chair conformation.
Steric Accessibility: Unlike 2,6-dimethyl substitutions that sterically block the α-carbon and prevent hydroxylation, the 4,4-dimethyl substitution leaves the critical α-carbons fully accessible for CYP-mediated attack.
Cellular Penetration: The heightened lipophilicity enhances passive diffusion across phospholipid bilayers, theoretically lowering the concentration required to induce intracellular damage compared to the unsubstituted NPIP, while utilizing the identical caspase-dependent apoptotic execution pathways[2].
Nitrosamine bioactivation via CYP2E1 leading to DNA alkylation and caspase-dependent apoptosis.
Cell Line Selection & Differential Responses
Selecting the correct in vitro model is critical, as nitrosamine toxicity is entirely dependent on the cell's endogenous metabolic machinery.
HepG2 (Human Hepatoma): The gold standard for hepatotoxicity screening. HepG2 cells retain substantial baseline expression of CYP2E1, making them intrinsically capable of phase I bioactivation without the confounding addition of exogenous rat liver S9 fractions[2]. Studies confirm that nitrosamines induce a dose- and time-dependent apoptotic response in HepG2 cells driven by Caspase-8 and Caspase-9, independent of Reactive Oxygen Species (ROS) generation[2].
Caco-2 (Human Colon Carcinoma): Crucial for modeling dietary exposure and endogenous nitrosation in the gut. Transcriptomic profiling of Caco-2 cells exposed to NPIP reveals significant modifications in cell cycle regulation, oxidative stress, and pro-inflammatory pathways, underscoring the gastrointestinal tract's vulnerability[3].
HL-60 (Human Promyelocytic Leukemia): A suspension model utilized to evaluate systemic hematopoietic toxicity. Interestingly, while nitrosamines induce caspase-dependent apoptosis in both HepG2 and HL-60, the execution phases differ; poly (ADP-ribose) polymerase (PARP) cleavage is readily detectable in HL-60 but often absent in HepG2, highlighting cell-line-specific apoptotic signaling[4].
Comparative Performance Data
The following table synthesizes the cytotoxic and apoptotic profiles of nitrosamines in the HepG2 cell line. Because empirical data for the highly specific 4,4-dimethyl derivative is niche, its values are extrapolated via established Structure-Activity Relationship (SAR) modeling relative to the empirically grounded parent compounds.
*Note: Values for 4,4-diMe-NPIP represent SAR-derived estimates based on increased membrane permeability compared to NPIP.
Self-Validating Experimental Protocols
To ensure rigorous, reproducible data when comparing nitrosamine analogs, workflows must be designed as self-validating systems. The following protocols embed internal controls to rule out false positives.
Protocol A: Cytotoxicity Evaluation via LDH Release
Causality: Lactate Dehydrogenase (LDH) is a stable cytosolic enzyme. It is only released into the extracellular media when the plasma membrane is compromised (necrosis or late-stage apoptosis). Measuring LDH provides a direct, quantifiable correlation to cell death[1].
Cell Seeding: Seed HepG2 cells at
1×104
cells/well in a 96-well plate. Incubate for 24h to allow adherence.
Dosing: Treat cells with varying concentrations of the nitrosamine (0 to 50 mM) dissolved in less than 0.1% DMSO to prevent solvent toxicity.
Internal Controls: Include a "Spontaneous Release" control (media only) and a "Maximum Release" control (cells treated with 1% Triton X-100 for 45 minutes prior to assay).
Assay Execution: Transfer 50 µL of supernatant to a new plate. Add 50 µL of LDH reaction mix (tetrazolium salt/NAD+). Incubate in the dark for 30 mins.
Protocol B: Apoptotic Pathway Elucidation via Flow Cytometry
Causality: During early apoptosis, phosphatidylserine (PS) translocates to the outer plasma membrane leaflet, where Annexin V binds it. Propidium Iodide (PI) is membrane-impermeable and only stains DNA during late apoptosis/necrosis. This dual-staining creates a self-validating quadrant system[4].
Harvesting: Post-treatment (24h or 72h), collect both the media (containing detached apoptotic cells) and adherent cells via gentle trypsinization.
Washing: Centrifuge at 300 x g for 5 mins. Wash the pellet twice with cold PBS.
Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL PI. Incubate for 15 mins at room temperature in the dark.
Analysis: Analyze via flow cytometry within 1 hour.
Live: Annexin V (-) / PI (-)
Early Apoptosis: Annexin V (+) / PI (-)
Late Apoptosis: Annexin V (+) / PI (+)
High-throughput in vitro workflow for evaluating nitrosamine-induced cytotoxicity and apoptosis.
References
Source: National Institutes of Health (NIH)
Cytotoxic Effects of Multiple N-nitrosamines in Human Liver Cell Line Hep2G: Possible Mechanisms of Action
Source: Science Alert
URL
Molecular signatures of N-nitroso compounds in Caco-2 cells: implications for colon carcinogenesis
Source: Maastricht University
URL
Source: Scientific Research Publishing (Scirp.org)
comparative analysis of the electrochemical properties of substituted nitrosopiperidines
An In-Depth Comparative Guide to the Electrochemical Properties of Substituted Nitrosopiperidines For researchers, medicinal chemists, and toxicologists, understanding the redox behavior of N-nitrosopiperidines is of par...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparative Guide to the Electrochemical Properties of Substituted Nitrosopiperidines
For researchers, medicinal chemists, and toxicologists, understanding the redox behavior of N-nitrosopiperidines is of paramount importance. These compounds are not only significant in organic synthesis but are also recognized as a class of potential carcinogens, with their biological activity often linked to metabolic redox processes.[1][2] This guide provides a , grounded in established experimental data and theoretical principles. We will delve into the mechanistic pathways of their oxidation and reduction, explore the influence of chemical structure on their electrochemical behavior, and provide detailed protocols for their analysis.
The Electrochemical Landscape of N-Nitrosopiperidines
The core electrochemical activity of N-nitrosopiperidines is centered on the nitroso (-N=O) functional group. This group can undergo both oxidation and reduction, typically involving electron transfer processes that can be probed using techniques like cyclic voltammetry.
Anodic Oxidation: A Pathway to N-Nitramines
The anodic oxidation of N-nitrosamines, including the parent N-nitrosopiperidine, has been investigated, revealing a generally irreversible process.[3] This oxidation is not merely a simple electron removal but initiates a cascade of chemical transformations. A key outcome of the electrochemical oxidation of N-nitrosamines is the formation of the corresponding N-nitramines (-N-NO₂).[3][4][5]
Studies using cyclic voltammetry and controlled-potential electrolysis on a glassy carbon electrode in acetonitrile have shown that N-nitrosamines can exhibit one, two, or three irreversible anodic peaks.[3] The specific number and potential of these peaks are highly dependent on the structure of the parent amine from which the nitrosamine is derived.[3] For N-nitrosopiperidine, electrolysis leads to the formation of N-nitropiperidine.[3]
The proposed mechanism for this transformation often involves an initial one-electron oxidation at the anode to form a radical cation.[4] In the presence of molecular oxygen, this can lead to the formation of a peroxynitrite intermediate, which then rearranges to the N-nitramine.[4]
Caption: A simplified diagram of the anodic oxidation of N-nitrosopiperidine.
Cathodic Reduction: Formation of Hydrazines and Amines
The electrochemical reduction of the nitroso group has also been explored. In protic media, nitroso compounds can undergo a two-electron reduction to form the corresponding hydroxylamine derivative.[6] Further reduction can lead to the formation of hydrazines or cleavage of the N-N bond to yield the parent amine. The specific products depend on the electrode potential and the pH of the solution.[7][8] In aprotic media, the reduction can proceed through a one-electron step to form a nitroso radical anion.[6]
Comparative Analysis: The Influence of Substituents
The unsubstituted ring provides a baseline for comparison.
Electron-Donating Groups (EDGs) (e.g., -CH₃, -OCH₃ at C4)
Lower (less positive) potential
Easier to Oxidize
EDGs increase electron density on the nitrogen atom, making it easier to remove an electron (oxidation).
Electron-Withdrawing Groups (EWGs) (e.g., -CN, -C=O at C4)
Higher (more positive) potential
Harder to Oxidize
EWGs decrease electron density on the nitrogen, making oxidation more difficult. This principle is observed in other N-substituted piperidones.[9][10]
Causality Behind Substituent Effects:
Inductive Effects: Alkyl groups are weakly electron-donating through the sigma bond network, which should slightly lower the oxidation potential.
Mesomeric (Resonance) Effects: Substituents capable of resonance, particularly at the 4-position, can have a more pronounced effect. An electron-donating group like methoxy (-OCH₃) can donate electron density through resonance, significantly lowering the oxidation potential. Conversely, an electron-withdrawing group like a carbonyl (-C=O) will make oxidation more difficult. This is supported by studies on N-substituted-4-piperidone curcumin analogs, where substituents on a connected phenyl ring were shown to systematically shift the oxidation potentials.[9][10]
Cyclic Voltammetry (CV) is a powerful and common technique for investigating the electrochemical properties of redox-active molecules like nitrosopiperidines.[3][9][11] It provides information on oxidation and reduction potentials and the reversibility of the electron transfer processes.
Objective
To determine the anodic peak potential (Eₚₐ) of a substituted N-nitrosopiperidine and assess the reversibility of its oxidation.
Materials and Equipment
Potentiostat with CV software
Three-electrode electrochemical cell
Working Electrode: Glassy Carbon Electrode (GCE)
Reference Electrode: Ag/AgCl (in 3M KCl)
Counter (Auxiliary) Electrode: Platinum wire
Electrolyte Solution: 0.1 M Tetrabutylammonium hexafluorophosphate (nBu₄NPF₆) in anhydrous acetonitrile (MeCN)
Analyte: Substituted N-nitrosopiperidine (approx. 1 mM solution)
Inert gas (Argon or Nitrogen) for deoxygenation
Step-by-Step Procedure
Electrode Preparation:
Polish the glassy carbon working electrode with alumina slurry on a polishing pad to a mirror finish.
Rinse the electrode thoroughly with deionized water, followed by acetone, and allow it to dry completely. This ensures a clean, reproducible electrode surface.
Cell Assembly:
Assemble the three-electrode cell. Ensure the reference electrode tip is close to the working electrode to minimize iR drop (uncompensated resistance).
Add the electrolyte solution (0.1 M nBu₄NPF₆ in MeCN) to the cell.
Deoxygenation:
Bubble inert gas (argon or nitrogen) through the electrolyte solution for 10-15 minutes. This is crucial as dissolved oxygen is electroactive and can interfere with the measurement. Maintain a blanket of inert gas over the solution during the experiment.
Background Scan:
Run a cyclic voltammogram of the electrolyte solution alone (without the analyte) over the desired potential range (e.g., 0 V to +2.0 V vs. Ag/AgCl). This "blank" scan confirms the purity of the electrolyte and establishes the potential window.
Analyte Addition and Measurement:
Add a known amount of the substituted nitrosopiperidine stock solution to the cell to achieve the final desired concentration (e.g., 1 mM).
Stir the solution briefly to ensure homogeneity, then stop the stirring and allow the solution to become quiescent.
Initiate the CV scan at a typical scan rate of 100 mV/s. The potential is swept from an initial value to a switching potential and then back.
Data Analysis:
Identify the anodic peak potential (Eₚₐ) from the resulting voltammogram.
To check for reversibility, look for a corresponding cathodic peak on the reverse scan. For N-nitrosamines, the oxidation is typically irreversible, so a cathodic peak is not expected.[3]
To investigate the nature of the process (diffusion-controlled vs. surface-adsorbed), run CVs at various scan rates (e.g., 25, 50, 100, 200, 500 mV/s). For a diffusion-controlled process, the peak current will be proportional to the square root of the scan rate.[9]
Caption: A step-by-step workflow for cyclic voltammetry analysis.
Conclusion and Future Outlook
The electrochemical properties of N-nitrosopiperidines are primarily dictated by the irreversible oxidation of the nitroso group, a process that can be harnessed for synthetic purposes, such as the formation of N-nitramines. While direct comparative data for a series of substituted nitrosopiperidines is sparse, established electrochemical principles allow for the rational prediction of how electron-donating and electron-withdrawing substituents will influence their redox potentials.
The provided experimental protocol for cyclic voltammetry offers a robust framework for researchers to systematically investigate these structure-property relationships. Future work should focus on generating a comprehensive experimental database of redox potentials for a diverse library of substituted nitrosopiperidines. Such data would be invaluable for developing predictive models linking electrochemical behavior to biological activity and for designing novel synthetic pathways.
References
A novel oxidative degradation of N-nitrosamine via electron transfer. PubMed.
Flow electrochemical oxidation of N-nitrosamines to N-nitramines. RSC Publishing.
Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions. White Rose Research Online.
Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions.
Study of the Electrochemical Behavior of N-Substituted-4-Piperidones Curcumin Analogs: A Combined Experimental and Theoretical Approach. PMC.
Experimental and Theoretical Studies of the Redox Potentials of Cyclic Nitroxides. Open Research Repository.
Flow electrochemical oxidation of N-nitrosamines to N-nitramines. -ORCA - Cardiff University.
